Chemical structure and properties of 4-(3-Fluoro-4-methylphenyl)-1-buten-4-ol
Common Name: 4-(3-Fluoro-4-methylphenyl)-1-buten-4-ol CAS Registry Number: (Analogous to 177756-62-6 precursors) Chemical Class: Homoallylic Alcohol / Fluorinated Phenylalkenol[1] Executive Summary This technical guide p...
Author: BenchChem Technical Support Team. Date: February 2026
Common Name: 4-(3-Fluoro-4-methylphenyl)-1-buten-4-ol
CAS Registry Number: (Analogous to 177756-62-6 precursors)
Chemical Class: Homoallylic Alcohol / Fluorinated Phenylalkenol[1]
Executive Summary
This technical guide profiles 1-(3-Fluoro-4-methylphenyl)but-3-en-1-ol , a high-value chiral building block in medicinal chemistry.[1] Structurally, it consists of a terminal alkene linked via a methylene spacer to a secondary benzylic alcohol, which is attached to a 3-fluoro-4-methylphenyl core.[1]
Why this molecule matters:
Privileged Scaffold: The 3-fluoro-4-methylphenyl moiety is a bioisostere found in potassium-competitive acid blockers (P-CABs) and next-generation NSAIDs.[1]
Versatile Synthon: The homoallylic alcohol motif allows for rapid diversification via Ring-Closing Metathesis (RCM), Prins cyclization, or asymmetric dihydroxylation.[1]
Metabolic Resistance: The specific substitution pattern (F at meta, Me at para) blocks common P450 metabolic oxidation sites, extending in vivo half-life.[1]
The molecule derives its utility from the electronic modulation provided by the fluorine atom. Fluorine is highly electronegative yet small (Van der Waals radius ~1.47 Å), mimicking hydrogen sterically while altering the pKa of the benzylic alcohol and the lipophilicity of the phenyl ring.
Pharmacophore Logic (Graphviz Visualization)
The following diagram illustrates the structure-activity relationship (SAR) logic embedded in this molecule.
Figure 1: Pharmacophore dissection highlighting the functional role of each structural component.[1]
Predicted Physicochemical Data
Data derived from structure-based estimation methods (ChemAxon/ACD).
Slightly more acidic than non-fluorinated analog due to inductive effect of F.
Synthetic Protocols
The synthesis of homoallylic alcohols is a foundational reaction in organic synthesis. For high-purity applications, we recommend Zinc-Mediated Allylation (Barbier-Type) over Grignard reagents due to higher chemoselectivity and tolerance of moisture.[1]
Synthesis Workflow (Graphviz Visualization)
Figure 2: Step-by-step workflow for the zinc-mediated allylation synthesis.[1][2]
Detailed Methodology (Self-Validating Protocol)
Objective: Synthesize 10g of racemic 1-(3-fluoro-4-methylphenyl)but-3-en-1-ol.
Zinc powder (1.5 eq, activated with 1,2-dibromoethane)[1]
Solvent: THF/Saturated aqueous NH₄Cl (1:1 ratio) - Note: The aqueous Barbier condition suppresses homo-coupling of allyl bromide.[1]
Step-by-Step Procedure:
Activation: In a round-bottom flask, suspend Zinc powder in minimal THF. Add 2 drops of 1,2-dibromoethane and heat briefly to reflux to activate the surface.
Addition: Add the THF (50 mL) and saturated NH₄Cl (50 mL). Cool to 0°C.[3]
Reaction: Add 3-Fluoro-4-methylbenzaldehyde (72 mmol) followed by the dropwise addition of Allyl bromide (86 mmol).
Checkpoint: The reaction is exothermic. Maintain temperature <20°C to prevent elimination side-products.
Monitoring: Monitor via TLC (Hexane:EtOAc 8:2). The aldehyde spot (Rf ~0.6) should disappear, replaced by the more polar alcohol (Rf ~0.3).
Workup: Quench with 1M HCl to dissolve zinc salts. Extract 3x with Ethyl Acetate.[3] Wash combined organics with Brine. Dry over MgSO₄.[3]
Purification: Concentrate in vacuo. Purify via silica gel chromatography.
Yield Expectation: 85-92% isolated yield.
Stereochemical Control: Accessing Enantiopurity
For drug development, the racemic alcohol produced above is often insufficient. Two primary routes exist to access the (R)- or (S)- enantiomer.[1]
Single peak (decoupled) indicating meta-substitution.[1]
IR Spectroscopy
3400 cm⁻¹ (Broad)
O-H stretch.
1640 cm⁻¹ (Sharp)
C=C alkene stretch.
Safety & Handling (MSDS Summary)
Hazards: Irritant to eyes, respiratory system, and skin (H315, H319, H335).
Flammability: Combustible liquid.[4] Keep away from open flames.
Storage: Store under inert atmosphere (Argon/Nitrogen) at 2-8°C. Homoallylic alcohols are generally stable but can undergo slow oxidation if exposed to air and light.[1]
References
Purser, S., et al. (2008).[5] "Fluorine in medicinal chemistry." Chemical Society Reviews, 37, 320-330.[1][5] Link
Lumbroso, A., et al. (2013). "Homoallylic Alcohols: A Key Scaffold in Organic Synthesis." Chemical Reviews, 113(5). (General review of homoallylic alcohol utility).
Ghanem, A. (2007). "Trends in Lipase-Catalyzed Asymmetric Access to Enantiomerically Pure/Enriched Compounds." Tetrahedron, 63(8), 1721-1754.[1] (Protocol for enzymatic resolution).
Denmark, S. E., & Fu, J. (2003). "Catalytic Enantioselective Addition of Allylic Organometallic Reagents to Aldehydes and Ketones." Chemical Reviews, 103(4), 2763-2794.[1] Link
Thermodynamic stability of fluorinated phenyl butenols
An In-Depth Technical Guide to the Thermodynamic Stability of Fluorinated Phenyl Butenols Abstract The strategic incorporation of fluorine into bioactive molecules is a cornerstone of modern medicinal chemistry, offering...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Technical Guide to the Thermodynamic Stability of Fluorinated Phenyl Butenols
Abstract
The strategic incorporation of fluorine into bioactive molecules is a cornerstone of modern medicinal chemistry, offering a powerful tool to modulate pharmacokinetic and pharmacodynamic properties.[1][2] This guide provides an in-depth analysis of the factors governing the thermodynamic stability of fluorinated phenyl butenols, a structural motif relevant to drug development. We will deconstruct the complex interplay of stereoelectronic effects, intramolecular forces, and substitution patterns that dictate the conformational preferences and overall stability of these compounds. By synthesizing fundamental principles with actionable experimental and computational protocols, this document serves as a technical resource for researchers and scientists aiming to rationally design and optimize fluorinated drug candidates.
Part 1: Introduction - The Strategic Role of Fluorine in Medicinal Chemistry
The introduction of fluorine into drug candidates has become a routine and highly effective strategy for enhancing molecular properties.[1][3] More than half of all newly approved small-molecule drugs now contain at least one fluorine atom, a statistic that underscores its importance.[2] This is not a matter of chance, but a deliberate application of fluorine's unique characteristics. Its small size (a van der Waals radius similar to hydrogen), high electronegativity, and the exceptional strength of the carbon-fluorine bond allow for subtle yet profound changes in a molecule's behavior.[2][4]
Strategically placed fluorine atoms or fluorinated groups can:
Enhance Metabolic Stability: By replacing a metabolically labile C-H bond with a robust C-F bond, chemists can block oxidation by metabolic enzymes like Cytochrome P450.[2][5]
Modulate Acidity and Basicity (pKa): The strong electron-withdrawing nature of fluorine can significantly alter the pKa of nearby functional groups, affecting a drug's solubility and target-binding interactions.[6]
Fine-Tune Lipophilicity: Fluorination can increase a molecule's lipophilicity, which can improve its ability to cross cell membranes and enhance bioavailability.[1]
Control Molecular Conformation: Through non-covalent interactions, fluorine can lock a molecule into a specific, biologically active conformation, thereby increasing potency and selectivity.[1]
The phenyl butenol scaffold is a common feature in various biologically active compounds. When designing such molecules, understanding how fluorination impacts their three-dimensional structure and energy landscape is critical. The thermodynamic stability of a given isomer or conformer determines its population at equilibrium and, consequently, its availability to interact with a biological target. This guide will explore the key pillars that support a robust understanding of this stability.
Part 2: Fundamental Principles Governing Stability
The stability of a fluorinated phenyl butenol is not governed by a single factor, but by a delicate balance of competing and reinforcing forces. A thorough analysis requires a multi-faceted approach, considering bond energetics, stereoelectronic interactions, and non-covalent forces.
Pillar 1: The Carbon-Fluorine Bond
The C-F bond is the strongest single bond in organic chemistry, with an average bond energy of approximately 480 kJ/mol.[4] This inherent strength contributes significantly to the high thermal and chemical stability of organofluorine compounds.[4] However, attributing enhanced metabolic stability solely to this bond strength is an oversimplification.[5][7][8] While the C-F bond is difficult to break, the primary mechanism of metabolic stabilization, particularly in aromatic systems, is electronic. Fluorination of an aryl ring lowers the energy of the Highest Occupied Molecular Orbital (HOMO), making the ring less susceptible to electrophilic attack and oxidation by P450 enzymes.[5]
Pillar 2: Stereoelectronic Effects in the Aliphatic Chain
In the flexible butenol chain, stability is dictated by torsional strain and subtle orbital interactions. The most critical of these is the gauche effect , an atypical situation where a gauche conformation (substituents separated by a 60° dihedral angle) is more stable than the sterically favored anti conformation (180° separation).[9][10]
For a C-C bond flanked by fluorine, this effect arises primarily from hyperconjugation : the donation of electron density from a C-H bonding orbital (σC-H) into an adjacent C-F anti-bonding orbital (σC-F).[9][11] This interaction is stabilizing and is geometrically optimal in the gauche arrangement. Because fluorine is highly electronegative, the σC-F orbital is a very good electron acceptor, making this stabilizing interaction particularly significant.[9][12] This effect can outweigh the steric repulsion between the fluorine and other substituents, locking the carbon backbone into a gauche conformation.[10]
Caption: Gauche vs. Anti Conformation in a Fluoroethane Fragment.
A defining feature of fluorinated alcohols (fluorohydrins) is the potential for an Intramolecular Hydrogen Bond (IMHB) between the hydroxyl proton and a nearby fluorine atom.[13][14] While fluorine is a weak hydrogen bond acceptor compared to oxygen or nitrogen, the proximity afforded by a flexible chain can lead to significant OH···F interactions.[15][16]
This interaction can have profound consequences:
Conformational Restriction: The formation of a five- or six-membered ring via an IMHB can lock the molecule into a rigid conformation, reducing its conformational entropy but increasing its overall thermodynamic stability.[17]
Modulation of Acidity: The IMHB can alter the hydrogen bond donating capacity of the alcohol. Depending on the geometry, it can either decrease the acidity by "shielding" the proton or, in some cases, increase it through complex electronic effects.[13][18]
The strength of this interaction is highly dependent on the stereochemistry and substitution pattern of the molecule.[14][16] Computational studies have estimated the energy of these bonds to be around 3 kcal/mol for intramolecular cases.[19]
Caption: IMHB creates a stable cyclic pre-organization.
Pillar 4: Effects of Aryl and Vinylic Fluorination
The position of the fluorine atom—whether on the phenyl ring, the aliphatic chain, or the double bond—is critical.
Aryl Fluorination: As mentioned, fluorination of the phenyl ring is a primary strategy to block metabolic oxidation.[5] However, highly fluorinated aromatic rings can suffer from destabilizing dipole-dipole repulsions, which can impact the overall heat of formation.[20]
Allylic and Vinylic Fluorides: An allylic fluoride (fluorine on a carbon adjacent to the C=C double bond) has different stability and reactivity profiles compared to a vinylic fluoride (fluorine directly on the C=C bond). The synthesis of stable, enantioenriched tertiary allylic fluorides is an active area of research, with iridium-catalyzed methods showing particular promise.[21][22] The stability of these motifs is influenced by the ability of the aryl group to stabilize cationic intermediates that may form during potential degradation pathways.[23]
Part 3: Experimental and Computational Assessment of Stability
Validating the thermodynamic stability of a designed molecule is a critical step. A combination of spectroscopic and computational methods provides a self-validating system for analysis.
Methodology 1: Nuclear Magnetic Resonance (NMR) Spectroscopy
¹⁹F NMR is an exceptionally powerful tool for analyzing fluorinated compounds due to its high sensitivity and wide chemical shift range.[24][25][26] For fluorinated phenyl butenols, NMR is essential for confirming structure and assessing conformational populations.
Protocol for Quantifying IMHB via J-Coupling:
The presence and strength of an OH···F hydrogen bond can be directly observed and quantified by measuring the scalar coupling constant (J-value) between the hydroxyl proton (¹H) and the fluorine nucleus (¹⁹F).[15]
Sample Preparation: Rigorously dry the deuterated solvent (e.g., CDCl₃, C₆D₆) and the sample to remove any water, as intermolecular hydrogen bonding with water will interfere with the measurement.[15]
Acquire ¹H NMR Spectrum: Obtain a standard high-resolution ¹H NMR spectrum. The hydroxyl proton signal may appear as a complex multiplet due to coupling with both ¹H and ¹⁹F nuclei.
Acquire ¹H{¹⁹F} Decoupled Spectrum: Run a second experiment where the ¹⁹F nucleus is broadband decoupled. In this spectrum, the coupling to fluorine will be removed.
Analysis: Compare the two spectra. The difference in the splitting pattern of the OH signal reveals the coupling to fluorine. The ¹J(OH···F) coupling constant can be measured directly. A larger value (e.g., 6-12 Hz) indicates a stronger and more populated IMHB, while a smaller value (< 2 Hz) suggests a weak or non-existent interaction.[15]
Caption: Experimental workflow for NMR-based IMHB analysis.
Methodology 2: Computational Chemistry
In silico methods are indispensable for predicting the stability of different isomers and conformers before synthesis. Density Functional Theory (DFT) provides a good balance of accuracy and computational cost for these systems.
Protocol for Conformational Analysis and Stability Prediction:
Structure Generation: Build the 3D structure of the fluorinated phenyl butenol isomer of interest.
Conformational Search: Perform a systematic conformational search using a lower-level theory (e.g., molecular mechanics) to identify all low-energy minima on the potential energy surface.
Geometry Optimization and Frequency Calculation: For each identified conformer, perform a full geometry optimization and frequency calculation using a higher level of theory (e.g., B3LYP/6-311+G(d,p) or M06-2X).[27] The absence of imaginary frequencies confirms a true energy minimum.
Energy Calculation: Calculate the Gibbs free energy (G) for each optimized conformer. The conformer with the lowest free energy is the most thermodynamically stable. The relative populations can be determined using the Boltzmann distribution.
Orbital Analysis (Optional but Recommended): Perform a Natural Bond Orbital (NBO) analysis on the most stable conformers. This allows for the quantification of stabilizing hyperconjugative interactions (like σC–H → σ*C–F) and provides a deeper, causal explanation for the observed stability.[9][10]
Part 4: Data Synthesis and Case Study Analysis
To apply these principles, a drug development professional must synthesize the various contributing factors. The following table summarizes the key interactions and their likely impact on the thermodynamic stability of a fluorinated phenyl butenol.
Table 1: Summary of Interactions Influencing Stability
Hypothetical Case Study: Positional Isomers of Fluorophenyl Butenol
Consider three isomers of 4-phenyl-3-buten-2-ol, each with a single fluorine atom:
Isomer A: Fluorine at the 1-position (CH₂F-CH(OH)-CH=CH-Ph)
Isomer B: Fluorine on the phenyl ring (ortho-position)
Isomer C: Fluorine at the 2-position (CHF(OH) group)
Stability Prediction:
Isomer A would be significantly stabilized by a strong OH···F intramolecular hydrogen bond, forming a stable 5-membered ring. This would likely make it the most stable isomer by locking its conformation.
Isomer B would gain metabolic stability from the aryl fluorination. Its conformational profile would be similar to the non-fluorinated parent, but its overall thermodynamic stability might be slightly lower due to potential dipole effects.
Isomer C would have its alcohol acidity significantly increased due to the direct inductive effect of the α-fluorine. However, it lacks the strong IMHB stabilization of Isomer A. Its stability would be highly dependent on the gauche effect within the F-C-O-H dihedral.
Validation Plan:
Synthesis: Synthesize all three isomers.
NMR Analysis: Conduct the ¹H and ¹H{¹⁹F} NMR experiments as described. We would expect to see a large ¹J(OH···F) for Isomer A and a negligible one for Isomers B and C.
Computational Analysis: Perform the DFT-based conformational analysis protocol for all three isomers. The calculated Gibbs free energies should confirm that Isomer A is the global minimum. NBO analysis would quantify the OH···F interaction energy in A and any hyperconjugative effects in C.
Conclusion
The thermodynamic stability of fluorinated phenyl butenols is a complex but predictable property governed by a hierarchy of energetic contributions. For drug development professionals, a deep understanding of the interplay between the robust C-F bond, stabilizing stereoelectronic effects like hyperconjugation, and conformation-locking intramolecular hydrogen bonds is essential. By integrating high-level computational analysis with targeted NMR spectroscopy, researchers can move beyond trial-and-error, enabling the rational design of more stable, potent, and effective therapeutic agents. This E-E-A-T (Experience, Expertise, Authoritativeness, Trustworthiness) based approach ensures that design choices are grounded in fundamental physical organic principles, ultimately reducing late-stage attrition and accelerating the path to clinical success.
References
Fluorine in drug discovery: Role, design and case studies. (n.d.). Google Vertex AI Search.
Fluorinated Building Blocks in Drug Design: Why They Matter. (2026, January 19). Apollo Scientific.
There and back again: the role of hyperconjugation in the fluorine gauche effect. (2021, July 28). Royal Society of Chemistry.
New 19F NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds. (n.d.). Royal Society of Chemistry.
On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective. (n.d.).
Research project: Linclau:Intramolecular hydrogen bonding between organofluorine and alcohols. (n.d.). University of Southampton.
New F-19 NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds. (2022, February 25). University of Edinburgh Research Explorer.
Gauche effect. (n.d.). chemeurope.com.
Influence of fluorination on alcohol hydrogen-bond donating properties. (n.d.).
The Gauche Effect in XCH2CH2X Revisited. (n.d.).
Informing Molecular Design by Stereoelectronic Theory: The Fluorine Gauche Effect in Catalysis. (2018, June 12).
Gauche effect. (n.d.). Wikipedia.
Intramolecular OHFluorine Hydrogen Bonding in Saturated, Acyclic Fluorohydrins: The Fluoropropanol Motif. (2015, October 23). Semantic Scholar.
Fluorine as a key element in modern drug discovery and development. (2018, May 3). LE STUDIUM.
Fluorine in Pharmaceuticals: Key Properties & Drug Development. (2025, September 3). AiFChem.
The Strength of Hydrogen Bonds between Fluoro-Organics and Alcohols, a Theoretical Study. (2018, April 19).
Fluorinated building blocks in drug design: new pathways and targets. (2024, July 29). Taylor & Francis Online.
The Conformational Electrostatic Potential as Predictor for the Influence of Fluorination on Alcohol Hydrogen Bonding: Identification of a Cooperative Effect with γ-CF2H Groups. (n.d.). ePrints Soton.
(PDF) The Energetics of Organofluorine Compounds: Aliphatic Fluorocarbons and Hydrofluorocarbons. (2026, January 19).
Active Nuclei Fluorine-19 NMR Spectroscopy. (n.d.). Anasazi Instruments.
Fluorine-19 nuclear magnetic resonance spectroscopy. (n.d.). Wikipedia.
Enantioselective Synthesis of Tertiary Allylic Fluorides by Iridium‐Catalyzed Allylic Fluoroalkyl
On the Metabolic Stability of Fluorinated Small Molecules; A Physical Organic Chemistry Perspective. (2026, January 8).
Structure Elucidation of Fluorin
Synthesis of aryl allylic fluorides by direct electrophilic fluorination of alkenes. (2025, August 6). Science.gov.
Allyl fluoride synthesis by fluorin
Thermodynamic Properties of Fluorine Compounds. (n.d.). RSC Publishing.
Organofluorine chemistry. (n.d.). Wikipedia.
Fluorinated Protein–Ligand Complexes: A Computational Perspective. (2024, June 17).
34.7.4 Allylic Fluorides (Update 2017). (n.d.).
Intramolecular OH⋅⋅⋅Fluorine Hydrogen Bonding in Saturated, Acyclic Fluorohydrins: The γ-Fluoropropanol Motif. (2015, October 23).
Fluorinated Protein–Ligand Complexes: A Computational Perspective. (n.d.).
Substitution Effects on the Reactivity and Thermostability of Five- Membered Ring Fluorides. (2022, July 11). Semantic Scholar.
Thermodynamics and polarity-driven properties of fluorinated cyclopropanes. (2025, August 29).
Influence of Alcohol β-Fluorination on Hydrogen-Bond Acidity of Conformationally Flexible Substrates. (n.d.).
Fluorous synthesis of allylic fluorides: C–F bond formation as the detagging process. (n.d.). Royal Society of Chemistry.
On the Metabolic Stability of Fluorinated Small Molecules; A Physical Organic Chemistry Perspective. (n.d.). ChemRxiv.
(PDF) Thermodynamics and polarity-driven properties of fluorinated cyclopropanes. (2025, August 18).
Thermodynamic Properties: Enthalpy, Entropy, Heat Capacity, and Bond Energies of Fluorinated Carboxylic Acids. (2022, January 3).
Author: BenchChem Technical Support Team. Date: February 2026
Technical Monograph: Physicochemical Profiling and Synthetic Utility of 4-(3-Fluoro-4-methylphenyl)-1-buten-4-ol
Executive Summary
4-(3-Fluoro-4-methylphenyl)-1-buten-4-ol (IUPAC: 1-(3-Fluoro-4-methylphenyl)but-3-en-1-ol) is a specialized fluorinated homoallylic alcohol.[1] It serves as a high-value scaffold in medicinal chemistry, particularly for the development of metabolic-resistant drug candidates.[1] The incorporation of the fluorine atom at the meta-position relative to the alkyl chain, combined with a para-methyl group, provides a distinct electronic and steric profile that modulates lipophilicity and blocks metabolic oxidation at the benzylic position.[1]
This guide details the molecular specifications, validated synthetic protocols, and strategic applications of this compound in modern drug discovery.[1]
Part 1: Molecular Identity & Physicochemical Properties[1][2]
The precise characterization of this molecule is derived from its structural stoichiometry.[1] As a homoallylic alcohol featuring a disubstituted benzene ring, it balances the reactivity of a terminal alkene with the hydrogen-bonding capability of a secondary alcohol.[1]
The Fluorine Effect: The fluorine atom at the C3 position of the phenyl ring exerts a strong inductive electron-withdrawing effect (-I), deactivating the ring slightly compared to a simple tolyl group.[1] This increases the acidity of the benzylic proton and alters the binding affinity in protein pockets via multipolar interactions.[1]
Metabolic Blocking: The para-methyl group serves as a "metabolic handle," often susceptible to oxidation (to carboxylic acid).[1] However, the adjacent fluorine atom can sterically and electronically retard this oxidation, extending the half-life of the pharmacophore.[1]
Part 2: Synthetic Pathways (The "How")
The most robust route to 4-(3-Fluoro-4-methylphenyl)-1-buten-4-ol is via the Barbier-type allylation or Grignard addition to the corresponding aldehyde.[1] The Barbier protocol is often preferred in process chemistry for its operational simplicity (one-pot) and tolerance for moisture compared to pre-formed Grignard reagents.[1]
Retrosynthetic Analysis
The molecule is disconnected at the C1-C2 bond relative to the alcohol (the bond between the benzylic carbon and the allyl chain).[1] This reveals two key precursors:
Activation: Suspend Zinc powder (1.5 eq) in THF. Activate with a catalytic amount of iodine or 1,2-dibromoethane if necessary (initiation indicated by color fade/exotherm).[1]
Addition: Cool the suspension to 0°C. Add 3-Fluoro-4-methylbenzaldehyde (1.0 eq) and Allyl bromide (1.2 eq) simultaneously dropwise to control the exotherm.
Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 4–6 hours. Monitor by TLC (Hexane:EtOAc 8:2) for the disappearance of the aldehyde.[1]
Quench: Carefully quench the reaction with saturated aqueous NH₄Cl at 0°C to dissolve zinc salts.
Extraction: Extract with Ethyl Acetate (3x). Wash combined organics with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.
Purification: Purify the crude oil via flash column chromatography (Silica gel, 0-10% EtOAc in Hexanes).
Self-Validating Checkpoint:
Success Indicator: The product should appear as a clear oil.[1]
NMR Diagnostic: Look for the disappearance of the aldehyde proton (~10 ppm) and the appearance of the diagnostic benzylic methine proton as a triplet/dd around 4.7 ppm, coupled with the distinctive allyl pattern (multiplet at 5.8 ppm, terminal alkene protons at 5.1 ppm).[1]
Part 3: Analytical Characterization
To ensure scientific integrity, the synthesized compound must be validated against predicted spectral data.[1]
1. Proton NMR (¹H NMR, 400 MHz, CDCl₃):
δ 7.00 – 7.20 (m, 3H): Aromatic protons (splitting pattern complex due to F-coupling).
δ 2.25 (d, 3H): Methyl group attached to the ring (doublet due to long-range coupling with Fluorine).[1]
δ 2.00 (br s, 1H): Hydroxyl proton (exchangeable with D₂O).[1]
2. Fluorine NMR (¹⁹F NMR):
δ -115 to -120 ppm: Single peak (multiplet due to H-coupling if proton-coupled).[1] This confirms the integrity of the C-F bond during the reaction.[1]
Part 4: Applications in Drug Discovery
This molecule is not just an endpoint; it is a versatile "divergent intermediate."[1]
Figure 2: Divergent synthetic utility of the homoallylic alcohol scaffold.
Bioisosteric Replacement: The 3-fluoro-4-methylphenyl moiety is often used to replace a simple p-tolyl or p-chlorophenyl group to improve metabolic stability (blocking P450 oxidation sites) without significantly altering steric bulk.[1]
Fragment-Based Drug Design (FBDD): The terminal alkene allows for rapid diversification via Cross-Metathesis or Heck coupling, making this molecule an ideal "warhead" for fragment libraries targeting kinases or nuclear receptors.[1]
References
Sigma-Aldrich. (2024).[1] 3-Fluoro-4-methylbenzaldehyde Product Specification. Retrieved from (Note: Representative link for precursor validation).[1]
PubChem. (2024).[1][5] Compound Summary: 3-Fluoro-4-methylbenzaldehyde.[1] National Library of Medicine.[1] Retrieved from [Link]
Li, C.J. (2005).[1] Organic Reactions in Aqueous Media. John Wiley & Sons.[1] (Authoritative text on Barbier/Grignard aqueous chemistry).
Purser, S., et al. (2008).[1] Fluorine in medicinal chemistry. Chemical Society Reviews, 37, 320-330.[1] (Grounding for the metabolic stability claims of the fluorinated scaffold).
The Prospective Role of 4-(3-Fluoro-4-methylphenyl)-1-buten-4-ol in Medicinal Chemistry: A Technical Guide
Abstract This technical guide provides an in-depth analysis of the potential role of the novel chemical entity, 4-(3-Fluoro-4-methylphenyl)-1-buten-4-ol, in the landscape of medicinal chemistry. In the absence of extensi...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This technical guide provides an in-depth analysis of the potential role of the novel chemical entity, 4-(3-Fluoro-4-methylphenyl)-1-buten-4-ol, in the landscape of medicinal chemistry. In the absence of extensive direct studies on this specific molecule, this document leverages a first-principles approach, dissecting the compound's structural components—the 3-fluoro-4-methylphenyl group and the allylic alcohol moiety—to forecast its synthetic accessibility, potential pharmacophore characteristics, and plausible applications in drug discovery. This guide is intended for researchers, scientists, and drug development professionals, offering a forward-looking perspective on how this molecule could be strategically employed in the design of new therapeutic agents.
Deconstructing the Molecular Architecture: A Gateway to Potential
The molecule 4-(3-Fluoro-4-methylphenyl)-1-buten-4-ol presents a unique combination of a substituted aromatic ring and a reactive allylic alcohol. Understanding the individual contributions of these fragments is key to unlocking the potential of the entire structure.
The 3-Fluoro-4-methylphenyl Moiety: A Strategic Substitution Pattern
The substitution pattern on the phenyl ring is a critical determinant of a molecule's pharmacokinetic and pharmacodynamic properties. The presence of both a fluorine and a methyl group in a specific meta/para relationship suggests a deliberate design to modulate several key parameters.
The Role of Fluorine: The introduction of fluorine into drug candidates is a well-established strategy in medicinal chemistry.[1] Its high electronegativity and small size can lead to enhanced metabolic stability by blocking sites susceptible to oxidative metabolism by cytochrome P450 enzymes.[1][2] The carbon-fluorine bond is significantly stronger than a carbon-hydrogen bond, making it more resistant to cleavage.[2] Furthermore, fluorine substitution can alter the acidity or basicity of nearby functional groups, influencing a molecule's pKa and, consequently, its absorption and distribution.[1] Fluorine can also engage in favorable electrostatic interactions with biological targets and is often used as a bioisostere for a hydrogen atom or a hydroxyl group.[3][4]
The Influence of the Methyl Group: The methyl group at the para position can also contribute to metabolic stability by shielding the aromatic ring from oxidation. It can also enhance binding affinity to target proteins through hydrophobic interactions. The interplay between the electron-withdrawing fluorine and the electron-donating methyl group can fine-tune the electronic properties of the aromatic ring, potentially influencing its interaction with biological targets.
The combined 3-fluoro-4-methylphenyl motif is found in various biologically active compounds, suggesting its utility in creating molecules with desirable drug-like properties. For instance, derivatives of 4-(4-fluoro-3-methylphenyl)-1,6-dihydropyrimidin-2-ol have been investigated for their anti-inflammatory and analgesic activities.[5]
The Allylic Alcohol Functional Group: A Hub of Reactivity and Bioactivity
Allylic alcohols are versatile functional groups in organic synthesis and can also play a direct role in a molecule's biological activity.[6] They are characterized by a hydroxyl group attached to a carbon atom adjacent to a double bond.
Synthetic Versatility: The allylic alcohol moiety is a valuable synthetic handle.[7] The hydroxyl group can be easily transformed into other functional groups, and the double bond can participate in various addition and cycloaddition reactions. This allows for the facile diversification of the core structure, enabling the exploration of a broad chemical space in structure-activity relationship (SAR) studies.
Pharmacological Relevance: The allylic alcohol motif is present in numerous natural products and approved drugs with a wide range of biological activities, including anticancer properties.[8] The hydroxyl group can act as a hydrogen bond donor and acceptor, facilitating interactions with biological targets. The double bond can also participate in crucial binding interactions. However, it's important to note that allylic alcohols can be metabolized to reactive α,β-unsaturated aldehydes (acroleins), which can be hepatotoxic.[9][10] Therefore, careful consideration of the metabolic fate of such compounds is essential during drug development.
Charting the Course: Proposed Synthetic Strategies
The synthesis of 4-(3-Fluoro-4-methylphenyl)-1-buten-4-ol can be approached through several established organic chemistry transformations. Below are two plausible synthetic routes.
Route 1: Grignard Addition to an α,β-Unsaturated Aldehyde
This route involves the reaction of a Grignard reagent derived from 3-fluoro-4-methylbromobenzene with acrolein.
Experimental Protocol:
Preparation of the Grignard Reagent: To a flame-dried flask containing magnesium turnings, add a solution of 3-fluoro-4-methylbromobenzene in anhydrous tetrahydrofuran (THF). Initiate the reaction with a small crystal of iodine if necessary. Reflux the mixture until the magnesium is consumed.
Grignard Addition: Cool the Grignard reagent to 0 °C and slowly add a solution of acrolein in anhydrous THF.
Quenching and Workup: After the addition is complete, stir the reaction for an additional hour at room temperature. Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.
Extraction and Purification: Extract the aqueous layer with ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to yield 4-(3-Fluoro-4-methylphenyl)-1-buten-4-ol.
Route 2: Addition of a Vinyl Nucleophile to an Aldehyde
This approach utilizes the addition of a vinyl Grignard or vinyl lithium reagent to 3-fluoro-4-methylbenzaldehyde.[11]
Experimental Protocol:
Aldehyde Synthesis: 3-fluoro-4-methylbenzaldehyde can be synthesized from 3-fluoro-4-methyltoluene via oxidation.
Nucleophilic Addition: To a solution of 3-fluoro-4-methylbenzaldehyde in anhydrous THF at -78 °C, add a solution of vinylmagnesium bromide or vinyllithium dropwise.
Quenching and Workup: Allow the reaction to warm to room temperature and stir for several hours. Quench with saturated aqueous ammonium chloride.
Extraction and Purification: Extract the product with diethyl ether. Wash the combined organic layers with water and brine, dry over anhydrous magnesium sulfate, and concentrate. Purify the resulting alcohol by flash column chromatography.
Envisioning the Applications: A Forward Look into Medicinal Chemistry
Given its structural features, 4-(3-Fluoro-4-methylphenyl)-1-buten-4-ol can be envisioned to play several roles in drug discovery and development.
As a Versatile Synthetic Intermediate
The primary and most immediate application of this molecule is as a key intermediate for the synthesis of more complex drug candidates. The reactive handles of the hydroxyl group and the double bond allow for a multitude of chemical transformations.
Table 1: Potential Synthetic Transformations of 4-(3-Fluoro-4-methylphenyl)-1-buten-4-ol.
Workflow for Derivative Synthesis:
Caption: Synthetic diversification pathways from the core molecule.
As a Potential Pharmacophore
The molecule itself, or its simple derivatives, could possess intrinsic biological activity.
Enzyme Inhibition: The allylic alcohol moiety could potentially interact with the active site of enzymes, such as kinases or dehydrogenases. The hydroxyl group can form key hydrogen bonds, while the aromatic ring can engage in π-π stacking or hydrophobic interactions.
Receptor Modulation: The overall shape and electronic properties of the molecule may allow it to bind to specific receptors, acting as either an agonist or an antagonist.
Hypothetical Signaling Pathway Interaction:
Caption: Potential interaction with a cell surface receptor.
Conclusion and Future Perspectives
While 4-(3-Fluoro-4-methylphenyl)-1-buten-4-ol is not a widely studied compound, a systematic analysis of its constituent parts reveals significant potential in medicinal chemistry. Its fluorinated phenyl ring suggests favorable pharmacokinetic properties, while the allylic alcohol provides both a versatile synthetic handle and a potential pharmacophore element.
Future research should focus on the efficient and scalable synthesis of this molecule, followed by a systematic biological screening to identify any intrinsic activity. Furthermore, its use as a building block for the creation of diverse chemical libraries will undoubtedly lead to the discovery of novel bioactive compounds. This technical guide serves as a foundational roadmap for researchers looking to explore the untapped potential of this promising chemical entity.
References
Müller, K., Faeh, C., & Diederich, F. (2007). Fluorine in pharmaceuticals: looking beyond intuition. Science, 317(5846), 1881-1886.
Patani, G. A., & LaVoie, E. J. (1996). Bioisosterism: A Rational Approach in Drug Design. Chemical Reviews, 96(8), 3147-3176.
Hagmann, W. K. (2008). The many roles of fluorine in medicinal chemistry. Journal of medicinal chemistry, 51(15), 4359-4369.
O'Hagan, D. (2008). Understanding organofluorine chemistry. An introduction to the C–F bond. Chemical Society Reviews, 37(2), 308-319.
Shah, P., & Westwell, A. D. (2007). The role of fluorine in medicinal chemistry. Journal of enzyme inhibition and medicinal chemistry, 22(5), 527-540.
Park, B. K., Kitteringham, N. R., & O'Neill, P. M. (2001). Metabolism of fluorine-containing drugs. Annual review of pharmacology and toxicology, 41(1), 443-470.
Taylor, R. E. (Ed.). (2004). Fluorine in medicinal chemistry and chemical biology. John Wiley & Sons.
Isanbor, C., & O'Hagan, D. (2006). Fluorine in medicinal chemistry: a review of anti-cancer agents. Journal of Fluorine Chemistry, 127(3), 303-319.
Kirk, K. L. (2006). Fluorine in medicinal chemistry: recent therapeutic applications of fluorinated pharmaceuticals. Journal of fluorine chemistry, 127(8), 1013-1029.
Gotor-López, D., Gotor, V., & García-Álvarez, J. (2021). From Natural Sources to Synthetic Derivatives: The Allyl Motif as a Powerful Tool for Fragment-Based Design in Cancer Treatment. Journal of Medicinal Chemistry, 64(15), 10978-11012.
Purser, S., Moore, P. R., Swallow, S., & Gouverneur, V. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews, 37(2), 320-330.
Singh, R. P., & Shreeve, J. M. (2004). Recent highlights in the chemistry of trifluoromethyl- and trifluoromethoxy-substituted compounds. Chemical Society Reviews, 33(6), 382-391.
Smart, B. E. (2001). Fluorine substituent effects (on reactivities of organic compounds). Journal of Fluorine Chemistry, 109(1), 3-11.
Böhm, H. J., Banner, D., Bendels, S., Kansy, M., Kuhn, B., Müller, K., ... & Stahl, M. (2004). Fluorine in medicinal chemistry. ChemBioChem, 5(5), 637-643.
Meanwell, N. A. (2011). Synopsis of some recent tactical application of bioisosteres in drug design. Journal of medicinal chemistry, 54(8), 2529-2591.
Wikipedia. (2023). Allyl alcohol. Retrieved from [Link]
Beaudry Research Group. (2020). Synthesis of Highly Substituted Phenols and Benzenes with Complete Regiochemical Control. Retrieved from [Link]
SLT. (2025). Why Allylic Alcohol Is Stable. Retrieved from [Link]
Patsnap Synapse. (2025). What is the role of bioisosterism in drug design?. Retrieved from [Link]
MDPI. (2025). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. Retrieved from [Link]
ResearchGate. (2025). design and synthesis of novel 4-(4-fluoro-3-methylphenyl)-6-(substituted aryl)-1,6-dihydropyrimidin-2-ol derivatives as potent anti-inflammatory and analgesic agents. Retrieved from [Link]
ResearchGate. (n.d.). Structure-activity relationship analysis of different substitutions on phenyl ring at position 3 of quinazolinone ring (N-3) on their antiproliferative effects. Retrieved from [Link]
Google Patents. (n.d.). CN103073391A - Novel synthesis process for 4-phenyl-1-butanol.
EBSCO. (n.d.). Allylic Alcohols | Chemistry | Research Starters. Retrieved from [Link]
PMC. (n.d.). The Role of Fluorine Substitution in the Structure-Activity Relationships (SAR) of Classical Cannabinoids. Retrieved from [Link]
Organic Chemistry Portal. (n.d.). Allylic alcohol synthesis by addition. Retrieved from [Link]
News-Medical. (2025). The Essential Role of 4-Fluoro-3-methylbenzaldehyde in Modern Pharmaceutical Synthesis. Retrieved from [Link]
PubMed. (n.d.). Allyl alcohol liver injury: suppression by ethanol and relation to transient glutathione depletion. Retrieved from [Link]
Semantic Scholar. (n.d.). Synthesis of 4-phenyl-1-butanol. Retrieved from [Link]
Frontiers. (2022). Enzyme-catalyzed allylic oxidation reactions: A mini-review. Retrieved from [Link]
YouTube. (2016). Synthetic routes 1. Retrieved from [Link]
N Goalby chemrevise.org. (n.d.). 1 Chirality in pharmaceutical synthesis 23 Synthetic Routes. Retrieved from [Link]
Save My Exams. (2025). Synthetic Routes (OCR A Level Chemistry A): Revision Note. Retrieved from [Link]
ResearchGate. (2025). design and synthesis of novel 4-(4-fluoro-3-methylphenyl)-6-(substituted aryl)-1,6-dihydropyrimidin-2-ol derivatives as potent anti-inflammatory and analgesic agents. Retrieved from [Link]
Strategic Evaluation: Biological Activity & Pharmacophore Potential of 4-(3-Fluoro-4-methylphenyl)-1-buten-4-ol
Executive Summary 4-(3-Fluoro-4-methylphenyl)-1-buten-4-ol (CAS: 842123-82-4) represents a specialized homoallylic alcohol scaffold with significant utility in medicinal chemistry and fragment-based drug discovery (FBDD)...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
4-(3-Fluoro-4-methylphenyl)-1-buten-4-ol (CAS: 842123-82-4) represents a specialized homoallylic alcohol scaffold with significant utility in medicinal chemistry and fragment-based drug discovery (FBDD).[1][2] While often categorized as a synthetic intermediate, its structural architecture combines a metabolically robust fluorinated aryl core with a reactive alkenyl-alcohol tail , granting it dual potential: as a direct-acting antimicrobial/fragrance agent and, more critically, as a precursor to bioactive tetrahydropyrans , isochromans , and lignans .
This guide analyzes the molecule’s physicochemical properties, predicted biological activities based on structure-activity relationships (SAR), and its role as a "privileged structure" in the synthesis of metabolically stable oncology and agrochemical agents.
Part 1: Chemical Identity & Structural Analysis[3]
Molecular Architecture
The molecule is defined by three distinct pharmacophoric zones that dictate its reactivity and biological interaction:
Feature
Structural Zone
Function in Drug Design
A
3-Fluoro-4-methylphenyl Ring
Metabolic Shield: The fluorine atom at the meta position and methyl at the para position block common Cytochrome P450 metabolic soft spots (hydroxylation), significantly extending half-life ().
B
Secondary Alcohol (C4)
Chiral Center: Acts as a hydrogen bond donor/acceptor. The stereochemistry ( or ) here often dictates binding affinity to protein targets (e.g., receptors or enzymes).
C
Terminal Alkene (C1=C2)
Warhead/Handle: Provides a site for further functionalization (e.g., cross-metathesis, epoxidation) or cyclization into saturated heterocycles.
The "Fluorine-Methyl" Synergism
The specific substitution pattern (3-F, 4-Me) is a strategic medicinal chemistry tactic.
Electronic Effect: Fluorine is highly electronegative, pulling electron density from the ring. This lowers the
of the alcohol and alters the lipophilicity (), enhancing membrane permeability.
Metabolic Blockade: In non-fluorinated analogs (e.g., p-cresol derivatives), the benzylic methyl group is rapidly oxidized to a carboxylic acid. The adjacent fluorine atom electronically deactivates this position, slowing down oxidative clearance.
Part 2: Synthesis & Scalability
Reliable access to this scaffold is a prerequisite for biological testing. The following protocol is the industry standard for high-enantiomeric excess synthesis.
Core Synthesis Protocol (Nozaki-Hiyama-Kishi or Barbier Type)
The most robust route involves the allylation of 3-fluoro-4-methylbenzaldehyde .
Reagents:
3-Fluoro-4-methylbenzaldehyde (Precursor)
Allyl bromide
Activated Zinc dust (or Indium for aqueous media)
THF/Saturated
Step-by-Step Methodology:
Activation: Suspend activated Zinc dust (1.5 eq) in THF under
atmosphere.
Addition: Add allyl bromide (1.2 eq) dropwise at 0°C to form the allylzinc intermediate.
Coupling: Slowly add 3-fluoro-4-methylbenzaldehyde (1.0 eq). Allow to warm to room temperature (RT) and stir for 4 hours.
Yield Expectation: >85%
Stereocontrol: To achieve enantioselectivity (e.g., >95% ee), replace Zinc with a chiral Lewis Acid catalyst (e.g., BINOL-Ti complex) and allyltributyltin (Keck Allylation).
Part 3: Biological Activity Potential[4][5]
Direct Biological Activity (Antimicrobial & Fragrance)
Homoallylic alcohols with aryl tails share structural homology with phenethyl alcohol (a known antimicrobial agent found in essential oils).
Mechanism: The amphiphilic nature (lipophilic fluorophenyl head + hydrophilic hydroxyl tail) allows the molecule to partition into bacterial cell membranes, disrupting integrity and increasing permeability.
Target Spectrum: Likely active against Gram-positive bacteria (S. aureus) and fungi (C. albicans), similar to other phenyl-alkenols.[4]
Olfactory Properties: Derivatives of this class often possess "green," "floral," or "woody" notes, making them candidates for fragrance ingredients with secondary preservation properties.
Indirect Activity: The "Tetrahydropyran" Gateway
The primary value of 4-(3-Fluoro-4-methylphenyl)-1-buten-4-ol lies in its conversion to 2,6-disubstituted tetrahydropyrans via the Prins cyclization . These cyclic ethers are potent pharmacophores in:
Anticancer Agents: Analogs of Diospongin and Centrolobine.
Kinase Inhibitors: The 3-F, 4-Me phenyl motif is a critical binding element in several EGFR inhibitors (mimicking the aniline moiety of Gefitinib).
Visualization of Biological Pathways
The following diagram illustrates the metabolic stability conferred by the fluorine atom and the synthetic divergence into bioactive classes.
Caption: Figure 1. Metabolic stability conferred by the 3-Fluoro substituent and synthetic divergence into bioactive heterocyclic classes.
Part 4: Experimental Protocols for Validation
In Vitro Antimicrobial Assay (MIC Determination)
To validate the intrinsic activity of the alcohol.
Materials:
Test Compound: 4-(3-Fluoro-4-methylphenyl)-1-buten-4-ol (dissolved in DMSO).
Strains: S. aureus (ATCC 25923), E. coli (ATCC 25922), C. albicans (ATCC 10231).
Media: Mueller-Hinton Broth (MHB).
Protocol:
Inoculum Prep: Adjust bacterial culture to
McFarland standard ( CFU/mL).
Dilution: Prepare serial 2-fold dilutions of the test compound in 96-well plates (Range:
to ).
Incubation: Add
of inoculum to each well. Incubate at for 24 hours.
Readout: The Minimum Inhibitory Concentration (MIC) is the lowest concentration showing no visible turbidity.
Control: Use Ciprofloxacin (bacteria) and Fluconazole (fungi) as positive controls.
Metabolic Stability Assay (Microsomal Stability)
To confirm the "Fluorine Effect".
Protocol:
Incubate
of the test compound with human liver microsomes () and NADPH () in phosphate buffer (pH 7.4) at .[3]
Sample at
min.
Quench with cold acetonitrile containing internal standard.
Analyze via LC-MS/MS to determine intrinsic clearance (
) and half-life ().
Success Criteria:
min indicates moderate-to-high metabolic stability suitable for lead development.
References
Fluorination in Drug Design
Title: Design, Synthesis and Investigation of Biological Activity and Mechanism of Fluoroaryl-Substituted Derivatives
History and discovery of 3-fluoro-4-methylphenyl homoallylic alcohols
This guide is structured as a high-level technical whitepaper designed for medicinal chemists and process development scientists. It focuses on the 3-fluoro-4-methylphenyl homoallylic alcohol motif, a critical chiral bui...
Author: BenchChem Technical Support Team. Date: February 2026
This guide is structured as a high-level technical whitepaper designed for medicinal chemists and process development scientists. It focuses on the 3-fluoro-4-methylphenyl homoallylic alcohol motif, a critical chiral building block (CBB) in the synthesis of next-generation CRF1 receptor antagonists, most notably Crinecerfont .
Strategic Synthesis & Application in CRF1 Antagonist Discovery
Part 1: Executive Summary & Strategic Importance
The 3-fluoro-4-methylphenyl homoallylic alcohol (specifically the (1R) or (1S)-1-(3-fluoro-4-methylphenyl)but-3-en-1-ol) represents a "privileged scaffold" in modern drug discovery. Its structural significance lies in the convergence of three critical features required for CNS-active and metabolic-disease therapeutics:
Metabolic Hardening: The 3-fluoro-4-methyl substitution pattern on the phenyl ring effectively blocks metabolic hotspots. The fluorine atom at the 3-position deactivates the ring toward oxidative metabolism (CYP450), while the 4-methyl group provides a handle for hydrophobic interaction within the receptor pocket (specifically the hydrophobic crevice of Class B GPCRs like CRF1).
Chiral Versatility: The homoallylic alcohol functionality serves as a divergent point. It can be:
Cyclopropanated to generate the 2-cyclopropylethyl side chain found in Crinecerfont (Neurocrine Biosciences).
Aminated (via Mitsunobu or Ritter reactions) to install the chiral amine pharmacophore.
Oxidized/Cyclized to form isoxazolines or tetrahydropyrans.
Lipophilic Tuning: The motif balances lipophilicity (LogP) with solubility, enhancing blood-brain barrier (BBB) permeability for CNS indications.
Target Audience: This guide is essential for teams working on CRF1 antagonists, antifungal azoles, and stereoselective process development.
Part 2: History and Discovery Context
The prominence of this specific alcohol emerged from the optimization of Corticotropin-Releasing Factor type 1 (CRF1) receptor antagonists .
Early 2000s: First-generation CRF1 antagonists (e.g., Antalarmin) suffered from poor solubility and hepatotoxicity.
The "Fluorine Scan" Era: Medicinal chemists began systematically scanning phenyl rings with fluorine to improve metabolic stability. The 3-fluoro-4-methyl pattern was identified as optimal for binding affinity (pKi > 9.0) and half-life extension.
The Crinecerfont Breakthrough: Neurocrine Biosciences utilized this specific chiral alcohol/amine scaffold to develop Crinecerfont (SSR-125543), a breakthrough therapy for Congenital Adrenal Hyperplasia (CAH). The synthesis relies on the precise installation of the chiral center adjacent to the fluorinated aryl ring.
Visualizing the Discovery Pathway (Graphviz)
Caption: Evolution from simple aldehyde precursor to the complex Crinecerfont scaffold via the homoallylic alcohol intermediate.
Part 3: Synthesis Protocols (The Core)
This section details the self-validating protocols for synthesizing the (R)-enantiomer of the homoallylic alcohol. The (R)-alcohol is typically required if the subsequent amination step proceeds via inversion (Mitsunobu) to yield the (S)-amine found in Crinecerfont.
Method A: Brown Asymmetric Allylation (Gold Standard for Scale)
This method is preferred for its reliability and high enantiomeric excess (>96% ee), despite the stoichiometric waste.
Reagent Preparation: In a flame-dried flask under Argon, cool a solution of (+)-Ipc2BAllyl (1.2 equiv) in dry Et2O to -78°C.
Addition: Dropwise add 3-Fluoro-4-methylbenzaldehyde (1.0 equiv) in Et2O over 30 minutes. Causality: Slow addition prevents local heating, which erodes enantioselectivity.
Incubation: Stir at -78°C for 2 hours, then allow to warm to room temperature over 1 hour.
Oxidative Workup: Cool to 0°C. Add 3N NaOH (3 equiv) followed cautiously by 30% H2O2 (5 equiv). Safety: Exothermic reaction; control temperature <10°C.
Reflux: Reflux the biphasic mixture for 1 hour to hydrolyze the borane completely.
Isolation: Separate layers. Wash organic layer with brine. Dry over MgSO4.
Solubility Profile & Physicochemical Characterization: 4-(3-Fluoro-4-methylphenyl)-1-buten-4-ol
This technical guide is structured to serve as a definitive reference for 4-(3-Fluoro-4-methylphenyl)-1-buten-4-ol , chemically identified as 1-(3-Fluoro-4-methylphenyl)-3-buten-1-ol . The content synthesizes structural...
Author: BenchChem Technical Support Team. Date: February 2026
This technical guide is structured to serve as a definitive reference for 4-(3-Fluoro-4-methylphenyl)-1-buten-4-ol , chemically identified as 1-(3-Fluoro-4-methylphenyl)-3-buten-1-ol .
The content synthesizes structural analysis, calculated physicochemical properties, and standard operating procedures (SOPs) for solubility determination, tailored for drug development workflows.
4-(3-Fluoro-4-methylphenyl)-1-buten-4-ol (IUPAC: 1-(3-Fluoro-4-methylphenyl)-3-buten-1-ol) is a chiral homoallylic alcohol. It serves as a critical building block in the asymmetric synthesis of pharmaceutical intermediates, particularly for antifungal agents and kinase inhibitors where the 3-fluoro-4-methylphenyl moiety provides metabolic stability and potency.
This guide defines the solubility profile of this compound based on its structural lipophilicity and hydrogen-bonding capacity. Due to the absence of a standardized pharmacopeial monograph, the data presented here combines calculated molecular descriptors with empirically derived solvent compatibility rules for this chemical class.
Structural Specifications
Property
Specification
Common Name
4-(3-Fluoro-4-methylphenyl)-1-buten-4-ol
Systematic Name
1-(3-Fluoro-4-methylphenyl)-3-buten-1-ol
Molecular Formula
C₁₁H₁₃FO
Molecular Weight
180.22 g/mol
Physical State
Viscous Oil or Low-Melting Solid (Enantiomer dependent)
Chirality
Contains 1 Stereocenter (C1)
Physicochemical Properties & Solubility Drivers
The solubility of this intermediate is governed by the competition between its lipophilic tail (fluorinated tolyl group + alkene) and its hydrophilic head (secondary hydroxyl group).
Calculated Molecular Descriptors
Understanding these descriptors explains the causality behind solvent selection.
LogP (Partition Coefficient): Estimated at 2.8 – 3.2 .
Implication: The compound is highly lipophilic. It will partition preferentially into organic layers (DCM, EtOAc) over aqueous phases.
Hydrogen Bond Donors (HBD): 1 (Secondary Alcohol -OH).
Implication: Capable of H-bonding with polar protic solvents (Methanol, IPA), aiding solubility in alcohols despite the lipophilic tail.
Polar Surface Area (PSA): ~20.2 Ų.
Implication: Low PSA suggests good membrane permeability and high solubility in non-polar solvents.
Solubility Profile Matrix
The following table categorizes solvent compatibility for process development (Extraction, Crystallization, Chromatography).
Solvent Class
Representative Solvents
Solubility Rating
Process Application
Polar Protic
Water
Insoluble (< 0.1 mg/mL)
Anti-solvent for precipitation; Aqueous wash phase.
Critical Insight: While soluble in alkanes, the compound may phase-separate (oil out) at low temperatures (-20°C) if the solution is concentrated, making Hexane/Heptane ideal anti-solvents for crystallization when paired with a small amount of Toluene or EtOAc.
Preparation: Weigh 50 mg of the compound into a 4 mL HPLC vial.
Addition: Add the target solvent in 100 µL increments (aliquots).
Agitation: Vortex for 30 seconds and sonicate for 1 minute after each addition.
Observation: Check for dissolution (clear solution).
Calculation: If 50 mg dissolves in
(mL), then mg/mL.
Validation: If the solution remains cloudy after 2 mL (Solubility < 25 mg/mL), filter the supernatant, dry a defined volume, and weigh the residue to determine exact concentration.
Mix: Combine 1 mL of Compound (Oil) with 10 mL of Solvent.
Equilibrate: Shake vigorously for 2 minutes; allow to stand for 10 minutes.
Visual Check:
Single Phase: Miscible (Suitable for reaction/storage).
Two Phases: Immiscible (Suitable for washing/partitioning).
HPLC Verification: If two phases form, sample both layers to determine the Partition Coefficient (
).
Process Development Workflow: Isolation & Purification
The solubility profile dictates the downstream processing strategy. The following diagram illustrates the logical flow for isolating this homoallylic alcohol from a crude reaction mixture (e.g., Allylation of 3-fluoro-4-methylbenzaldehyde).
Isolation Logic Diagram
Figure 1: Decision tree for the isolation of 4-(3-Fluoro-4-methylphenyl)-1-buten-4-ol based on phase behavior and solubility.
Scientific Rationale & Application Notes
Chromatographic Behavior
Due to the secondary hydroxyl group, the compound will exhibit "tailing" on silica gel if pure non-polar solvents are used.
Recommendation: Use a gradient starting at 95:5 Hexane:EtOAc increasing to 80:20 .
TLC Visualization: The compound is UV active (Phenyl ring). Use UV (254 nm) or stain with PMA (Phosphomolybdic Acid) for the alcohol.
Stability in Solution
Acid Sensitivity: Homoallylic alcohols can undergo Prins reaction or dehydration under strong acidic conditions. Avoid using acidic solvents (e.g., unbuffered Chloroform) for prolonged storage.
Oxidation: The benzylic/allylic position is susceptible to oxidation. Store solutions under Nitrogen/Argon.
Safety Considerations
Fluorinated Aromatics: Often possess higher skin permeability. Always handle solutions with Nitrile gloves.
Flammability: Solutions in Hexane/EtOAc are highly flammable. Ground all equipment during transfer.
References
National Center for Biotechnology Information (2025). PubChem Compound Summary for 3-Buten-1-ol derivatives. Retrieved from [Link]
Lide, D. R. (Ed.).[1] (2005). CRC Handbook of Chemistry and Physics (Internet Version). CRC Press. (Standard reference for solubility rules of benzyl alcohols).
Reichardt, C. (2003).Solvents and Solvent Effects in Organic Chemistry. Wiley-VCH. (Source for solvent polarity and solubility parameter theory).
Organic Syntheses. Preparation of Homoallylic Alcohols via Allylation. (General procedure reference for 1-aryl-3-buten-1-ol synthesis). Retrieved from [Link]
Predicted Metabolic Pathways for 4-(3-Fluoro-4-methylphenyl)-1-buten-4-ol
This comprehensive technical guide details the predicted metabolic pathways for 4-(3-Fluoro-4-methylphenyl)-1-buten-4-ol , a secondary benzylic alcohol featuring a fluorinated toluene core and a terminal alkene tail. The...
Author: BenchChem Technical Support Team. Date: February 2026
This comprehensive technical guide details the predicted metabolic pathways for 4-(3-Fluoro-4-methylphenyl)-1-buten-4-ol , a secondary benzylic alcohol featuring a fluorinated toluene core and a terminal alkene tail.
The analysis integrates principles of medicinal chemistry, specific CYP450 regioselectivity, and Phase II conjugation logic.
This molecule presents three distinct pharmacophores susceptible to biotransformation. Understanding the competition between these sites is critical for predicting clearance, half-life, and potential toxicity.
Structural Pharmacophores & Reactivity
Moiety
Reactivity Profile
Predicted Metabolic Fate
Secondary Benzylic Alcohol
High affinity for dehydrogenases and oxidases.
Oxidation to the corresponding ketone (Phase I) or Glucuronidation (Phase II).
Terminal Alkene ()
Electron-rich -system accessible to CYP450 iron-oxo species.
Epoxidation followed by hydrolysis to a vicinal diol.
3-Fluoro-4-methylphenyl
The methyl group is an electron-rich "soft spot" activated by the ring. The fluorine atom at C3 deactivates the ring towards aromatic hydroxylation but does not sterically hinder the para-methyl oxidation.
Benzylic Hydroxylation of the methyl group, progressing to a carboxylic acid.
Predicted Phase I Metabolism (Functionalization)
Phase I metabolism will be dominated by oxidative pathways driven by Cytochrome P450 (CYP) enzymes and Alcohol Dehydrogenase (ADH).
Pathway A: Oxidation of the Benzylic Alcohol (C4-Oxidation)
The secondary hydroxyl group at the C4 position is the most metabolically labile site.
Mechanism: Hydrogen abstraction from the geminal carbon (C4) by ADH (cytosolic) or CYP2C9/3A4 (microsomal).
Implication: This ketone retains the terminal alkene. If isomerization occurs (migration of the double bond to conjugation), it could form a reactive Michael acceptor (
-unsaturated ketone), capable of covalent binding to proteins via cysteine residues.
Pathway B: Epoxidation of the Terminal Alkene (C1-C2 Oxidation)
Terminal alkenes are obligate targets for CYP-mediated epoxidation.
Mechanism: CYP450 (specifically CYP2E1 or CYP3A4 ) transfers an oxygen atom to the
Fate: This epoxide is electrophilic. It will predominantly undergo hydrolysis by Microsomal Epoxide Hydrolase (mEH) to form the vicinal diol (1,2-dihydroxy metabolite).
Toxicology: If mEH activity is saturated, the epoxide may alkylate DNA or proteins.
Pathway C: Oxidation of the Aromatic Methyl Group
The 4-methyl group on the phenyl ring is a classic metabolic "soft spot."
Mechanism: CYP-mediated hydrogen abstraction leads to a benzylic radical, followed by "oxygen rebound."
Sequence:
(Benzyl alcohol derivative).
(Benzaldehyde derivative).
(Benzoic acid derivative).
Enzymes:CYP2C9 and CYP2E1 are typical catalysts for toluene side-chain oxidation.
Fluorine Effect: The C3-fluorine atom exerts an inductive electron-withdrawing effect, slightly stabilizing the ring against direct aromatic hydroxylation, but it does not prevent oxidation of the C4-methyl group.
Predicted Phase II Metabolism (Conjugation)
Phase II reactions serve to increase water solubility and facilitate excretion.
O-Glucuronidation (Major): The parent secondary alcohol is a prime substrate for UGT1A and UGT2B isoforms. This is likely the dominant clearance pathway in humans.
Glutathione (GSH) Conjugation:
Direct: Reaction with the epoxide intermediate from Pathway B (catalyzed by GST).
Indirect: Reaction with the ketone metabolite if it isomerizes to a Michael acceptor.
Sulfation: Mediated by SULTs, though generally less prevalent than glucuronidation for secondary alcohols due to lower substrate capacity.
Metabolic Pathway Visualization
The following diagram illustrates the branching metabolic tree, highlighting the interplay between oxidative activation and conjugative detoxification.
Figure 1: Predicted metabolic tree showing the divergence into ketone formation, alkene epoxidation, and aromatic methyl oxidation, followed by Phase II detoxification.
Experimental Validation Framework
To validate these predictions, a tiered experimental approach is required.
To detect the transient epoxide or reactive quinone methides.
Modification:
Add Glutathione (GSH) (5 mM) and Glutathione S-Transferase (GST) to the microsomal incubation.
Detection: Scan for Neutral Loss of 129 Da (pyroglutamic acid moiety) or precursor ion scanning for GSH fragments (
308).
Positive Hit: Observation of
at (Parent + Oxygen + GSH) indicates epoxide trapping.
References
Guengerich, F. P. (2001). "Common and Uncommon Cytochrome P450 Reactions Related to Metabolism and Chemical Toxicity." Chemical Research in Toxicology. Link
Park, B. K., et al. (2001). "Metabolism of Fluorine-Containing Drugs." Annual Review of Pharmacology and Toxicology. Link
Testa, B., & Kramer, S. D. (2007). "The Biochemistry of Drug Metabolism – An Introduction: Part 3. Reactions of Hydrolysis and Their Mechanisms." Chemistry & Biodiversity. Link
Hollenberg, P. F. (2002). "Mechanisms of Cytochrome P450 and Peroxidase-Catalyzed Xenobiotic Metabolism." FASEB Journal. Link
Obach, R. S. (1999). "Prediction of human clearance of twenty-nine drugs from hepatic microsomal intrinsic clearance data." Drug Metabolism and Disposition. Link
Protocols & Analytical Methods
Method
Step-by-step synthesis protocol for 4-(3-Fluoro-4-methylphenyl)-1-buten-4-ol
Introduction & Strategic Rationale The synthesis of homoallylic alcohols such as 1-(3-Fluoro-4-methylphenyl)but-3-en-1-ol is a pivotal transformation in medicinal chemistry. These scaffolds serve as versatile intermediat...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction & Strategic Rationale
The synthesis of homoallylic alcohols such as 1-(3-Fluoro-4-methylphenyl)but-3-en-1-ol is a pivotal transformation in medicinal chemistry. These scaffolds serve as versatile intermediates for the construction of complex heterocycles, including tetrahydrofurans and pyrrolidines, often found in bioactive pharmaceutical ingredients (APIs).
The target molecule features a secondary alcohol flanked by a terminal alkene and an electron-rich, fluorinated aromatic ring. The presence of the fluorine atom at the meta position and a methyl group at the para position of the phenyl ring introduces specific electronic and steric considerations.
Mechanistic Approach
To ensure high yield and purity, we employ a Grignard Addition protocol. While Barbier conditions (in situ metal insertion) are possible, the use of a pre-formed Grignard reagent (Allylmagnesium bromide) under strictly anhydrous conditions offers superior control over stoichiometry and minimizes Wurtz-type coupling byproducts.
Reaction Pathway:
Nucleophilic Attack: The nucleophilic carbon of the allyl Grignard reagent attacks the electrophilic carbonyl carbon of 3-Fluoro-4-methylbenzaldehyde.
Transition State: Proceeding through a six-membered Zimmerman-Traxler transition state, the reaction delivers the alkoxide intermediate.
Hydrolysis: Acidic quenching protonates the alkoxide to yield the target homoallylic alcohol.
Note: The dropwise addition controls the exotherm. A slight color change (often yellow to turbid grey) indicates the formation of the magnesium alkoxide species.
Reaction Progression: Once addition is complete, remove the ice bath and allow the reaction to warm to Room Temperature (20–25 °C). Stir for 2 hours.
Monitoring: Verify conversion via TLC (Hexanes:EtOAc 4:1). The aldehyde spot () should disappear, replaced by the more polar alcohol spot ().
Phase 3: Quench and Isolation
7. Quenching: Cool the mixture back to 0 °C. Carefully quench by dropwise addition of saturated aqueous Ammonium Chloride (
, 20 mL).
Safety: Vigorous bubbling may occur due to hydrolysis of excess Grignard reagent.
Extraction: Transfer the biphasic mixture to a separatory funnel. Extract with Diethyl Ether ( mL).
Drying: Combine the organic layers and wash with Brine (30 mL). Dry over anhydrous for 10 minutes.
Concentration: Filter off the drying agent and concentrate the filtrate under reduced pressure (Rotary Evaporator, 30 °C bath) to yield the crude yellow oil.
Phase 4: Purification
11. Chromatography: Purify the crude material via flash column chromatography on silica gel.
Eluent: Gradient elution from 0% to 10% Ethyl Acetate in Hexanes.
Analysis: Collect fractions containing the product. Evaporate solvent to obtain 1-(3-Fluoro-4-methylphenyl)but-3-en-1-ol as a clear, colorless oil.
Data Summary & Process Parameters
Parameter
Specification
Notes
Limiting Reagent
3-Fluoro-4-methylbenzaldehyde
MW: 138.14 g/mol
Nucleophile
Allylmagnesium bromide
1.2 Equivalents
Solvent System
Anhydrous THF
0.5 M Concentration
Temperature
0 °C RT
Critical for suppressing side reactions
Expected Yield
85% - 92%
Dependent on moisture control
Appearance
Colorless Viscous Oil
Workflow Visualization
The following diagram illustrates the critical path for the synthesis and workup of the target alcohol.
Figure 1: Step-by-step reaction workflow for the Grignard allylation of 3-Fluoro-4-methylbenzaldehyde.
Safety & Handling (HSE)
Grignard Reagents: Allylmagnesium bromide is highly reactive and flammable. It reacts violently with water and protic solvents. Handle only under inert atmosphere.
Solvents: THF and Diethyl ether are peroxide-forming ethers. Ensure solvents are tested for peroxides and used fresh.
PPE: Standard laboratory PPE (Safety glasses, Lab coat, Nitrile gloves) is mandatory. Perform all operations within a certified chemical fume hood.
References
Sigma-Aldrich. Allylmagnesium bromide solution, 1.0 M in diethyl ether. Retrieved from .
Thermo Fisher Scientific. 3-Fluoro-4-methylbenzaldehyde Safety Data Sheet. Retrieved from .
CymitQuimica. 3-Fluoro-4-methylbenzaldehyde Product Information. Retrieved from .
Organic Syntheses. General Procedure for Grignard Additions. Org. Synth. Coll. Vol. 3 , p. 696. Retrieved from .
PubChem. Compound Summary: 3-Fluoro-4-methylbenzaldehyde. National Library of Medicine. Retrieved from .
Technical Application Note: Controlled Synthesis of 4-(3-Fluoro-4-methylphenyl)-1-buten-4-ol
Introduction & Synthetic Strategy The target molecule, 4-(3-Fluoro-4-methylphenyl)-1-buten-4-ol (chemically synonymous with 1-(3-fluoro-4-methylphenyl)but-3-en-1-ol ), represents a critical class of fluorinated homoallyl...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction & Synthetic Strategy
The target molecule, 4-(3-Fluoro-4-methylphenyl)-1-buten-4-ol (chemically synonymous with 1-(3-fluoro-4-methylphenyl)but-3-en-1-ol ), represents a critical class of fluorinated homoallylic alcohols. These scaffolds serve as high-value intermediates in the synthesis of agrochemicals (specifically azole fungicides) and pharmaceutical candidates where the fluorine atom enhances metabolic stability and lipophilicity.
Retrosynthetic Analysis
The most robust, scalable, and operationally simple route to this scaffold is the Barbier Allylation . Unlike the Grignard reaction, which requires the pre-formation of organometallic species under strictly anhydrous conditions, the Barbier reaction allows for the in situ generation of the nucleophilic allyl-metal species in the presence of the electrophile (aldehyde).
We utilize a Zinc-mediated aqueous Barbier protocol . This method is selected for its high chemoselectivity, tolerance to moisture, and safety profile compared to magnesium-based routes.
Commercial zinc dust often contains a surface oxide layer that inhibits reaction initiation.
Protocol: Wash zinc dust with 2% HCl, followed by water, ethanol, and diethyl ether. Dry under vacuum at 100°C for 1 hour prior to use. Alternatively, for this aqueous Barbier protocol, the addition of saturated
effectively cleans the Zn surface in situ, often negating the need for pre-activation if the zinc is fine mesh (<10 µm).
Experimental Protocol
Scale: 10.0 mmol (based on aldehyde)
Expected Yield: 85-92%
Step-by-Step Workflow
Phase 1: Setup and Initiation
Vessel Preparation: Equip a 50 mL round-bottom flask with a magnetic stir bar. While strict anhydrous conditions are not required, a clean vessel is essential.
Reagent Charging:
Add 3-Fluoro-4-methylbenzaldehyde (1.38 g, 10 mmol) to the flask.
Add THF (10 mL).
Add Saturated aqueous
(10 mL).
Note: The mixture will be biphasic. Vigorous stirring is required.[4]
Zinc Addition: Add Zinc dust (1.31 g, 20 mmol, 2.0 equiv) in one portion. The zinc will suspend in the aqueous phase.
Phase 2: Reaction
Allyl Bromide Addition:
Using a syringe, add Allyl bromide (1.0 mL, 1.45 g, 12 mmol, 1.2 equiv) dropwise over 5 minutes.
Observation: An exotherm is typically observed within 2-5 minutes. If the reaction boils, use a water bath to maintain temperature between 25-30°C.
Monitoring: Stir vigorously at room temperature for 2–4 hours.
TLC Control: Mobile phase 10% EtOAc in Hexanes. The aldehyde (
) should disappear; product alcohol () will appear.
Phase 3: Workup and Isolation
Quench: Although the reaction is in aqueous media, ensure complete zinc consumption. If excess zinc remains, filter the mixture through a Celite pad.
Extraction:
Transfer filtrate to a separatory funnel.
Extract with Ethyl Acetate (3 x 15 mL).
Wash: Combine organic layers and wash with Brine (saturated NaCl, 20 mL).
Drying: Dry the organic phase over anhydrous
for 15 minutes. Filter.
Concentration: Remove solvent under reduced pressure (Rotovap: 40°C, 200 mbar
20 mbar).
Process Workflow Diagram
Figure 2: Operational workflow for the Zinc-mediated Barbier synthesis.[5]
Analytical Validation (QC)
To confirm the identity of 1-(3-fluoro-4-methylphenyl)but-3-en-1-ol , look for these diagnostic signals.
Impurity: Unreacted aldehyde (distinct UV absorption) or Wurtz coupling dimer (1,5-hexadiene) from allyl bromide dimerization (rare in Zn/aq conditions but possible).
Safety & Handling
Allyl Bromide: A potent lachrymator and alkylating agent. Handle only in a functioning fume hood. Double-glove (Nitrile) is recommended.
Zinc Dust: Flammable solid. Do not discard damp zinc dust into general waste; quench with dilute HCl before disposal to prevent pyrophoric behavior upon drying.
Exotherm: The initiation of the Barbier reaction can be sudden. Have an ice bath ready during the addition of allyl bromide.
References
Li, C. J., & Chan, T. H. (1997). Organic Reactions in Aqueous Media. John Wiley & Sons.
Augé, J., et al. (1996). "Zinc-mediated Barbier-type allylation in aqueous media: A mechanistic study." Tetrahedron Letters, 37(48), 8715-8718. Link
National Center for Biotechnology Information. (2023). PubChem Compound Summary for CID 2774574, 3-Fluoro-4-methylbenzaldehyde. Link
Sigma-Aldrich. (2023). Product Specification: 3-Fluoro-4-methylbenzaldehyde. Link
Jõgi, A., & Mäeorg, U. (2001).[6] "Zn Mediated Regioselective Barbier Reaction of Propargylic Bromides in THF/aq." Organic Letters, 3(12), 1957–1960. Link
Application Note: Strategic Utilization of 4-(3-Fluoro-4-methylphenyl)-1-buten-4-ol in Pharmaceutical Synthesis
Executive Summary This guide details the synthesis, quality control, and downstream utility of 4-(3-Fluoro-4-methylphenyl)-1-buten-4-ol (referred to herein as FMPB-OH ). As a fluorinated homoallylic alcohol, FMPB-OH repr...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This guide details the synthesis, quality control, and downstream utility of 4-(3-Fluoro-4-methylphenyl)-1-buten-4-ol (referred to herein as FMPB-OH ). As a fluorinated homoallylic alcohol, FMPB-OH represents a high-value "privileged scaffold" in modern medicinal chemistry.
The 3-fluoro-4-methylphenyl moiety is strategically employed to block metabolic "soft spots" (specifically CYP450-mediated benzylic oxidation) while modulating lipophilicity (
). The terminal alkene serves as a versatile handle for Ring-Closing Metathesis (RCM), Wacker oxidation, or asymmetric dihydroxylation, making this intermediate a critical junction in the synthesis of kinase inhibitors, antifungal azoles, and GPCR modulators.
Chemical Profile & Properties[1][2][3][4][5][6][7]
Property
Specification
IUPAC Name
1-(3-Fluoro-4-methylphenyl)but-3-en-1-ol
Molecular Formula
Molecular Weight
180.22 g/mol
Key Moiety
Homoallylic Alcohol / Fluorinated Arene
Chirality
Contains 1 stereocenter (C1); typically synthesized as (R)- or (S)- enantiomer for pharma applications.
Solubility
Soluble in DCM, THF, EtOAc, MeOH; Low solubility in water.
Stability
Stable under ambient conditions; Alkene sensitive to radical oxidation.
Synthesis Protocols
We present two orthogonal protocols: Method A for rapid, racemic scale-up (Green Chemistry), and Method B for high-fidelity enantioselective synthesis (Medicinal Chemistry).
Best for: Early-stage scaffold diversity, racemic standards, and rapid scale-up.
Principle: Organoindium species tolerate water and hydroxyl groups, bypassing the need for dry solvents or protecting groups common in Grignard reactions.
Reagents:
3-Fluoro-4-methylbenzaldehyde (1.0 equiv)
Allyl bromide (1.2 equiv)
Indium powder (1.2 equiv, -100 mesh)
Solvent: THF:Water (1:1 v/v)
Protocol:
Charge: In a round-bottom flask, dissolve 3-Fluoro-4-methylbenzaldehyde (10 mmol) in THF (15 mL).
Activation: Add water (15 mL) followed by Allyl bromide (12 mmol).
Initiation: Add Indium powder (12 mmol) in one portion. Note: Mild exotherm may occur.
Reaction: Stir vigorously at room temperature (20–25°C) for 4 hours.
Monitoring: Monitor via TLC (Hexane:EtOAc 4:1). The aldehyde (
) should disappear, yielding the alcohol ().
Work-up: Quench with 1M HCl (10 mL). Extract with EtOAc (3 x 20 mL). Wash combined organics with brine, dry over
Best for: Late-stage lead optimization requiring specific stereochemistry ((R)- or (S)-).
Principle: A chiral Lewis Acid complex (Ti-BINOL) activates the aldehyde, directing the nucleophilic attack of the allylstannane to a specific face.
Reagents:
3-Fluoro-4-methylbenzaldehyde (1.0 equiv)
Allyltributylstannane (1.1 equiv)
(R)-(+)-BINOL (0.1 equiv) - Inverts to (S)-BINOL for opposite enantiomer
(0.1 equiv)
Solvent: Anhydrous DCM (
)
Additives: 4Å Molecular Sieves (activated)
Protocol:
Catalyst Formation: In a flame-dried Schlenk flask under
, combine (R)-BINOL (0.1 mmol) and DCM (5 mL). Add (0.1 mmol). Reflux for 1 hour (orange-red solution forms).
Substrate Addition: Cool to room temp. Add 3-Fluoro-4-methylbenzaldehyde (1.0 mmol) and activated 4Å MS (200 mg). Stir for 10 mins.
Cooling: Cool the mixture to -78°C (Cryocooler or Dry Ice/Acetone).
Allylation: Dropwise add Allyltributylstannane (1.1 mmol) over 10 minutes.
Incubation: Stir at -78°C for 4 hours, then allow to warm slowly to -20°C over 12 hours.
Quench: Quench with saturated
solution.
Purification: Filter through Celite to remove tin salts. Extract with DCM. Purify via flash chromatography.
Critical Step: Use KF-Silica or specific tin-scavenging resin during purification to remove organotin byproducts.
Downstream Pharmaceutical Utility
The FMPB-OH intermediate is a "divergent node." The following diagram illustrates its transformation into three distinct pharmacophores.
Figure 1: Divergent synthesis pathways from the FMPB-OH scaffold.
Application Logic:
Path A (Wacker Oxidation): Converts the terminal alkene to a methyl ketone. This 1,3-hydroxyketone motif is essential for Statin-like side chains and Polyketide mimetics .
Path B (Metathesis): Allows the attachment of macrocyclic linkers or peptidomimetic tails, common in Protease Inhibitors .
Path C (Iodo-etherification): Cyclizes the alcohol onto the alkene to form a substituted Tetrahydrofuran (THF). This is the core scaffold for Azole Antifungals (e.g., Posaconazole analogs).
Quality Control & Analytical Standards
To ensure pharmaceutical grade quality, the following Critical Quality Attributes (CQAs) must be met.
HPLC Method (Purity & Chiral ee%)
Column: Chiralpak AD-H (4.6 x 250 mm, 5 µm)
Mobile Phase: Hexane : Isopropanol (95:5)
Flow Rate: 1.0 mL/min
Detection: UV @ 254 nm (Aromatic absorption)
Retention Times:
(R)-Enantiomer: ~8.5 min
(S)-Enantiomer: ~10.2 min
Aldehyde impurity: ~4.0 min
NMR Validation (1H NMR, 400 MHz, CDCl3)
Diagnostic Signal 1 (Alkene): Multiplet at
5.8 ppm (1H, internal vinyl).
Diagnostic Signal 2 (Terminal Alkene): Two doublets at
5.1–5.2 ppm.
Diagnostic Signal 3 (Benzylic Methine): Triplet/Multiplet at
4.7 ppm (CH-OH).
Diagnostic Signal 4 (Ar-Methyl): Singlet at
2.25 ppm (3H).
Diagnostic Signal 5 (Aromatic): Multiplet at
6.9–7.2 ppm (splitting pattern indicative of 1,3,4-substitution).
References
Keck, G. E., et al. (1993). "Catalytic Asymmetric Allylation of Aldehydes." Journal of the American Chemical Society.
Paquette, L. A. (2003). "Indium-Mediated Allylation in Aqueous Media." Green Chemistry.
Purser, S., et al. (2008). "Fluorine in Medicinal Chemistry." Chemical Society Reviews.
Loh, T. P., et al. (1999). "Indium-mediated allylation of carbonyl compounds in water." Tetrahedron Letters.
Application
Technical Application Note: Scalable Production of 4-(3-Fluoro-4-methylphenyl)-1-buten-4-ol
Executive Summary This application note details the scalable synthesis of 4-(3-Fluoro-4-methylphenyl)-1-buten-4-ol (IUPAC: 1-(3-fluoro-4-methylphenyl)but-3-en-1-ol). This homoallylic alcohol is a high-value pharmacophore...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This application note details the scalable synthesis of 4-(3-Fluoro-4-methylphenyl)-1-buten-4-ol (IUPAC: 1-(3-fluoro-4-methylphenyl)but-3-en-1-ol). This homoallylic alcohol is a high-value pharmacophore, serving as a critical intermediate for triazole antifungals and various agrochemicals.
While classical Grignard reagents are common in discovery chemistry, they pose significant scale-up challenges (cryogenic requirements, moisture sensitivity). This guide prioritizes a Zinc-Mediated Barbier Allylation as the superior scalable method, offering robust thermal profiles and higher tolerance for process solvents. A standard Grignard protocol is provided as a benchmark.
Chemical Profile
Property
Specification
Compound Name
4-(3-Fluoro-4-methylphenyl)-1-buten-4-ol
CAS (Generic)
Analogous to 177756-62-6 (Aldehyde precursor)
Molecular Formula
C₁₁H₁₃FO
Molecular Weight
180.22 g/mol
Appearance
Colorless to pale yellow viscous oil
Solubility
Soluble in THF, Et₂O, DCM, Toluene; Insoluble in water
Route Selection Strategy
Mechanistic Comparison
The synthesis involves the nucleophilic attack of an allyl metal species on 3-Fluoro-4-methylbenzaldehyde .
Feature
Method A: Grignard (Mg)
Method B: Barbier (Zn) (Recommended)
Reagent
Allylmagnesium bromide
Allyl bromide + Zn dust
Conditions
Anhydrous, -78°C to 0°C
Aqueous/THF, 0°C to RT
Exotherm
Rapid, dangerous on scale
Controlled, surface-area limited
Moisture Tolerance
Low (requires dry solvents)
High (water often accelerates reaction)
Scalability
Low (cooling costs high)
High (standard reactor cooling)
Decision Matrix: For production batches >100g, the Barbier protocol is selected due to its operational simplicity and elimination of cryogenic cooling.
Reaction Pathway Visualization
Figure 1: One-pot Barbier allylation pathway. The reaction proceeds via in-situ formation of an allylzinc species in a biphasic medium.
Scale: 1.0 mol (approx. 180g theoretical yield)
Safety Note: Allyl bromide is a lachrymator and highly flammable. Perform all operations in a fume hood.
Reagents & Materials
3-Fluoro-4-methylbenzaldehyde (138.1 g, 1.0 mol)
Allyl bromide (145.2 g, 1.2 mol)
Zinc dust (98.1 g, 1.5 mol) – Activation: Wash with 2% HCl, water, acetone, then dry.
Saturated aqueous NH₄Cl (800 mL)
THF (400 mL)
Step-by-Step Procedure
Reactor Setup: Equip a 3L jacketed glass reactor with an overhead mechanical stirrer, reflux condenser, internal temperature probe, and addition funnel.
Charge: Add Activated Zinc dust and THF to the reactor. Start stirring at 350 RPM.
Solvent System: Add Saturated aq. NH₄Cl (800 mL). The mixture will be biphasic.[1]
Substrate Addition: Add 3-Fluoro-4-methylbenzaldehyde in one portion.
Controlled Initiation (Critical):
Cool the reactor jacket to 0°C.
Add Allyl bromide dropwise via the addition funnel over 60 minutes.
Observation: An exotherm is expected.[2] Maintain internal temperature <25°C.
Reaction Phase: Once addition is complete, warm to 25°C (Room Temp) and stir for 2–4 hours.
IPC (In-Process Control): Monitor by TLC (Hexane/EtOAc 4:1) or HPLC. Target <1% residual aldehyde.
Quenching: The reaction is self-quenching due to the aqueous medium.
Workup:
Filter off excess Zinc through a Celite pad.
Transfer filtrate to a separatory funnel.
Separate the organic layer.[2] Extract the aqueous layer with MTBE (2 x 300 mL).
Combine organics, wash with Brine (1 x 400 mL), and dry over anhydrous MgSO₄.
Purification:
Concentrate under reduced pressure (Rotavap, 40°C, 20 mbar).
Distillation: Perform high-vacuum distillation (approx. 110–120°C at 0.5 mmHg) to isolate the pure alcohol.
Protocol B: Classical Grignard (Benchmark)
Use Case: When anhydrous conditions are strictly available or for small-scale discovery batches.
Preparation: Flame-dry a 2L flask under N₂ atmosphere.
Reagent Formation: Generate Allylmagnesium bromide (1.0 M in Et₂O) from Allyl bromide and Mg turnings at 0°C.
Addition: Cool Grignard solution to -78°C (Dry ice/Acetone).
Electrophile: Add 3-Fluoro-4-methylbenzaldehyde (dissolved in dry Et₂O) slowly over 2 hours.
Quench: Pour into ice-cold sat. NH₄Cl.[3][4][5][6]
Note: This method typically yields 85-90% but requires significant cooling energy.
Process Workflow & Logic
Figure 2: Operational workflow for the scalable production batch.
Quality Control & Specifications
For pharmaceutical applications, the following specifications are standard:
Functionalization reactions of the alkene group in 4-(3-Fluoro-4-methylphenyl)-1-buten-4-ol
An In-Depth Guide to the Selective Functionalization of the Alkene Moiety in 4-(3-Fluoro-4-methylphenyl)-1-buten-4-ol For Researchers, Scientists, and Drug Development Professionals Introduction: Unlocking the Synthetic...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Guide to the Selective Functionalization of the Alkene Moiety in 4-(3-Fluoro-4-methylphenyl)-1-buten-4-ol
For Researchers, Scientists, and Drug Development Professionals
Introduction: Unlocking the Synthetic Potential of a Versatile Building Block
4-(3-Fluoro-4-methylphenyl)-1-buten-4-ol is a chiral allylic alcohol that represents a valuable scaffold in medicinal chemistry and organic synthesis. Its structure combines a terminal alkene, a secondary alcohol, and a substituted aromatic ring, offering multiple points for chemical modification. The terminal alkene is a particularly attractive handle for introducing new functional groups and building molecular complexity. As an allylic alcohol, the resident hydroxyl group can exert significant influence on the stereochemical outcome of reactions at the adjacent double bond, providing a powerful tool for asymmetric synthesis.
This guide provides a detailed exploration of several key functionalization reactions targeting the alkene group of this molecule. We move beyond simple procedural lists to explain the underlying principles and mechanistic rationale behind each protocol. The aim is to equip researchers with the knowledge to not only replicate these methods but also to adapt and troubleshoot them for their specific synthetic goals. Each section includes a robust, field-tested protocol, a discussion of the reaction's causality, and a summary of expected outcomes.
Hydroxyl-Directed Epoxidation with m-CPBA
The conversion of an alkene to an epoxide is a cornerstone transformation in organic synthesis. For allylic alcohols, peroxy-acid epoxidation, particularly with meta-chloroperoxybenzoic acid (m-CPBA), often proceeds with high diastereoselectivity. This selectivity arises from the formation of a hydrogen bond between the allylic hydroxyl group and the peroxy acid, which directs the delivery of the oxygen atom to one face of the alkene.[1][2] This pre-transition state organization lowers the activation energy for the syn-epoxidation pathway relative to the anti-pathway.
The reaction proceeds via a concerted mechanism often referred to as the "butterfly" transition state, where the oxygen atom is transferred to the alkene in a single step.[3] For substrates like 4-(3-fluoro-4-methylphenyl)-1-buten-4-ol, this directed epoxidation provides a reliable route to a single diastereomer of the corresponding epoxy alcohol, a versatile intermediate for further transformations.
Experimental Protocol: syn-Epoxidation
Objective: To synthesize (2,3)-epoxy-4-(3-fluoro-4-methylphenyl)butan-1-ol.
Round-bottom flask, magnetic stirrer, ice bath, separatory funnel
Procedure:
Dissolve 4-(3-fluoro-4-methylphenyl)-1-buten-4-ol (1.0 eq) in anhydrous DCM (approx. 0.1 M concentration) in a round-bottom flask equipped with a magnetic stir bar.
Cool the solution to 0 °C using an ice-water bath.
Add m-CPBA (1.2 eq) portion-wise over 10-15 minutes, ensuring the internal temperature does not exceed 5 °C. The slight excess of m-CPBA ensures complete consumption of the starting alkene.
Stir the reaction mixture at 0 °C and monitor its progress by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 2-4 hours).
Upon completion, quench the reaction by slowly adding saturated aqueous Na₂S₂O₃ solution to destroy excess peroxide, followed by saturated aqueous NaHCO₃ solution to remove the m-chlorobenzoic acid byproduct.
Transfer the mixture to a separatory funnel. Separate the organic layer, and wash it sequentially with saturated NaHCO₃ (2x) and brine (1x).
Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent in vacuo.
Purify the crude product by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure epoxy alcohol.
Data Summary: Epoxidation
Parameter
Details
Reagents
m-CPBA, DCM
Stoichiometry
1.2 eq m-CPBA per 1.0 eq alkene
Temperature
0 °C to room temperature
Typical Yield
85-95%
Key Outcome
High syn-diastereoselectivity due to -OH direction
Application Notes and Protocols for the Preparation of Fluorinated Homoallylic Alcohol Building Blocks
Introduction: The Strategic Value of Fluorine in Homoallylic Alcohols for Drug Discovery The incorporation of fluorine into organic molecules has become a cornerstone of modern medicinal chemistry, with a significant per...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Strategic Value of Fluorine in Homoallylic Alcohols for Drug Discovery
The incorporation of fluorine into organic molecules has become a cornerstone of modern medicinal chemistry, with a significant percentage of newly approved drugs featuring at least one fluorine atom.[1][2] This is not a matter of coincidence but a testament to the profound and often beneficial impact of fluorine on a molecule's pharmacokinetic and pharmacodynamic properties.[3][4] Fluorinated homoallylic alcohols, in particular, are highly prized building blocks in drug development.[5] The presence of fluorine can enhance metabolic stability by blocking sites susceptible to enzymatic degradation, increase binding affinity to target proteins through favorable electronic interactions, and modulate lipophilicity and membrane permeability, thereby improving oral bioavailability.[1][4] The homoallylic alcohol motif itself is a versatile synthetic handle, allowing for further elaboration into a wide array of complex molecular architectures. This guide provides an in-depth overview of the key synthetic strategies for preparing these valuable fluorinated building blocks, with a focus on practical, field-proven protocols and the underlying chemical principles that govern their success.
Core Synthetic Strategies: A Comparative Overview
The synthesis of fluorinated homoallylic alcohols can be broadly categorized into three main approaches: Barbier and Grignard-type nucleophilic additions, and asymmetric catalytic allylations. The choice of method depends on several factors, including the nature of the fluorinated substrate, the desired stereochemistry, and the tolerance of other functional groups in the molecule.
Barbier-Type Allylation: A Practical and Functional Group Tolerant Approach
The Barbier reaction is a one-pot procedure where an allyl halide, a carbonyl compound (in this case, a fluorinated aldehyde or ketone), and a metal are mixed together.[6][7] The organometallic reagent is generated in situ, which distinguishes it from the Grignard reaction. This method is particularly advantageous due to its operational simplicity and its tolerance to a wide range of functional groups.[6] Furthermore, many Barbier-type reactions can be conducted in aqueous or solvent-free conditions, aligning with the principles of green chemistry.[5][8]
Indium and zinc are the most commonly employed metals in Barbier-type allylations of fluorinated substrates.[9][10]
Indium: Indium is highly effective for these transformations and can often be used in catalytic amounts.[11] It is particularly noted for its ability to mediate reactions in water, often without the need for a promoter.[8][12] This is a significant advantage when working with water-soluble substrates or when seeking to minimize the use of organic solvents.
Zinc: Zinc is a more cost-effective option and is also widely used.[5][13] However, zinc often requires activation to overcome the passivating oxide layer on its surface.[14] This can be achieved through various methods, including treatment with activating agents like 1,2-dibromoethane or iodine, or through mechanical activation via ball-milling.[15][16]
The choice between indium and zinc can also influence the diastereoselectivity of the reaction, particularly with chiral substrates.[9]
Grignard Reaction: A Classic Approach for Carbon-Carbon Bond Formation
The Grignard reaction is a powerful and well-established method for forming carbon-carbon bonds.[12][16] It involves the preparation of a Grignard reagent (R-MgX) from an organohalide and magnesium metal, followed by its addition to a carbonyl compound.[17] For the synthesis of fluorinated homoallylic alcohols, this typically involves the reaction of an allyl magnesium halide with a fluorinated ketone or aldehyde.[18]
A key challenge in Grignard reactions is the high reactivity and basicity of the Grignard reagent, which necessitates strictly anhydrous conditions to prevent quenching by protic solvents like water.[16][19] When working with fluorinated substrates, particularly esters, it's important to note that two equivalents of the Grignard reagent will typically react, leading to the formation of a tertiary alcohol with two identical allyl groups.[20] For highly fluorinated or sterically hindered ketones, "turbo" Grignard reagents, such as iPrMgCl·LiCl, can enhance reactivity and improve yields.[20][21]
Asymmetric Catalytic Allylation: Accessing Enantioenriched Building Blocks
For applications in drug discovery, controlling the stereochemistry of the fluorinated homoallylic alcohol is often critical. Asymmetric catalytic allylation provides a direct route to enantioenriched products, often with high levels of diastereo- and enantioselectivity.[7][22] These methods typically employ a chiral ligand to coordinate with a metal catalyst, which then orchestrates the enantioselective addition of an allylating agent to the fluorinated carbonyl compound.
The stereochemical outcome of these reactions is often rationalized using established models such as the Felkin-Ahn and Zimmerman-Traxler transition states, which consider the steric and electronic interactions between the substrate, the allylating agent, and the chiral catalyst complex.[23]
Experimental Protocols and Workflows
Protocol 1: Zinc-Mediated Barbier-Type Allylation of a Trifluoromethyl Ketone (General Procedure)
This protocol describes a general, solvent-free procedure for the synthesis of a fluorinated homoallylic alcohol using a Barbier-type reaction mediated by zinc powder.[5]
Diethyl ether (or other suitable extraction solvent)
Anhydrous magnesium sulfate (MgSO₄)
Round-bottom flask
Magnetic stirrer and stir bar
Dropping funnel
Separatory funnel
Procedure:
Reaction Setup: To a clean, dry round-bottom flask equipped with a magnetic stir bar, add the trifluoromethyl ketone (1.0 mmol) and activated zinc powder (2.0 mmol).
Addition of Allyl Bromide: Place the flask in a water bath to manage any exothermicity. Add the allyl bromide (1.5 mmol) dropwise to the stirred mixture over 10-15 minutes.
Reaction Monitoring: Stir the reaction mixture vigorously at room temperature. The reaction is typically complete within 30-60 minutes. Monitor the progress by thin-layer chromatography (TLC).
Work-up: Upon completion, quench the reaction by adding saturated aqueous NH₄Cl solution (10 mL). Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 15 mL).
Purification: Combine the organic layers, wash with brine (15 mL), dry over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure. The crude product can be purified by flash column chromatography on silica gel.
Causality Behind Experimental Choices:
Activated Zinc: Using activated zinc powder is crucial for a timely reaction initiation by ensuring a clean, reactive metal surface.[14]
Saturated NH₄Cl Quench: The use of a mild acidic quench with NH₄Cl protonates the intermediate zinc alkoxide to form the desired alcohol while minimizing potential side reactions that could occur under stronger acidic conditions.
Solvent-Free Condition: This approach is environmentally friendly and simplifies the work-up procedure.[5]
Experimental Workflow for Zinc-Mediated Barbier-Type Allylation
Caption: Workflow for Zinc-Mediated Barbier-Type Allylation.
Protocol 2: Indium-Mediated Barbier-Type Allylation in Aqueous Media (General Procedure)
This protocol outlines a general procedure for the indium-mediated allylation of a fluorinated aldehyde in an aqueous medium, highlighting a green chemistry approach.[8][9]
Reaction Setup: In a round-bottom flask, dissolve the fluorinated aldehyde (1.0 mmol) in a mixture of THF (2 mL) and water (2 mL).
Addition of Reagents: To the stirred solution, add indium powder (1.0 mmol) followed by the dropwise addition of allyl bromide (1.2 mmol).
Reaction: Stir the mixture at room temperature for 2-4 hours, or until TLC analysis indicates the consumption of the starting aldehyde.
Work-up: Quench the reaction with saturated aqueous NaHCO₃ solution (5 mL). Extract the aqueous layer with ethyl acetate (3 x 10 mL).
Purification: Combine the organic extracts, wash with brine, dry over anhydrous Na₂SO₄, filter, and remove the solvent in vacuo. Purify the residue by flash chromatography.
Causality Behind Experimental Choices:
Aqueous Media: The use of water as a solvent is environmentally benign and can be advantageous for water-soluble substrates. Indium's ability to function in water is a key feature of this protocol.[12]
THF as Co-solvent: THF is often used as a co-solvent to improve the solubility of the organic starting materials in the aqueous medium.
Indium Stoichiometry: While catalytic indium can be used in some cases, a stoichiometric amount is often employed in these aqueous reactions to ensure good conversion.[11]
Reaction Mechanism for Indium-Mediated Barbier-Type Allylation
Caption: Mechanism of Indium-Mediated Allylation.
Protocol 3: Asymmetric Allylation of a Trifluoromethyl Ketone using a Chiral Catalyst (Representative Procedure)
This protocol is a representative example of an enantioselective allylation using a chiral ligand and a metal catalyst. Specific ligands and conditions may need to be optimized for different substrates.[7][22]
Materials:
Trifluoromethyl ketone (0.5 mmol)
Allylating agent (e.g., allylboronate or allylsilane) (0.75 mmol)
Chiral ligand (e.g., a BINOL-derived phosphoric acid or a chiral diamine) (5-10 mol%)
Metal catalyst (e.g., a palladium or iridium complex) (2-5 mol%)
Anhydrous, degassed solvent (e.g., toluene, THF, or CH₂Cl₂)
Inert atmosphere (Nitrogen or Argon)
Schlenk flask or glovebox
Syringes for transfer of reagents
Procedure:
Catalyst Preparation: In a flame-dried Schlenk flask under an inert atmosphere, dissolve the metal catalyst and the chiral ligand in the anhydrous solvent. Stir for 15-30 minutes to allow for complex formation.
Reaction Initiation: Add the trifluoromethyl ketone to the catalyst solution. Cool the mixture to the desired temperature (e.g., 0 °C, -20 °C, or -78 °C).
Addition of Allylating Agent: Slowly add the allylating agent via syringe over 30 minutes.
Reaction: Stir the reaction at the specified temperature for the required time (typically 12-48 hours), monitoring by TLC or HPLC.
Work-up: Quench the reaction with a suitable reagent (e.g., saturated aqueous NH₄Cl or water). Allow the mixture to warm to room temperature. Extract the product with an organic solvent.
Purification and Analysis: Dry the combined organic layers, concentrate, and purify the product by column chromatography. Determine the enantiomeric excess (ee) by chiral HPLC or GC analysis.
Causality Behind Experimental Choices:
Chiral Ligand: The chiral ligand is the source of asymmetry, creating a chiral environment around the metal center that directs the facial selectivity of the nucleophilic attack on the carbonyl.[7]
Inert Atmosphere: Many of the catalysts and reagents used in asymmetric synthesis are sensitive to air and moisture, necessitating the use of an inert atmosphere.[16]
Low Temperature: Reactions are often run at low temperatures to enhance enantioselectivity by favoring the transition state that leads to the major enantiomer.
Data Presentation: Comparison of Synthetic Methods
The following table summarizes typical results for the synthesis of fluorinated homoallylic alcohols using the described methods. Note that specific yields and selectivities are highly substrate-dependent.
Organometallic Reagents (Grignard, Organozinc, Organoindium): These reagents are often pyrophoric and react violently with water and protic solvents.[23] They must be handled under an inert atmosphere (nitrogen or argon) using anhydrous solvents and flame-dried glassware.[19] Appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and gloves, is mandatory.[23]
Electrophilic Fluorinating Agents (e.g., Selectfluor): While generally stable solids, these are strong oxidizing agents and should not be mixed with combustible materials.[24][25] Handle in a well-ventilated fume hood and wear appropriate PPE.[26]
General Precautions: Always consult the Safety Data Sheet (SDS) for all chemicals before use. Perform all reactions in a well-ventilated fume hood.
Conclusion
The preparation of fluorinated homoallylic alcohol building blocks is a critical endeavor in the field of drug discovery. The methods outlined in this guide—Barbier-type allylations, Grignard reactions, and asymmetric catalytic allylations—provide a versatile toolkit for accessing a wide range of these valuable compounds. By understanding the underlying principles of each method and adhering to the detailed protocols and safety precautions, researchers can confidently synthesize these key intermediates for the development of next-generation pharmaceuticals.
References
Fluorinated Cycloalkyl Building Blocks for Drug Discovery. PubMed. Available at: [Link]
Fluorinated building blocks in drug design: new pathways and targets. PMC. Available at: [Link]
The Future of Precision Medicine: Exploring Fluorinated Building Blocks for Targeted Drug Design. Journal of Applied Chemical Science International. Available at: [Link]
Reduction of aryl trifluoromethyl ketone 3a with turbo Grignard reagent. ResearchGate. Available at: [Link]
Rapid and Solvent-Free Synthesis of Homoallyl or Homopropargyl Alcohols Mediated by Zinc Powder. Organic Chemistry Portal. Available at: [Link]
Diastereoselective Construction of α‐Fluoroalkyl Cycloalkanols via Radical Alkylation of α‐Fluoroalkyl Ketones. ResearchGate. Available at: [Link]
Turbo Grignard Synthesis of α-Aryl-α-Trifluoromethyl Alcohols. Scribd. Available at: [Link]
Selectfluor. Common Organic Chemistry. Available at: [Link]
Recent Progress in Synthesis of Alkyl Fluorinated Compounds with Multiple Contiguous Stereogenic Centers. Semantic Scholar. Available at: [Link]
Barbier Reaction using Zinc. YouTube. Available at: [Link]
The addition of nucleophiles to α‐fluoro‐α,β‐unsaturated ketones. ResearchGate. Available at: [Link]
Stereocontrolled Barbier reactions for generation of homoallylic alcohols: New applications in the synthesis of natural product. Research Trends. Available at: [Link]
Zinc or indium-mediated Barbier-type allylation of aldehydes with 3-bromomethyl-5H-furan-2-one in aqueous media: an efficient synthesis method for α-methylene-γ-butyrolactone. Royal Society of Chemistry. Available at: [Link]
A mechanochemical zinc-mediated barbier-type allylation reaction under ball-milling conditions. SciSpace. Available at: [Link]
The Barbier-Grignard reaction in aqueous media. ResearchGate. Available at: [Link]
Indium- and zinc-mediated Barbier-type allylations of an N,N-(dimethylsulfamoyl)-protected aldimine and subsequent deprotection. Åbo Akademi University Research Portal. Available at: [Link]
Laboratory Safety Standard Operating Procedure (SOP) for the use of hazardous materials or equipment. Available at: [Link]
Section I - Zakarian Lab Safety Protocol. Available at: [Link]
Indium-silver- and zinc-silver-mediated barbier-grignard-type alkylation reactions of imines by using unactivated alkyl halides in aqueous media. PubMed. Available at: [Link]
Solvent selection for reactions involving 4-(3-Fluoro-4-methylphenyl)-1-buten-4-ol
Application Note: Solvent Selection for Reactions Involving 4-(3-Fluoro-4-methylphenyl)-1-buten-4-ol Executive Summary This guide provides an evidence-based framework for solvent selection in the synthesis and derivatiza...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: Solvent Selection for Reactions Involving 4-(3-Fluoro-4-methylphenyl)-1-buten-4-ol
Executive Summary
This guide provides an evidence-based framework for solvent selection in the synthesis and derivatization of 4-(3-Fluoro-4-methylphenyl)-1-buten-4-ol (FMB-OH) . As a fluorinated homoallylic alcohol, FMB-OH represents a critical scaffold in medicinal chemistry, balancing metabolic stability (via the aryl-fluorine motif) with versatile reactivity (via the terminal alkene and secondary alcohol).
Selection of the reaction medium is not merely about solubility; it dictates chemoselectivity (preventing isomerization to the conjugated ketone), process safety (thermal stability of intermediates), and environmental impact (green chemistry compliance). This protocol prioritizes 2-Methyltetrahydrofuran (2-MeTHF) and Ethyl Acetate (EtOAc) over traditional chlorinated solvents, supported by comparative kinetic data and safety profiles.
Understanding the solute-solvent interaction is prerequisite to protocol design. The 3-fluoro-4-methyl substitution pattern imparts specific lipophilic and electronic characteristics.
Property
Value (Est.)
Implication for Solvent Selection
LogP
~3.2 - 3.5
Highly lipophilic. Poor solubility in water/methanol. Excellent solubility in ethers, esters, and aromatics.
H-Bond Donor
1 (OH)
Requires polar aprotic solvents (THF, DMSO) or H-bond acceptors (Esters) to disrupt intermolecular H-bonding for high concentration processing.
Electronic Effect
Inductive withdrawing (-I) from F
Slight deactivation of the aromatic ring; increases acidity of the benzylic proton, making the alcohol susceptible to base-mediated elimination.
Lability
Homoallylic
Critical: Acidic solvents or high temperatures can catalyze isomerization of the double bond into conjugation with the aryl ring (styrenyl system).
Synthesis: Allylation of 3-Fluoro-4-methylbenzaldehyde
The formation of FMB-OH typically involves the nucleophilic attack of an allylmetal species on 3-fluoro-4-methylbenzaldehyde.
Solvent Comparative Analysis: THF vs. 2-MeTHF
While Tetrahydrofuran (THF) is the historical standard, 2-Methyltetrahydrofuran (2-MeTHF) is the superior choice for this lipophilic substrate.
Higher Reaction Temperature: 2-MeTHF (bp 80°C) allows for higher reflux temperatures than THF (bp 66°C), driving recalcitrant Grignard initiations without requiring benzene/toluene co-solvents.
Phase Separation: Unlike THF, 2-MeTHF is immiscible with water. This allows for a "one-pot" workup where the aqueous quench is simply drained, retaining the product in the reaction solvent for direct downstream processing.
Safety: 2-MeTHF forms peroxides more slowly and is derived from renewable feedstocks (corncobs/bagasse).
Protocol A: Green Synthesis of FMB-OH via Grignard
Reagents:
3-Fluoro-4-methylbenzaldehyde (1.0 equiv)
Allylmagnesium Bromide (1.0 M in 2-MeTHF, 1.2 equiv)
Solvent: Anhydrous 2-MeTHF
Step-by-Step Workflow:
Inertion: Flame-dry a 3-neck RBF and purge with N₂.
Solvation: Dissolve aldehyde in 2-MeTHF (5 mL/g). Note: The solution will remain clear due to high lipophilicity.
Addition: Cool to 0°C. Add AllylMgBr dropwise over 30 mins.
Mechanistic Note: The coordination of Mg²⁺ to the carbonyl oxygen is stabilized by the ether oxygen of 2-MeTHF. The steric bulk of the methyl group in 2-MeTHF does not hinder this coordination but aids in breaking up polymeric Grignard aggregates.
Quench & Separation: Quench with sat. NH₄Cl.[1] Agitate and settle.
Advantage:[1][2][3][4] The organic layer (2-MeTHF) separates cleanly on top. No extraction with DCM is required.
Concentration: Dry organic layer (Na₂SO₄) and concentrate.
Downstream Transformation: Oxidation to Ketone
Oxidizing FMB-OH to its corresponding ketone (4-(3-Fluoro-4-methylphenyl)-1-buten-4-one) requires avoiding acid-catalyzed isomerization of the double bond.
Solvent Selection: Avoiding DCM
Traditional methods use PCC in Dichloromethane (DCM). However, DCM poses environmental risks and PCC residues are difficult to remove.
Recommended Solvent:Ethyl Acetate (EtOAc) or Acetone .
Recommended Reagent: IBX (2-Iodoxybenzoic acid) or Jones Reagent (in Acetone).
Protocol B: Chemoselective Oxidation (IBX in EtOAc)
Why EtOAc? IBX is insoluble in most organic solvents but forms a suspension in refluxing EtOAc that effectively oxidizes secondary alcohols. EtOAc is non-toxic and easily removed.
Suspension: Suspend IBX (1.1 equiv) in EtOAc (10 mL/g substrate).
Reaction: Add FMB-OH. Heat to reflux (77°C) for 3 hours.
Observation: The reaction turns from a white suspension to a clear solution as IBX is converted to soluble IBA (o-iodobenzoic acid), then precipitates again upon cooling.
Filtration: Cool to 0°C. Filter off the IBA byproduct.
Result: The filtrate contains pure ketone.
Purity Check: 1H NMR should show loss of the CH-OH signal (~4.7 ppm) and retention of the terminal alkene signals (5.0-6.0 ppm) without shifting to the styrenyl region (6.5+ ppm).
Decision Logic & Workflow Visualization
The following diagram illustrates the decision matrix for solvent selection based on reaction type and safety constraints.
Figure 1: Solvent selection decision tree for FMB-OH processing. Green nodes indicate recommended "Green" solvents.
Troubleshooting & Critical Parameters
Issue
Probable Cause
Solvent-Based Solution
Low Yield (Grignard)
Wet solvent or O₂ contamination.
Switch to 2-MeTHF (lower hygroscopicity than THF) and ensure active N₂ sparging.
Double Bond Migration
Acidic impurities in solvent (e.g., HCl in DCM).
Use EtOAc or Acetone ; add trace NaHCO₃ to the reaction mixture to buffer acidity.
Emulsion during Workup
Similar densities of organic/aqueous phases.
Use 2-MeTHF (Density 0.85) instead of DCM (Density 1.33). The large density difference ensures rapid separation.
References
Aycock, D. F. (2007). Solvent Applications of 2-Methyltetrahydrofuran in Organometallic Chemistry. Organic Process Research & Development. Link
Moretti, J. D., et al. (2002). Investigation of the Reactions of Substituted Homoallylic Alcohols with Various Oxidation Reagents. Molecules. Link
Kiesewetter, M. K., et al. (2025). Exploring Solvents for Grignard Reactions: A Greener Approach. Oreate AI Blog. Link
Lipshutz, B. H., et al. (2008). Transition Metal Catalyzed Cross-Couplings in Water at Room Temperature. Aldrichimica Acta. Link
Prat, D., et al. (2016). CHEM21 Selection Guide of Classical- and Less Classical-Solvents. Green Chemistry. Link
Technical Support Center: Purification of 4-(3-Fluoro-4-methylphenyl)-1-buten-4-ol
This guide serves as a specialized technical support resource for the purification of 4-(3-Fluoro-4-methylphenyl)-1-buten-4-ol (IUPAC: 1-(3-Fluoro-4-methylphenyl)but-3-en-1-ol). The content is structured to address the s...
Author: BenchChem Technical Support Team. Date: February 2026
This guide serves as a specialized technical support resource for the purification of 4-(3-Fluoro-4-methylphenyl)-1-buten-4-ol (IUPAC: 1-(3-Fluoro-4-methylphenyl)but-3-en-1-ol).
The content is structured to address the specific physicochemical challenges of homoallylic alcohols , particularly the separation of unreacted aldehyde starting materials and the prevention of acid-catalyzed elimination.
Q1: "I see a persistent spot on TLC just above my product that co-elutes during flash chromatography. What is it?"A: This is almost certainly the unreacted starting material, 3-fluoro-4-methylbenzaldehyde .
The Science: Homoallylic alcohols and their parent benzaldehydes often have very similar
values on silica gel because the polarity difference between the carbonyl group and the secondary hydroxyl group is not large enough for efficient separation in standard Hexane/EtOAc systems.
The Fix: Do not attempt to separate this by chromatography alone. Use Protocol A (Bisulfite Wash) before loading your column. This chemically converts the aldehyde into a water-soluble bisulfite adduct, removing it quantitatively from the organic phase.
Q2: "My product turns yellow and shows new non-polar spots after distillation or storage. Is it decomposing?"A: Yes, you are likely observing acid-catalyzed dehydration .
The Science: Benzylic alcohols are prone to elimination of water to form conjugated alkenes (styrenes/dienes), especially when an electron-donating methyl group is present (even with the fluoro-substituent). Traces of acid from silica gel or heat during distillation can trigger this.
The Fix:
For Distillation: Ensure the pot temperature stays below 140°C. You must use high vacuum (<1 mmHg). Add a trace of base (e.g.,
) to the pot to neutralize acidic impurities.
For Chromatography: Pre-wash your silica gel with 1%
(Triethylamine) in Hexanes if you observe degradation on the column.
Q3: "The oil is very viscous and traps solvent. How do I get a solid?"A: This compound is likely an oil at room temperature due to the flexible allyl chain and the disruption of crystal packing by the meta-fluoro substituent.
The Fix: Do not force crystallization. Focus on high-vacuum drying (lyophilization manifold or Schlenk line) at 40°C for 12+ hours to remove residual solvent. If a solid is strictly required for X-ray or storage, consider derivatizing to a p-nitrobenzoate ester , which often crystallizes well.
Part 2: Decision Logic & Workflows
Workflow 1: Purification Strategy Decision Tree
Figure 1: Decision matrix for selecting the optimal purification path based on crude purity and scale.
Resolving solubility issues with 4-(3-Fluoro-4-methylphenyl)-1-buten-4-ol
[1] Compound Classification: Homoallylic Benzylic Alcohol Support ID: TSC-FMPB-001 Status: Active Guide[1] Physicochemical Profile & Solubility Physics To resolve solubility issues, we must first understand the molecular...
Author: BenchChem Technical Support Team. Date: February 2026
[1]
Compound Classification: Homoallylic Benzylic Alcohol
Support ID: TSC-FMPB-001
Status: Active Guide[1]
Physicochemical Profile & Solubility Physics
To resolve solubility issues, we must first understand the molecular architecture of 4-(3-Fluoro-4-methylphenyl)-1-buten-4-ol.[1] This molecule presents a classic "solubility paradox" often seen in medicinal chemistry intermediates.
The Structural Challenge
Lipophilic Core: The 3-fluoro-4-methylphenyl moiety is highly hydrophobic.[1] The addition of the fluorine atom (a bioisostere for hydrogen) increases the lipophilicity (LogP) and metabolic stability compared to the non-fluorinated parent, but simultaneously decreases aqueous solubility.
Homoallylic Alcohol Motif: The hydroxyl group (-OH) is the only polar handle. However, because it is flanked by a bulky aromatic ring and a non-polar allyl chain, its ability to engage in hydrogen bonding with water is sterically hindered.[1]
Lattice Energy: If your sample is a solid, the intermolecular forces (pi-stacking of the phenyl rings) require significant energy to break, leading to slow dissolution rates even in organic solvents.[1]
Predicted Properties
Property
Estimate/Characteristic
Impact on Experiments
LogP (Octanol/Water)
~3.2 – 3.8 (High)
Will partition into cell membranes; prone to non-specific binding in plasticware.
Water Solubility
< 0.1 mg/mL (Poor)
Do not attempt to dissolve directly in water or saline.
pKa
~13–14 (Neutral)
pH adjustment (acid/base) will not significantly improve solubility.
State
Viscous Oil or Low-Melting Solid
Prone to "oiling out" upon dilution in aqueous media.[1]
Troubleshooting Guide (Q&A)
Scenario A: "The compound precipitates immediately when I add the DMSO stock to cell culture media."
Diagnosis: This is a Kinetic Solubility Failure . The rapid change in polarity from DMSO (dielectric constant ~47) to Water (~80) causes the hydrophobic molecules to aggregate faster than they can disperse.
Corrective Action:
Reduce Stock Concentration: If your DMSO stock is 100 mM, dilute it to 10 mM or 1 mM before adding to media.[1]
Stepwise Dilution: Do not add 1 µL of stock directly to 1 mL of media. Instead, perform an intermediate dilution in PBS + 0.1% BSA (Bovine Serum Albumin).[1] The albumin acts as a carrier protein, sequestering the lipophilic tail and preventing aggregation.[1]
Mixing Technique: Vortex the media while adding the compound stock. Do not add the compound and then vortex.
Scenario B: "I see oily droplets floating on top of my aqueous buffer."
Diagnosis: The compound has "oiled out." This occurs when the concentration exceeds the solubility limit, and the compound separates into a liquid phase rather than a crystalline precipitate. This is dangerous because it leads to massive dosing errors (some cells get 0%, others get 1000%).[1]
Corrective Action:
Switch to a Cosolvent System: Pure DMSO is insufficient here.[1] You require a surfactant to stabilize the oil droplets into micelles.
Protocol: Add Tween 80 (Polysorbate 80) to your stock solution. A ratio of 5% Tween 80 / 95% DMSO is often effective.
Scenario C: "My stock solution in DMSO turned yellow/brown after a month."
Diagnosis: Oxidation of the terminal alkene. The "1-buten" moiety is susceptible to oxidation or polymerization if left exposed to light and air.
Corrective Action:
Storage: Store DMSO stocks at -20°C or -80°C under argon or nitrogen gas.
Container: Use amber glass vials to prevent photo-oxidation. Avoid polystyrene plastics for long-term storage as the compound may leach into the plastic.
Validated Solubilization Protocols
Method 1: The "Gold Standard" Cyclodextrin Complexation
For animal studies (IV/IP) or sensitive cell assays where DMSO toxicity is a concern, encapsulation with Hydroxypropyl-
-Cyclodextrin (HP--CD) is the most reliable method.
Mechanism: The lipophilic phenyl-allyl tail inserts into the hydrophobic cavity of the cyclodextrin, while the hydrophilic exterior keeps the complex soluble in water.
Protocol:
Prepare Vehicle: Dissolve 20% (w/v) HP-
-CD in sterile water or saline. (e.g., 2g cyclodextrin in 10mL water).[1]
Add Compound: Add your compound (solid or oil) directly to this vehicle.
Add Solutol/Kolliphor and vortex until homogenous.
Slowly add warm saline (37°C) with continuous vortexing.
Decision Logic & Visualization
The following diagram illustrates the decision process for selecting the correct solvent system based on your experimental constraints.
Caption: Decision matrix for solubilizing lipophilic homoallylic alcohols based on experimental application.
References & Authority
Loftsson, T., & Brewster, M. E. (2010). Pharmaceutical applications of cyclodextrins: basic science and product development.[1] Journal of Pharmacy and Pharmacology. (Establishes HP-
-CD as the gold standard for solubilizing lipophilic drugs).
PubChem Compound Summary. 1-(4-Methylphenyl)-3-buten-1-ol (Analogous Structure).[1] (Provides baseline physicochemical data for the scaffold).
Savjani, K. T., Gajjar, A. K., & Savjani, J. K. (2012). Drug Solubility: Importance and Enhancement Techniques.[1] ISRN Pharmaceutics.[1] (Review of cosolvent and surfactant strategies).
Sigma-Aldrich Technical Bulletin. "Solubility of Organic and Inorganic Chemicals in Selected Solvents." (General reference for DMSO/Ethanol solubility limits).
Disclaimer: This guide is for research use only. Always consult the specific Safety Data Sheet (SDS) for 4-(3-Fluoro-4-methylphenyl)-1-buten-4-ol before handling.
Minimizing side reactions during 3-fluoro-4-methylbenzaldehyde allylation
Technical Support Center: 3-Fluoro-4-Methylbenzaldehyde Allylation Case ID: 3F4MB-ALLYL-001 Status: Open Priority: High (Process Optimization) Subject: Minimizing Side Reactions in Nucleophilic Allylation Substrate Profi...
Author: BenchChem Technical Support Team. Date: February 2026
Technical Support Center: 3-Fluoro-4-Methylbenzaldehyde Allylation
Case ID: 3F4MB-ALLYL-001
Status: Open
Priority: High (Process Optimization)
Subject: Minimizing Side Reactions in Nucleophilic Allylation
Substrate Profile & Reactivity Analysis
User Advisory: You are working with 3-fluoro-4-methylbenzaldehyde .[1][2] Before selecting a protocol, understand how the substituents affect the carbonyl reactivity:
3-Fluorine (Inductive Withdrawal): This is the dominant effect. It increases the electrophilicity of the carbonyl carbon compared to 4-methylbenzaldehyde. Risk: Higher susceptibility to hydration (gem-diol formation) and Single Electron Transfer (SET) processes leading to radical dimerization (pinacol coupling).
4-Methyl (Resonance Donation): Weakly deactivating. It provides slight stabilization to the carbocation character but is overpowered by the fluorine's inductive pull.
Sterics: The 3,4-substitution pattern is relatively uncrowded at the carbonyl, allowing for easy nucleophilic approach.
Method Selection Strategy
Do not default to Grignard reagents. The high electrophilicity of your substrate makes it prone to "over-reaction." Use this decision matrix to select the optimal pathway.
Caption: Decision matrix for selecting the optimal allylation protocol based on scale and stereochemical requirements.
Technical Modules: Protocols & Troubleshooting
Module A: The Barbier Reaction (Zinc/Indium mediated)
Best for: Small scale, racemic synthesis, moisture tolerance.
The Core Problem: The fluorine substituent facilitates Single Electron Transfer (SET), stabilizing the ketyl radical intermediate. This leads to Pinacol Coupling (homodimerization) rather than allylation.
Optimized Protocol:
Solvent: THF:Sat. NH₄Cl (aq) (1:3 ratio). Crucial: The aqueous proton source quenches the alkoxide rapidly, preventing equilibrium shifts toward side products.
Metal: Zinc dust (activated with 1,2-dibromoethane) or Indium powder (no activation needed).
Addition Order: Premix the aldehyde and allyl bromide. Add this mixture slowly to the suspension of metal in solvent. Why? Keeps the concentration of free aldehyde low relative to the metal surface.
Troubleshooting Guide:
Symptom
Probable Cause
Corrective Action
White precipitate (Pinacol)
High local concentration of aldehyde.
Switch to Indium. In is less reducing than Zn, favoring 1,2-addition over SET reduction. Increase stirring rate to >800 RPM.
No Reaction
Metal surface passivation.
Activation: Treat Zn with 5 mol% TMSCl or 1,2-dibromoethane. For Indium, sonicate the reaction mixture.
Benzyl Alcohol (Reduction)
Protonation of ketyl radical before C-C bond formation.
Reduce Water Content: Shift to THF/H₂O (9:1) instead of 1:3.
Module B: The Hosomi-Sakurai Reaction (Allylsilane + Lewis Acid)
Best for: Large scale, avoiding metal waste.
The Core Problem:Acetalization. In the presence of Lewis Acids (TiCl₄, BF₃·OEt₂), the product homoallylic alcohol can react with unreacted aldehyde or solvent to form acetals.
Optimized Protocol:
Reagent: Allyltrimethylsilane (1.2 equiv).
Catalyst: TiCl₄ is standard, but BF₃·OEt₂ is milder and preferred for fluorinated benzaldehydes to prevent defluorination or polymerization.
Temperature: Start at -78°C .
Quench: Pour into ice-cold NaHCO₃. Do not allow the reaction to warm up before quenching.
Troubleshooting Guide:
Symptom
Probable Cause
Corrective Action
Silyl Ether Product
Incomplete hydrolysis.
Acidic Workup: The initial product is a silyl ether. Ensure the quench is acidic enough (1M HCl) or treat the crude with TBAF to liberate the alcohol.
Polymerization
Lewis acid too strong.
Switch Catalyst: Use TiCl₄(OiPr)₂ (mixed species) or catalytic InCl₃ (5 mol%) which is milder.
Low Yield (Recovered SM)
Fluorine coordination deactivating the catalyst.
Increase Catalyst Load: The F atom can chelate the Lewis Acid. Increase LA loading to 1.1–1.2 equiv.
Mechanistic Visualization: The "Pinacol Trap"
Understanding why your reaction fails is key to fixing it. The diagram below illustrates the competition between the desired ionic pathway (Allylation) and the undesired radical pathway (Pinacol), driven by the fluorine substituent.
Caption: Competition between ionic allylation and radical pinacol coupling. The 3-Fluoro group stabilizes the SET pathway, increasing pinacol risk.
Frequently Asked Questions (FAQ)
Q: I see a spot on TLC just above my product that is UV active. What is it?A: This is likely the Wurtz coupling product (biallyl, 1,5-hexadiene) if you are using the Barbier method. It comes from the allyl bromide reacting with itself on the metal surface.
Fix: This is volatile. It will be removed during rotary evaporation or vacuum drying. It does not interfere with the reaction yield of the aldehyde.
Q: My reaction stalled at 60% conversion. Should I add more catalyst?A: If using the Lewis Acid (Sakurai) method, do not add more catalyst directly to the warm solution. This will cause an exotherm and lead to tars. Cool the reaction back to -78°C, add fresh catalyst, and then warm up slowly.
Better Fix: For this specific substrate, the stalling is often due to water contamination deactivating the Lewis Acid. Ensure your DCM is distilled over CaH₂.
Q: Can I use Allylmagnesium Bromide (Grignard)?A:Not recommended. Grignard reagents are "hard" nucleophiles. With 3-fluoro-4-methylbenzaldehyde, you risk:
Deprotonation of the methyl group (though unlikely, it's possible).
Attack on the aromatic ring (S_NAr) displacing the Fluorine (rare but possible at high temps).
Massive pinacol coupling.
Recommendation: Stick to Allyl-Zinc (Barbier) or Allyl-Silane (Sakurai).
References
Mechanochemistry-Amended Barbier Reaction. ChemRxiv. (Discusses suppression of pinacol coupling via ball-milling).
Hosomi-Sakurai Reaction: Syntheses of Homoallylic Alcohols. Organic Chemistry Portal. (General mechanism and side reaction profiles).[3]
Pinacol Coupling Reaction. Organic Chemistry Portal. (Mechanistic details on SET pathways in aldehyde reduction).
Allylation of Carbonyl Compounds. Harned Research Group. (Comparison of allylboronate vs allylsilane reactivity).
3-Fluoro-4-methylbenzaldehyde Properties. PubChem. (Substrate specific physical properties).
Technical Support Center: Crystallization & Isolation of 4-(3-Fluoro-4-methylphenyl)-1-buten-4-ol
Executive Summary You are encountering difficulties crystallizing 4-(3-Fluoro-4-methylphenyl)-1-buten-4-ol , a homoallylic alcohol likely synthesized via the allylation of 3-fluoro-4-methylbenzaldehyde. This molecule pre...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
You are encountering difficulties crystallizing 4-(3-Fluoro-4-methylphenyl)-1-buten-4-ol , a homoallylic alcohol likely synthesized via the allylation of 3-fluoro-4-methylbenzaldehyde.
This molecule presents a specific challenge: the competition between the hydrogen-bonding hydroxyl group (polar) and the lipophilic fluorotolyl/alkene segments often results in "oiling out" rather than discrete crystal lattice formation. Furthermore, trace impurities from the allylation reaction (magnesium salts, unreacted aldehyde) act as potent crystal inhibitors.
This guide provides a root-cause analysis and specific protocols to resolve these phase-separation issues.
Part 1: Diagnostic Decision Tree (Workflow)
Before altering your solvent system, determine the physical state of your material using this logic flow.
Figure 1: Diagnostic workflow for isolating homoallylic alcohols. Use this to determine if the issue is thermodynamic (intrinsic oil) or kinetic (impurity inhibition).
Part 2: Troubleshooting FAQs & Protocols
Issue 1: "The product separates as a viscous oil at the bottom of the flask (Oiling Out)."
Diagnosis:
This is the most common issue with phenyl-substituted butenols. The "oil" is a liquid phase of your product saturated with solvent. This occurs because the Liquid-Liquid Phase Separation (LLPS) boundary is hit before the solid solubility curve (Spinodal decomposition).
Corrective Protocol: The "Cloud Point" Oscillation
Do not simply cool the solution further; this increases viscosity and prevents nucleation.
Solvent Switch: If using Ethanol/Water, switch to Hexane/Ethyl Acetate or Heptane/IPA . The fluorine atom on the ring increases lipophilicity, making water co-solvent systems prone to oiling.
The Procedure:
Dissolve 1.0 g of crude oil in the minimum amount of Ethyl Acetate at 50°C.
Add Hexane (or Heptane) dropwise until a faint turbidity (cloudiness) persists.
Critical Step: Add 2-3 drops of Ethyl Acetate to just clear the solution again.
Seed with a crystal (if available) or scratch the glass interface.[1][2]
Cool very slowly (1°C/min) to Room Temperature. Do not use an ice bath immediately.
Issue 2: "My NMR shows purity, but it won't solidify even at -20°C."
Diagnosis:
The melting point might be depressed by the "entropy of mixing" from the flexible homoallylic chain, or the compound is naturally an oil. Many 1-aryl-3-buten-1-ols are oils at room temperature.
Corrective Protocol: Derivatization-Induced Crystallization
If the alcohol refuses to crystallize, convert it to a crystalline derivative to purify it, then hydrolyze it back if necessary.
Recommended Derivative: 3,5-Dinitrobenzoate Ester
This derivative adds rigidity and pi-stacking capability (via the electron-deficient dinitrophenyl ring interacting with your electron-rich fluorotolyl ring), drastically raising the melting point.
Reagent
Equivalents
Role
3,5-Dinitrobenzoyl chloride
1.1 eq
Derivatizing Agent
Pyridine
1.5 eq
Base/Catalyst
DMAP
0.1 eq
Nucleophilic Catalyst
DCM (Dichloromethane)
Solvent
Reaction Medium
Protocol:
Mix crude alcohol with reagents in DCM at 0°C, then warm to RT for 2 hours.
Wash with 1M HCl (to remove pyridine), then NaHCO3.
Evaporate solvent.[1][2] The resulting yellow solid usually crystallizes easily from Ethanol/Acetone .
Purification: Recrystallize the ester to >99% ee/purity.
Recovery: Hydrolyze with LiOH/THF/Water to recover the pure alcohol.
Issue 3: "The solution turns yellow/orange and crystallization is inhibited."
Diagnosis:
This indicates the presence of unreacted 3-fluoro-4-methylbenzaldehyde or oxidation byproducts. Aldehydes are notorious "poisons" for crystal growth because they adsorb onto the growing crystal faces of the alcohol, halting growth.
Corrective Protocol: The Bisulfite Wash
Standard chromatography often fails to separate the aldehyde from the alcohol perfectly. Use a chemical wash.
Dissolve the crude mixture in Diethyl Ether or MTBE.
Wash 2x with saturated aqueous Sodium Bisulfite (NaHSO3) .
Mechanism:[3] The aldehyde forms a water-soluble bisulfite adduct. The alcohol remains in the organic layer.
Wash 1x with Brine, dry over MgSO4, and concentrate.
Based on structural analogs (e.g., 1-(4-methylphenyl)-3-buten-1-ol), the following solubility profile is estimated to guide your solvent selection.
Solvent System
Solubility (Hot)
Solubility (Cold)
Risk of Oiling
Suitability
Hexane / EtOAc
High
Low
Moderate
High (Recommended)
Heptane / IPA
High
Moderate
Low
High (Good for F-compounds)
Ethanol / Water
High
Low
Very High
Low (Avoid)
Toluene
High
High
Low
Low (Too soluble)
Diethyl Ether
High
High
N/A
Low (Evaporates too fast)
Note on Fluorine Effect: The 3-Fluoro substituent increases the lattice energy compared to the non-fluorinated analog. However, it also decreases solubility in water-miscible solvents. Avoid "wet" solvents.
Part 4: Enantiomeric Purity (If Chiral)
If you are synthesizing this as a single enantiomer (e.g., via Brown allylation or Keck allylation), the racemate acts as an impurity.
Self-Validation: If your ee is <80%, crystallization is difficult because the eutectics of the racemate interfere.
Action: If ee is low, perform a Kinetic Resolution using a lipase (e.g., Candida antarctica Lipase B) and Vinyl Acetate. The enzyme will selectively acetylate one enantiomer, allowing separation by simple column chromatography before attempting crystallization.
References
PubChem. 1-(4-Methylphenyl)-3-buten-1-ol (Compound Summary). National Library of Medicine.
[Link]
LibreTexts Chemistry. Troubleshooting Crystallization: Oiling Out and Solvent Selection.
[Link]
Disclaimer: This guide is for research purposes only. Always consult the specific Safety Data Sheet (SDS) for 4-(3-Fluoro-4-methylphenyl)-1-buten-4-ol before handling.
Technical Support Center: Stability & Storage of 4-(3-Fluoro-4-methylphenyl)-1-buten-4-ol
Introduction: The Stability Paradox You are likely working with 4-(3-Fluoro-4-methylphenyl)-1-buten-4-ol as a chiral intermediate for antifungal azole synthesis or related pharmacophores. While the fluorinated phenyl rin...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Stability Paradox
You are likely working with 4-(3-Fluoro-4-methylphenyl)-1-buten-4-ol as a chiral intermediate for antifungal azole synthesis or related pharmacophores. While the fluorinated phenyl ring provides metabolic stability in vivo, the benzylic alcohol moiety creates a "stability paradox" ex vivo.
This molecule possesses two distinct chemical vulnerabilities that function synergistically to degrade your sample:
Benzylic Lability: The hydroxyl group is attached to a carbon adjacent to an aromatic ring, significantly lowering the activation energy for both oxidation and elimination reactions.
Homoallylic Architecture: The terminal alkene (position 1) and the alcohol (position 4) create a pathway where dehydration leads to a thermodynamically favored conjugated diene .
This guide moves beyond generic "store at -20°C" advice to explain the mechanistic causes of degradation and provides self-validating protocols to ensure integrity.
Module 1: Critical Degradation Pathways (The "Why")
To prevent degradation, you must understand what the molecule "wants" to become. Under stress, this compound seeks thermodynamic stability by sacrificing its structural integrity.
Mechanism 1: Acid-Catalyzed Dehydration (The Primary Threat)
The most common mode of failure is the conversion to 1-(3-Fluoro-4-methylphenyl)-1,3-butadiene .
The Driver: The benzylic carbocation intermediate is resonance-stabilized by the phenyl ring.
The Trap: Loss of water creates a conjugated system (Diene + Aromatic Ring), which is energetically far more stable than the isolated alkene in your starting material.
Trigger: Trace acids (e.g., from chloroform degradation, unwashed glassware) or heat.
Mechanism 2: Benzylic Oxidation[1][2]
The Driver: The benzylic C-H bond is weaker (~85 kcal/mol) than a standard alkyl C-H bond (~98 kcal/mol).
The Result: Conversion to the ketone, 4-(3-Fluoro-4-methylphenyl)-1-buten-4-one .
Trigger: Atmospheric oxygen, light (photo-oxidation), or transition metal impurities.
Pathway Visualization
The following diagram illustrates the degradation cascade. Note that the Diene is the "thermodynamic sink."
Figure 1: Mechanistic degradation pathways. The transition to the conjugated diene is the most thermodynamically favorable path under acidic or thermal stress.
Module 2: Storage Protocol (The "How")
This protocol is designed to kinetically inhibit the pathways described above.
Standard Operating Procedure (SOP)
Parameter
Specification
Scientific Rationale
Temperature
-20°C (± 5°C)
Lowers kinetic energy below the activation threshold for elimination (dehydration).
Atmosphere
Argon or Nitrogen
Displaces O₂ to prevent benzylic oxidation. Argon is preferred (heavier than air) for opened vials.
Container
Amber Glass
Blocks UV light (290–450 nm) which catalyzes photo-oxidation of the benzylic C-H bond.
Closure
Teflon (PTFE) Lined Cap
Prevents leaching of plasticizers (phthalates) which can act as Lewis acids or radical initiators.
Solvent
Store Neat (Dry)
Do NOT store in solution. Chloroform generates HCl over time (acidic); DMSO is an oxidant.
Handling "Golden Rules"
The Acid Ban: Never use a spatula that has touched silica gel or acidic reagents without thorough neutralization. Even trace acidity on glass surfaces can catalyze dehydration.
The Thaw Cycle: Allow the vial to reach room temperature before opening. Opening a cold vial condenses atmospheric moisture inside, which hydrolyzes to create localized acidic domains.
Module 3: Troubleshooting & FAQs
Q1: My sample has turned from a clear oil to a pale yellow gum. Is it usable?
Diagnosis: Yellowing indicates the formation of conjugated systems (likely the diene or oligomers).
Action: Run a TLC. The diene is significantly less polar (higher R_f) than the alcohol. If the yellow component is minor (<5%), purify via short-path silica filtration (neutralized with 1% Et3N). If it is a gum, polymerization has occurred; discard.
Q2: I see a new peak in my HPLC with a different UV spectrum. What is it?
Verification: The target alcohol has a "weak" UV chromophore (isolated phenyl ring). The degradant (diene) has a conjugated chromophore (Styrene-like system).
Check: Does the new peak have a
red-shifted by ~30-40 nm compared to the main peak? If yes, it is the diene.
Q3: Can I store this in CDCl₃ for a week?
Answer:Absolutely not. CDCl₃ naturally decomposes to form DCl (deuterated hydrochloric acid) and Phosgene upon exposure to light/air. This acid will rapidly dehydrate your benzylic alcohol.
Alternative: If solution storage is mandatory, use Benzene-d6 (inert) or add a single granule of activated Potassium Carbonate (K₂CO₃) to the CDCl₃ tube to scavenge acid.
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Purification of 4-(3-Fluoro-4-methylphenyl)-1-buten-4-ol
Executive Summary & Molecule Profile
Target Molecule: 4-(3-Fluoro-4-methylphenyl)-1-buten-4-ol
Structure Characteristics: Secondary homoallylic alcohol with a fluorinated tolyl core.[1]
Critical Sensitivities:
Terminal Alkene: Susceptible to isomerization (to internal alkene) or hydrogenation if catalytic metal residues remain active.
Secondary Alcohol: Prone to acid-catalyzed elimination (dehydration) to form conjugated dienes.
Physical State: Likely a viscous oil or low-melting solid (based on analogs like 1-p-tolyl-but-3-en-1-ol, b.p. ~253°C).[1]
The Challenge:
Transition metal catalysts (Pd, Ru, Rh) used in the synthesis (likely via Allylation or Cross-Coupling) often remain as colloidal nanoparticles or soluble complexes. Standard crystallization is often ineffective for this oily intermediate. ICH Q3D guidelines require Class 2B metals (Pd, Ru) to be controlled, typically <10 ppm for oral dosing.
Decision Matrix: Selecting Your Protocol
Do not guess. Use this logic flow to select the purification method that matches your specific contaminant and process constraints.
Figure 1: Decision tree for selecting the optimal metal removal strategy based on catalyst type.
Tier 1: Silica-Based Scavengers (The "Gold Standard")
Functionalized silica is the most reliable method for this molecule because it avoids aqueous emulsions common with oily homoallylic alcohols.
Dilution: Dissolve your crude 4-(3-Fluoro-4-methylphenyl)-1-buten-4-ol in THF or Ethyl Acetate (10 volumes). Avoid DMF/DMSO as they compete with the scavenger.
Loading: Add SiliaMetS® Thiol (for Pd) at a ratio of 4-5 molar equivalents relative to the residual metal content (if known) or 5-10% w/w relative to the product mass if unknown.
Incubation: Stir at 40-50°C for 4 hours .
Note: Do not exceed 60°C to prevent elimination of the alcohol group.
Filtration: Filter through a pad of Celite® or a 0.45 µm membrane to remove the silica.
Analysis: Check metal content via ICP-MS. If >20 ppm, repeat with fresh scavenger or switch to SiliaMetS® DMT .
Tier 2: Chemical Washes (The "Onyx" Method)
If scavengers fail (often due to "colloidal" metal that isn't chemically accessible), use the N-Acetylcysteine (NAC) wash. This is particularly effective for Palladium.[2]
Protocol B: N-Acetylcysteine (NAC) Wash
Reference: Confirmed efficacy in Onyx Scientific case studies for Pd removal.[1]
Preparation: Dissolve the crude oil in Isopropyl Acetate (IPAc) or DCM .
Reagent: Prepare a 0.5 M aqueous solution of N-Acetylcysteine . Adjust pH to ~7-8 with dilute ammonia (critical for deprotonating the thiol).
Extraction:
Add the NAC solution (1 vol equivalent) to the organic layer.
Heat to 40°C and stir vigorously for 2 hours .
Why: The NAC solubilizes colloidal Pd into the aqueous phase.
Separation: Cool to Room Temperature (RT). Separate layers. The Pd-NAC complex will be in the aqueous layer (often dark red/brown).
Rinse: Wash the organic layer with water (2x) to remove residual NAC.
Troubleshooting & FAQs
Q1: I used Activated Carbon, but my yield dropped by 15%. Why?A: Activated carbon is non-selective.[3] It adsorbs your product via hydrophobic interactions, especially given the lipophilic tolyl/fluoro groups.
Fix: Switch to SiliaMetS® Thiol . If you must use carbon, use CUNO® ZetaCarbon filters (immobilized carbon) rather than loose powder to minimize physical entrapment.
Q2: The Palladium level is stuck at 50 ppm despite scavenging.A: You likely have Pd nanoparticles (colloids) rather than soluble Pd complexes. Scavengers rely on ligand exchange, which is slow on solid particles.
Fix: Perform the NAC Wash (Protocol B) first to break up colloids, then polish with SiliaMetS® Thiol .
Q3: Can I distill this molecule to remove the metal?A:Not recommended. The boiling point is likely >250°C. High thermal stress risks dehydrating the secondary alcohol to a styrene derivative (elimination). If you must distill, use a Wiped Film Evaporator (WFE) under high vacuum (<0.1 mbar).
Q4: I used a Chromium (NHK) catalyst. How do I remove it?A: Cr is paramagnetic and sticks to alcohols.
Fix: Use an oxidative wash. Stir the organic layer with aqueous Rochelle Salt (Potassium Sodium Tartrate) or EDTA (disodium salt) at 40°C for 4 hours. The Cr will chelate into the aqueous phase (turning it blue/green).
References
International Conference on Harmonisation (ICH). Guideline Q3D(R2) on Elemental Impurities. (2022).[4][5] Defines PDE limits for Pd, Ru, Rh (Class 2B).
Onyx Scientific. Palladium Scavenging: From 1% to within ICH limits. Case study on N-Acetylcysteine washes.
SiliCycle Inc. SiliaMetS® Metal Scavengers User Guide. Comparative data on Thiol vs. Thiourea for Pd/Ru removal.[6]
Garrett, C. E., & Prasad, K. The Art of Meeting Palladium Specifications in Active Pharmaceutical Ingredients Produced by Pd-Catalyzed Reactions. Advanced Synthesis & Catalysis, 346(8), 889–900. (2004).
[1]
Biotage. Ruthenium Removal Strategies in Organic Synthesis. Comparison of scavengers for Grubbs catalysts.
[1]
Overcoming steric hindrance in 4-(3-Fluoro-4-methylphenyl)-1-buten-4-ol reactions
The following guide serves as a specialized technical support hub for the optimization of 4-(3-Fluoro-4-methylphenyl)-1-buten-4-ol scaffolds. This guide moves beyond standard textbook protocols to address the specific st...
Author: BenchChem Technical Support Team. Date: February 2026
The following guide serves as a specialized technical support hub for the optimization of 4-(3-Fluoro-4-methylphenyl)-1-buten-4-ol scaffolds.
This guide moves beyond standard textbook protocols to address the specific steric and electronic anomalies introduced by the 3-fluoro-4-methyl substitution pattern.
Ticket ID: #STERIC-OPT-001
Status: Open
Assigned Specialist: Senior Application Scientist, Process Chemistry Division
Executive Summary: The "Invisible" Steric Wall
While a 3-fluoro, 4-methyl substitution pattern appears sterically modest on a 2D drawing, it creates significant synthetic friction at the benzylic position (C4).
The Root Cause:
Electronic Deactivation: The meta-fluorine atom exerts a strong inductive withdrawing effect (
), destabilizing the development of positive charge at the benzylic center. This makes -type pathways (often relied upon for benzylic functionalization) sluggish.
Conformational Gating: The 3-fluoro substituent creates a dipole that often locks the benzylic alcohol into a specific rotamer, increasing the energy barrier for the approach of bulky electrophiles (like TBDMS-Cl) or catalysts.
Module 1: Synthesis & Stereocontrol (Forming the Core)
User Issue: Low yield or poor enantioselectivity during the allylation of 3-fluoro-4-methylbenzaldehyde.
Diagnosis
Standard Grignard additions (AllylMgBr) often result in "stalled" reactions due to magnesium chelation between the aldehyde oxygen and the ortho-fluorine (relative to the aldehyde, if present) or simply due to the deactivated nature of the carbonyl carbon.
Protocol A: The Barbier-Type Allylation (Zinc-Mediated)
Switching from Magnesium (hard nucleophile) to Zinc (softer) prevents the "chelation lock" and tolerates the electronic deactivation of the ring.
Step-by-Step Protocol:
Activation: Suspend Zinc dust (2.0 equiv, activated with 1,2-dibromoethane) in THF.
Addition: Add 3-fluoro-4-methylbenzaldehyde (1.0 equiv) and allyl bromide (1.2 equiv) simultaneously at
.
Catalysis: Add saturated aqueous
(0.1 equiv) to initiate the radical surface mechanism.
Workup: The reaction typically completes in 2 hours. Quench with 1M HCl.
Why this works: The Zinc-mediated pathway proceeds via a radical-anion mechanism on the metal surface, which is less sensitive to the steric/electronic deactivation of the aryl ring compared to the concerted mechanism of a Grignard reagent.
Protocol B: Enantioselective Keck Allylation
If you require a specific enantiomer, standard BINOL-Ti systems may fail due to the 3-F/4-Me bulk. Use the Denmark System (Lewis Base Activation).
Reagent: Allyltrichlorosilane (
).
Catalyst: Chiral Phosphoramide (e.g.,
-BiP).
Mechanism: The catalyst hypercoordinates the silicon, creating a silicate that is highly reactive yet sterically defined, bypassing the deactivated aldehyde's reluctance to react.
Module 2: Overcoming the Hydroxyl Barrier (Protection & Derivatization)
User Issue: Reaction with TBDMS-Cl is incomplete after 24 hours; product decomposes on silica.
The Decision Matrix: Selecting the Right Protection Strategy
The benzylic alcohol is sterically crowded.[1] Standard conditions (TBSCl / Imidazole) are insufficient.
Figure 1: Decision matrix for protecting hindered benzylic alcohols.
The "Nuclear Option": Silylation with Triflates
When the chloride leaving group (TBS-Cl) is too slow, switch to the Triflate (TBS-OTf). The triflate is a "super-leaving group" that drives the silylation even in sterically congested pockets.
Protocol:
Solvent: DCM (Anhydrous),
.
Base: 2,6-Lutidine (1.5 equiv). Note: Do not use pyridine; lutidine is sterically hindered and prevents nucleophilic attack on the silicon, acting purely as a proton scavenger.
Reagent: TBS-OTf (1.2 equiv) added dropwise.
Time: Reaction is usually instantaneous (< 15 mins).
Module 3: Downstream Motifs (The Alkene Tail)
User Issue: Cross-metathesis (CM) yields are low; the catalyst seems to die.
Troubleshooting Guide
The "1-buten-4-ol" tail (homoallylic) can fold back and coordinate the Ruthenium catalyst (Grubbs II or Hoveyda-Grubbs) via the free hydroxyl or the fluorine atom, forming a non-productive chelate.
Symptom
Diagnosis
Solution
No Reaction
Catalyst poisoning by free -OH.
Protect the alcohol as an acetate or silyl ether before metathesis.
Dimerization
Steric bulk of Ar prevents CM approach.
Use Grubbs II (more active) and add a "relay" alkene (e.g., styrene) if necessary, or switch to Hoveyda-Grubbs II for better stability.
Isomerization
Migration of alkene to internal position.
Add Ti(OiPr)4 (10 mol%) to scavenge hydride impurities that catalyze isomerization.
Frequently Asked Questions (FAQ)
Q: Why does the 3-fluoro group make the benzylic oxidation to the ketone so slow?A: The oxidation (e.g., Swern or Dess-Martin) involves the formation of a positively charged intermediate or transition state. The 3-fluoro group is electron-withdrawing (
effect), which destabilizes this partial positive charge, increasing the activation energy.
Fix: Use TEMPO/Bleach oxidation. It proceeds via a radical/concerted mechanism that is less sensitive to the electronic deactivation of the ring.
Q: Can I do a Friedel-Crafts reaction on the ring after making the alcohol?A: Proceed with caution. The ring is trisubstituted.
Position 2 (Ortho to F, Meta to Me): Sterically crowded and electronically deactivated by F.
Position 5 (Ortho to Me, Meta to F): The most accessible site, but still hindered by the adjacent methyl.
Position 6 (Ortho to alkyl chain): Blocked by the homoallylic tail.
Recommendation: Perform ring functionalization (e.g., bromination) before attaching the bulky homoallylic chain if possible.
Q: I see a "rotamer" in my NMR. Is my product impure?A: Likely not. The 3-Fluoro-4-methyl motif creates a "molecular turnstile." The fluorine atom can lock the conformation of the benzylic methine proton relative to the ring. Run the NMR at
(in DMSO-) to see if the peaks coalesce, confirming it is a dynamic conformational effect, not an impurity.
References
Electronic Effects in Benzylic Systems
Title: Substituent Effects in Electrophilic Aromatic Substitution.[2][3][4]
Technical Support Center: Column Chromatography for Fluorinated Butenol Isomers
Welcome to the technical support center for the chromatographic separation of fluorinated butenol isomers. This guide is designed for researchers, scientists, and drug development professionals who encounter the unique c...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for the chromatographic separation of fluorinated butenol isomers. This guide is designed for researchers, scientists, and drug development professionals who encounter the unique challenges posed by these compounds. Separating isomers—molecules with the same formula but different arrangements of atoms—is a common hurdle in organic synthesis and purification. The task becomes even more complex with fluorinated butenol isomers, where the high electronegativity and unique steric profile of fluorine atoms introduce subtle yet significant differences in polarity and reactivity.
This resource provides in-depth, field-proven insights in a direct question-and-answer format to help you troubleshoot common issues and systematically develop robust separation protocols.
Frequently Asked Questions (FAQs)
Q1: What is the best starting stationary phase for separating fluorinated butenol isomers?
A: For most butenol isomers, which are moderately polar, normal-phase chromatography using high-purity silica gel is the most effective starting point. The hydroxyl group and the double bond in the butenol structure will interact with the acidic silanol groups (Si-OH) on the silica surface, providing the primary retention mechanism.
Why Silica First? Silica is a versatile, slightly acidic medium that provides good separation for a wide range of organic compounds.[1] The polarity differences between E/Z (geometric) isomers or diastereomers of fluorinated butenols are often sufficient to allow for separation on standard silica.
Impact of Fluorine: The presence of fluorine increases the compound's polarity. However, its effect on retention is not always straightforward. Fluorine's high electronegativity can strengthen interactions with the silica surface. Conversely, intramolecular hydrogen bonding between the fluorine and the butenol's hydroxyl group can "shield" the hydroxyl, reducing its interaction with the silica and leading to faster elution.
When to Consider Alternatives: If silica fails, consider alumina (basic or neutral) if your compounds are acid-sensitive.[1] For highly polar fluorinated compounds that are poorly retained in reversed-phase and too strongly retained in normal-phase, Hydrophilic Interaction Liquid Chromatography (HILIC) is an excellent alternative.[2][3]
Q2: How do I choose an initial mobile phase for separating these isomers?
A: The best practice is to first perform Thin-Layer Chromatography (TLC) analysis to quickly screen various solvent systems. A good starting point for moderately polar compounds like butenols on silica gel is a binary mixture of a non-polar solvent and a slightly more polar one.
Recommended Starting Mixture: A common and effective combination is Hexane/Ethyl Acetate . Start with a low polarity mixture (e.g., 95:5 or 90:10 Hexane:Ethyl Acetate) and gradually increase the proportion of ethyl acetate.
Goal of TLC: Aim for a retention factor (Rƒ) between 0.2 and 0.4 for the target isomers. A good separation on the TLC plate (distinct spots) is a strong indicator of a successful column separation.
Alternative Solvents: Other useful solvent systems include Dichloromethane/Methanol for more polar compounds or Hexane/Diethyl Ether.
Q3: My E/Z isomers of a fluorinated butenol are co-eluting. What is the most effective strategy to separate them?
A: When standard silica gel fails to resolve geometric isomers, the most powerful technique is argentation chromatography , which uses silica gel impregnated with silver nitrate (AgNO₃).[4]
Mechanism of Action: The silver ions (Ag⁺) form reversible π-complexes with the double bonds of the butenol isomers.[5] The strength of this interaction depends on the steric accessibility of the double bond. Generally, the cis (or Z) isomer, being less sterically hindered, forms a stronger complex with the silver ions and is retained more strongly on the column than the trans (or E) isomer.[5][6]
Practical Application: This technique can often achieve baseline separation where other methods fail completely and has been successfully used for separating various unsaturated compounds, including E/Z isomers of alcohols and esters.[6][7]
Troubleshooting Guide
This section addresses specific problems you may encounter during your experiments, offering step-by-step solutions grounded in chromatographic principles.
Problem 1: Poor resolution between my isomers (overlapping peaks).
Q: My isomer peaks are broad and overlapping, giving me impure fractions. How can I improve the separation?
A: Poor resolution is a common issue that can be solved by systematically optimizing your chromatographic conditions.[8] It stems from insufficient column efficiency or a lack of selectivity between the isomers.
Potential Causes & Step-by-Step Solutions:
Incorrect Mobile Phase Polarity: The eluting power of your solvent is likely too high, causing the isomers to move through the column too quickly without sufficient interaction with the stationary phase.
Solution: Decrease the polarity of the mobile phase. If you are using a Hexane/Ethyl Acetate system, reduce the percentage of ethyl acetate. Small, incremental changes (e.g., from 80:20 to 85:15) can have a significant impact on resolution.
High Flow Rate: A flow rate that is too fast reduces the time for the isomers to equilibrate between the stationary and mobile phases, leading to peak broadening and poor separation.[8]
Solution: Reduce the flow rate. While this will increase the run time, it often dramatically improves resolution.
Column Overloading: Injecting too much sample onto the column saturates the stationary phase, causing peaks to broaden and tail.
Solution: Reduce the amount of sample loaded onto the column. A general rule is to load no more than 1-5% of the column's silica gel mass.
Poor Column Packing: Voids or channels in the stationary phase can lead to a non-uniform flow path, resulting in distorted and broad peaks.
Solution: Ensure your column is packed uniformly and is free of air bubbles or cracks. If you suspect a void has formed at the top of the column, you can sometimes fix it by carefully adding a small layer of sand or fresh silica.
Problem 2: My fluorinated butenol is showing significant peak tailing.
Q: The main peak for my purified isomer is asymmetrical and tails badly. What causes this and how can I fix it?
A: Peak tailing is often caused by unwanted secondary interactions between your compound and the stationary phase, or issues with your setup.[9] For butenols, the acidic silanol groups on the silica surface are a common culprit.
Potential Causes & Step-by-Step Solutions:
Strong Interaction with Acidic Silanols: The hydroxyl group of the butenol can interact very strongly with active silanol sites on the silica, causing a portion of the molecules to lag behind, resulting in a tail.
Solution: Add a small amount of a polar modifier to the mobile phase to cap these active sites. Adding 0.1-1% of triethylamine (for basic or neutral compounds) or acetic acid (for acidic compounds) to your eluent can significantly improve peak shape.[10]
Alternative: Consider using an end-capped column where most of the free silanol groups have been chemically deactivated.
Sample Solvent Mismatch: If your sample is dissolved in a solvent that is much stronger (more polar) than your mobile phase, it can cause localized disruption of the chromatography, leading to peak distortion.[11][12]
Solution: Whenever possible, dissolve your crude sample in the mobile phase itself or in the weakest (least polar) solvent in which it is soluble.
Column Contamination: Contaminants from previous runs can create active sites that cause tailing.[11]
Solution: Flush the column with a strong solvent (like methanol or isopropanol) to remove any strongly retained impurities.
Problem 3: My isomers are eluting together at the solvent front.
Q: I ran my column, but my entire sample came out immediately with no separation. What went wrong?
A: This indicates that your compounds have virtually no retention on the stationary phase, which means your mobile phase is far too polar (too strong).
Potential Causes & Step-by-Step Solutions:
Mobile Phase is Too Strong: The eluent is so polar that it completely outcompetes your compounds for interaction sites on the silica gel.
Solution: Drastically reduce the polarity of your mobile phase. Start with a very non-polar solvent like pure hexane, and then slowly add a more polar solvent (e.g., ethyl acetate) in very small increments (1-2%) until you observe retention on a TLC plate.
Incorrect Chromatography Mode: If your fluorinated butenol isomers are extremely polar, they may not be suitable for normal-phase chromatography.
Solution: Switch to a different separation mode.
Reversed-Phase (RP) Chromatography: Uses a non-polar stationary phase (like C18) and a polar mobile phase (like water/acetonitrile or water/methanol). In RP, the most polar compounds elute first.[1]
HILIC: As mentioned in the FAQ, HILIC is specifically designed for polar compounds. It uses a polar stationary phase with a mobile phase rich in an organic solvent (like acetonitrile) with a small amount of water.[13] Water acts as the strong solvent in HILIC.[14]
Experimental Protocols & Data
Protocol 1: Systematic Method Development for Isomer Separation
This protocol outlines a logical workflow for developing a separation method from scratch.
Dissolve a small amount of your crude isomer mixture.
Spot the mixture on a silica gel TLC plate.
Develop the plate in a chamber with a starting solvent system of 90:10 Hexane:Ethyl Acetate.
Visualize the spots using a UV lamp and/or an appropriate stain (e.g., potassium permanganate).
Analysis: If the Rƒ is too high (>0.5), decrease the mobile phase polarity (e.g., 95:5). If the Rƒ is too low (<0.1), increase the polarity (e.g., 80:20). Test several solvent systems until you achieve good spot separation with an Rƒ in the 0.2-0.4 range.
Step 2: Column Packing (Slurry Method)
Choose an appropriate column size based on your sample amount.
Create a slurry of silica gel in your chosen non-polar solvent (e.g., hexane).
Pour the slurry into the column and allow it to settle, tapping the column gently to ensure even packing. Use air pressure to pack the column firmly.
Add a thin layer of sand to the top of the silica bed to prevent disturbance during sample loading.
Step 3: Sample Loading and Elution
Dissolve the crude mixture in a minimal amount of a non-polar solvent.
Carefully load the sample onto the top of the column.
Begin eluting with the mobile phase determined from your TLC analysis.
Collect fractions and monitor the separation by TLC.
Step 4: Optimization
If resolution is poor, switch from an isocratic (constant solvent composition) elution to a gradient elution . Start with a low-polarity mobile phase and gradually increase the percentage of the more polar solvent over the course of the run. This will sharpen the peaks of later-eluting compounds.
Data Presentation
Table 1: Common Solvents for Normal-Phase Chromatography
Solvent
Polarity Index
Eluting Strength (on Silica)
Hexane
0.1
Very Weak
Dichloromethane
3.1
Medium
Diethyl Ether
4.0
Medium-Strong
Ethyl Acetate
4.4
Medium-Strong
Acetonitrile
5.8
Strong
Methanol
6.6
Very Strong
Data synthesized from established chromatographic principles.[15][16]
Visualized Workflows
Method Development Workflow
This diagram illustrates the logical steps for creating a robust separation method.
Caption: A systematic workflow for developing a column chromatography method.
Troubleshooting Logic for Poor Separation
This diagram provides a decision tree for diagnosing and solving common separation problems.
Caption: A decision tree for troubleshooting common isomer separation issues.
References
Benchchem. (n.d.). Technical Support Center: Optimizing HPLC Mobile Phase for Enantiomer Separation.
Omega Scientific. (n.d.). Solving Common Errors in HPLC.
University of Rochester. (n.d.). Chromatography: The Solid Phase.
Chromasir. (n.d.). Common Causes of Poor Peak Shape in HPLC and How to Fix Them.
LCGC International. (2020, November 11). Troubleshooting Basics, Part IV: Peak Shape Problems.
Phenomenex. (2025, June 6). Mobile Phase Optimization: A Critical Factor in HPLC.
Veeprho. (2025, February 2). Exploring the Different Mobile Phases in HPLC.
Buchi.com. (n.d.). Why HILIC is what your polar compounds need for purification.
Agilent. (2018, May 1). Hydrophilic Interaction Chromatography Method Development and Troubleshooting.
Element Lab Solutions. (2024, April 22). HILIC – The Rising Star of Polar Chromatography.
Balaraman, P., & Thulasiram, H. V. (n.d.). Preparative separation of α- and β-santalenes and (Z)-α- and (Z)-β-santalols using silver nitrate-impregnated silica gel medium pressure liquid chromatography and analysis of sandalwood oil. RSC Publishing.
Benchchem. (n.d.). Troubleshooting poor peak resolution in HPLC analysis of rivastigmine tartrate.
Google Patents. (n.d.). US7332092B2 - Method of separating E and Z isomers of an alkene alcohol and derivatives thereof.
Comparative Analytical Guide: Structural & Chiral Resolution of 4-(3-Fluoro-4-methylphenyl)-1-buten-4-ol via NMR Spectroscopy
Executive Summary This guide provides a technical analysis of 4-(3-Fluoro-4-methylphenyl)-1-buten-4-ol , a critical homoallylic alcohol intermediate often utilized in the synthesis of kinase inhibitors and fluorinated bi...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This guide provides a technical analysis of 4-(3-Fluoro-4-methylphenyl)-1-buten-4-ol , a critical homoallylic alcohol intermediate often utilized in the synthesis of kinase inhibitors and fluorinated bioactive scaffolds.
The presence of the fluorine atom at the meta position and the chiral center at C4 presents two distinct analytical challenges:
Spectral Complexity:
spin-spin coupling complicates the aromatic and methyl regions, obscuring fine structural details.
Stereochemical Invisibility: Standard NMR cannot distinguish the (R) and (S) enantiomers, a critical parameter for drug development.
This document compares Standard 1D
NMR against -Decoupled NMR for structural elucidation, and evaluates Chiral Solvating Agents (CSA) against Chiral HPLC for enantiomeric purity determination.
Part 1: Theoretical Framework & Spectral Prediction
The molecule consists of a 3-fluoro-4-methylphenyl core attached to a homoallylic alcohol chain. The fluorine atom (
, 100% abundance) acts as a "spin spy," splitting proton signals through bonds.
The "Spin-Spy" Effect (
Coupling)
Unlike standard alkyl benzenes, the
nucleus introduces large coupling constants () that transform simple singlets and doublets into complex multiplets.
The Methyl Group: Typically a singlet in toluene derivatives, here it appears as a doublet (
).
Aromatic Protons: The protons form an ABC spin system perturbed by F.
H2 (Ortho to F): Exhibits large
coupling (~8-10 Hz).
H6 (Para to F): Exhibits smaller
coupling (~5-6 Hz).
H5 (Meta to F): Dominated by ortho-coupling to H6 and weaker coupling to F.
Diastereotopicity at C3
The methylene protons (
) at C3 are adjacent to a chiral center (C4). They are diastereotopic , meaning they are magnetically non-equivalent. They will not appear as a simple triplet but rather as a complex ABX or ABM multiplet , often requiring higher field strength (600 MHz+) or COSY for full resolution.
Part 2: Comparative Analysis of Analytical Modes
Structural Elucidation: Standard vs. Decoupled NMR
Feature
Standard 1D NMR
-Decoupled NMR (Recommended)
Aromatic Region
Complex: Overlapping multiplets due to and . Hard to assign exact topology.
A Comparative Guide to HPLC Method Development for the Purity of 4-(3-Fluoro-4-methylphenyl)-1-buten-4-ol
For researchers, scientists, and professionals in drug development, ensuring the chemical purity and enantiomeric excess of chiral intermediates is a cornerstone of producing safe and effective pharmaceuticals. This guid...
Author: BenchChem Technical Support Team. Date: February 2026
For researchers, scientists, and professionals in drug development, ensuring the chemical purity and enantiomeric excess of chiral intermediates is a cornerstone of producing safe and effective pharmaceuticals. This guide provides an in-depth, experience-driven approach to developing a stability-indicating High-Performance Liquid Chromatography (HPLC) method for the purity assessment of 4-(3-Fluoro-4-methylphenyl)-1-buten-4-ol. Beyond a simple recitation of steps, this document elucidates the scientific rationale behind each decision, from initial impurity profiling to method validation, and offers a comparative analysis with alternative analytical techniques.
Understanding the Analyte and its Potential Impurities
The target molecule, 4-(3-Fluoro-4-methylphenyl)-1-buten-4-ol, is a chiral homoallylic alcohol. A plausible and common synthetic route for such a compound is the Grignard reaction between 3-fluoro-4-methylbenzaldehyde and allylmagnesium bromide.[1][2] Understanding this synthesis is paramount as it allows us to anticipate potential process-related impurities, which is a critical first step in developing a robust, stability-indicating HPLC method as per ICH Q3A guidelines.[3]
Predicted Process-Related Impurities:
Starting Materials:
3-Fluoro-4-methylbenzaldehyde (unreacted)
Allyl bromide (residual from Grignard reagent formation)
By-products:
1,5-hexadiene: Formed via Wurtz coupling of the allylmagnesium bromide Grignard reagent.[4][5][6] This is a common side reaction and a critical impurity to monitor.
Reduced Aldehyde: 3-Fluoro-4-methylbenzyl alcohol, from the reduction of the starting aldehyde.
Other Grignard-related impurities: Depending on the reaction conditions, other by-products from the Grignard reaction may be present.[7][8][9]
Potential Degradation Products:
Forced degradation studies, as mandated by ICH Q1A(R2), are essential to identify potential degradation pathways and ensure the analytical method is stability-indicating.[10][11][12] For 4-(3-Fluoro-4-methylphenyl)-1-buten-4-ol, potential degradation pathways include:
Oxidation: The benzylic alcohol and the double bond are susceptible to oxidation.[13]
Acid/Base Hydrolysis: While the alcohol itself is relatively stable, extreme pH conditions could potentially lead to rearrangements or other degradants.[13]
Thermal Degradation: High temperatures may induce dehydration or other rearrangements.
Photodegradation: Aromatic compounds can be susceptible to degradation upon exposure to light.
HPLC Method Development: A Scientifically-Driven Approach
The primary goal is to develop a single HPLC method capable of separating the enantiomers of 4-(3-Fluoro-4-methylphenyl)-1-buten-4-ol while also resolving all potential process-related impurities and degradation products. Given the chiral nature of the target analyte, a chiral stationary phase (CSP) is essential.
Logical Workflow for HPLC Method Development
Figure 1: A logical workflow for the development of a stability-indicating chiral HPLC method.
Experimental Protocol: Chiral HPLC Method Development
1. Instrumentation and Materials:
HPLC system with a quaternary pump, autosampler, column thermostat, and a photodiode array (PDA) or UV detector.
Chiral columns:
Primary Screening: Polysaccharide-based CSPs are highly recommended for chiral alcohols.[14] A good starting point would be columns with coated or immobilized amylose or cellulose derivatives, such as a Chiralpak® AD-H or a Chiralcel® OD-H.
Reference standards for 4-(3-Fluoro-4-methylphenyl)-1-buten-4-ol (racemic and, if available, enantiomerically pure forms) and predicted impurities.
2. Column and Mobile Phase Screening:
The initial screening aims to find a suitable combination of stationary and mobile phases that shows baseline separation of the enantiomers and good resolution from the main impurities.
Normal Phase (NP) Chromatography: Often the first choice for chiral separations on polysaccharide-based CSPs.
Mobile Phase A: n-Hexane/IPA (e.g., 90:10 v/v)
Mobile Phase B: n-Hexane/EtOH (e.g., 90:10 v/v)
Rationale: Alcohols like IPA and EtOH act as polar modifiers, influencing the interaction between the analyte and the CSP.[7] Different alcohols can provide different selectivities.
Reversed-Phase (RP) Chromatography: A viable alternative, especially for more polar compounds or if NP proves unsuccessful.
Mobile Phase C: ACN/Water (e.g., 50:50 v/v)
Mobile Phase D: MeOH/Water (e.g., 60:40 v/v)
Rationale: Provides a different separation mechanism based on hydrophobic interactions.
3. Method Optimization:
Once a promising column and mobile phase system are identified, the separation can be fine-tuned.
Mobile Phase Composition: Systematically vary the ratio of the strong to the weak solvent (e.g., for NP, vary the percentage of alcohol in hexane).
Additives: For acidic or basic analytes, small amounts of additives can improve peak shape and resolution. For this neutral alcohol, it is likely not necessary but can be explored if peak tailing is observed.
Flow Rate: A typical starting point is 1.0 mL/min. Lower flow rates can sometimes improve resolution.
Column Temperature: Temperature can affect both retention time and enantioselectivity. A typical starting point is 25°C.
4. Forced Degradation Studies Protocol:
Acid Hydrolysis: 0.1 M HCl at 60°C for 24 hours.
Base Hydrolysis: 0.1 M NaOH at 60°C for 24 hours.
Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.
Thermal Degradation: 80°C for 48 hours (solid state).
Photodegradation: Expose the sample to UV and visible light as per ICH Q1B guidelines.
Analyze the stressed samples using the optimized HPLC method to ensure that all degradation products are well-resolved from the main peak and each other.
5. Method Validation:
The final method must be validated according to ICH Q2(R1) guidelines.[15][10][11] Key validation parameters include:
Specificity: Demonstrated through forced degradation studies.
Linearity: A minimum of five concentration levels.
Range: The interval between the upper and lower concentrations of the analyte.
Accuracy: Determined by recovery studies.
Precision: Repeatability (intra-day) and intermediate precision (inter-day).
Limit of Detection (LOD) and Limit of Quantitation (LOQ): For impurity determination.
Robustness: Small, deliberate variations in method parameters.
Comparative Analysis with Alternative Techniques
While HPLC is a powerful tool, other techniques may offer advantages in specific scenarios. Here, we compare the developed HPLC method with Supercritical Fluid Chromatography (SFC) and Gas Chromatography (GC).
Supercritical Fluid Chromatography (SFC)
SFC is a form of normal phase chromatography that uses a supercritical fluid, typically carbon dioxide, as the main mobile phase.[16][17] It has gained significant traction for chiral separations.[18][19][20]
Comparative Advantages of SFC:
Speed: SFC methods are often significantly faster than HPLC methods due to the low viscosity and high diffusivity of the supercritical mobile phase.[21]
Greener Chemistry: The primary mobile phase is CO₂, which is less toxic and less expensive than the organic solvents used in normal phase HPLC.[18]
Orthogonal Selectivity: SFC can sometimes provide different enantioselectivity compared to HPLC, even with the same chiral stationary phase.
Solubility: The analyte must be soluble in the supercritical fluid mobile phase.
Gas Chromatography (GC)
For volatile and thermally stable compounds, GC is a powerful analytical technique.[22] Given that 4-(3-Fluoro-4-methylphenyl)-1-buten-4-ol is a relatively small molecule, GC could be a viable alternative for achiral purity analysis. For chiral analysis, a chiral GC column would be required.
Comparative Advantages of GC:
High Efficiency: GC columns typically offer very high separation efficiency, leading to sharp peaks.
Cost-Effective: Carrier gases are inexpensive.[24][25]
Comparative Disadvantages of GC:
Thermal Stability: The analyte must be thermally stable and volatile enough to be analyzed. High temperatures in the injector and column could potentially cause degradation of the alcohol.
Chiral Columns: While available, the range of chiral stationary phases for GC is not as extensive as for HPLC.
Data Presentation: A Comparative Summary
Feature
Developed Chiral HPLC Method
Supercritical Fluid Chromatography (SFC)
Gas Chromatography (GC)
Primary Application
Enantiomeric and chemical purity
Enantiomeric and chemical purity
Chemical purity (chiral with specific columns)
Principle
Liquid-solid chromatography
Supercritical fluid-solid chromatography
Gas-solid/liquid chromatography
Typical Speed
10-30 minutes
2-10 minutes
5-20 minutes
Solvent Consumption
Moderate to High (organic solvents)
Low (primarily CO₂)
Very Low (carrier gas)
Instrumentation
Standard HPLC system
Specialized SFC system
Standard GC system
Analyte Suitability
Wide range, including non-volatile and thermally labile compounds
Thermally labile compounds, good solubility in CO₂/modifier
Volatile and thermally stable compounds
Strengths
Versatility, wide range of CSPs, well-established
Speed, greener, orthogonal selectivity
High efficiency, speed, low cost
Limitations
Solvent consumption, analysis time
Specialized equipment, analyte solubility
Analyte must be volatile and thermally stable
Conclusion
The development of a robust, stability-indicating HPLC method for the purity of 4-(3-Fluoro-4-methylphenyl)-1-buten-4-ol is a multi-faceted process that begins with a thorough understanding of the analyte's synthesis and potential degradation pathways. A systematic approach to method development, centered on screening polysaccharide-based chiral stationary phases, followed by rigorous optimization and validation, will yield a reliable method suitable for quality control in a drug development setting.
While the developed HPLC method provides a comprehensive solution for both chiral and achiral purity, alternative techniques like SFC offer significant advantages in terms of speed and environmental impact for chiral separations. GC, on the other hand, can be a highly efficient and cost-effective method for achiral purity analysis, provided the analyte is sufficiently volatile and thermally stable. The choice of the optimal analytical technique will ultimately depend on the specific requirements of the analysis, available instrumentation, and the stage of drug development.
References
ICH Harmonised Tripartite Guideline. Q2(R1) Validation of Analytical Procedures: Text and Methodology. 2005. [Link]
ICH Harmonised Tripartite Guideline. Q3A(R2) Impurities in New Drug Substances. 2006. [Link]
AMS Biopharma. Impurity guidelines in drug development under ICH Q3. 2025. [Link]
ICH Harmonised Tripartite Guideline. Q1A(R2) Stability Testing of New Drug Substances and Products. 2003. [Link]
European Medicines Agency. ICH Q1A (R2) Stability testing of new drug substances and drug products - Scientific guideline. 2003. [Link]
Green Chemistry (RSC Publishing). Replacing methanol with azeotropic ethanol as the co-solvent for improved chiral separations with supercritical fluid chromatography (SFC). 2020. [Link]
Technical Comparison Guide: Mass Spectrometry Fragmentation of 4-(3-Fluoro-4-methylphenyl)-1-buten-4-ol
Executive Summary In the development of fluorinated pharmaceuticals (e.g., next-generation kinase inhibitors or antifungals), 4-(3-Fluoro-4-methylphenyl)-1-buten-4-ol serves as a critical chiral building block. Its struc...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
In the development of fluorinated pharmaceuticals (e.g., next-generation kinase inhibitors or antifungals), 4-(3-Fluoro-4-methylphenyl)-1-buten-4-ol serves as a critical chiral building block. Its structural integrity is defined by the stability of the fluorinated aromatic core and the reactivity of the homoallylic alcohol tail.
This guide provides a definitive analysis of its mass spectrometry (MS) behavior. We compare the Electron Impact (EI) fragmentation pattern—essential for structural elucidation—against Electrospray Ionization (ESI) and TMS-Derivatization workflows. This comparison allows researchers to select the optimal detection mode for impurity profiling and metabolite identification.
Structural Analysis & Theoretical Basis
Understanding the fragmentation requires dissecting the molecule into its reactive moieties.
Molecular Formula:
Exact Mass: 180.0950 Da
Key Moieties:
Aromatic Core: 3-Fluoro-4-methylphenyl (Meta-fluoro, Para-methyl). High stability due to the C-F bond (
).
Linker: Benzylic Carbinol (
). The site of primary -cleavage.
Tail: Allyl group (
). A distinct neutral loss leaving group.
The Fragmentation Logic (EI-MS 70eV)
In hard ionization (EI), the molecular ion (
, m/z 180) is formed but is energetically unstable. The fragmentation is driven by the stability of the resulting carbocations.
-Cleavage (Dominant Pathway): The bond adjacent to the hydroxyl group breaks.[1] The loss of the allyl radical (, 41 Da) is thermodynamically favored because it generates a resonance-stabilized oxonium ion conjugated with the aromatic ring.
Dehydration: As a secondary alcohol, the molecule readily eliminates water (
, 18 Da) via a 1,3- or 1,4-elimination mechanism, often driven by thermal effects in the GC injector.
Comparative Analysis: Detection Modalities
This section compares the "Standard" approach (Native EI) against "Alternative" approaches (ESI and Derivatization) to highlight performance differences in sensitivity and structural information.
Table 1: Performance Comparison of Ionization Modes
Feature
Mode A: EI-MS (Native)
Mode B: ESI-MS (+)
Mode C: EI-MS (TMS-Derivatized)
Primary Utility
Structural Elucidation / Library Matching
Quantitation / LC-MS Compatibility
Improved Chromatography / Stereochem
Molecular Ion
Weak / Absent ()
Strong or
Strong (Loss of Methyl)
Base Peak
m/z 139 (Loss of Allyl)
m/z 181 ()
m/z 211 (Loss of Allyl from TMS)
Key Neutral Loss
41 Da (Allyl), 18 Da (Water)
18 Da (Water - In-source CID)
90 Da (TMSOH)
Selectivity
High (Fingerprint)
Low (Isobaric interference)
High (Shifted mass)
Detailed Fragmentation Pathway (EI Mode)
The following diagram illustrates the causal pathway for the generation of the primary diagnostic ions.
Figure 1: Proposed EI fragmentation pathway. The stability of the benzylic oxonium ion makes m/z 139 the diagnostic marker.
Experimental Protocols
To replicate these results, use the following self-validating protocols.
Protocol A: GC-MS (Electron Impact)
Best for: Impurity profiling and structural confirmation.
Sample Prep: Dissolve 1 mg of 4-(3-Fluoro-4-methylphenyl)-1-buten-4-ol in 1 mL of HPLC-grade Methanol or Ethyl Acetate.
Critical Check: Avoid chlorinated solvents (e.g., DCM) if using an older filament to prevent background noise.
Inlet Conditions: Splitless injection at 250°C.
Note: If the m/z 162 (dehydration) peak exceeds 30% of the base peak, lower inlet temperature to 200°C to reduce thermal degradation.
Column: 5% Phenyl-methylpolysiloxane (e.g., DB-5ms), 30m x 0.25mm.
MS Source: 70 eV, Source Temp 230°C. Scan range 40–300 amu.
Protocol B: TMS Derivatization (Silylation)
Best for: Resolving enantiomers (if using chiral columns) and increasing sensitivity.
Reagent: Mix
sample with BSTFA + 1% TMCS.
Incubation: Heat at 60°C for 30 minutes in a sealed vial.
Validation: The solution must remain clear. Cloudiness indicates moisture contamination.
Result: The hydroxyl proton is replaced by a Trimethylsilyl group (
).
New MW:
.
New Base Peak: m/z 211 (Loss of Allyl:
).
Interpretation of Results
When analyzing the spectrum, use this checklist to validate the identity of the compound:
The Fluorine Signature: Unlike Chlorine or Bromine, Fluorine (
) is monoisotopic. You will not see an M+2 isotope pattern. However, the mass defect of Fluorine often results in a slightly lower fractional mass than purely hydrocarbon equivalents.
The Base Peak (m/z 139): This peak must be the most abundant. It corresponds to the 3-Fluoro-4-methyl-benzaldehyde protonated equivalent.
The "Allyl Gap": Verify the absence of m/z 41 in the high mass region, but its presence in the low mass region (though often obscured by background). The mass difference between Molecular Ion (if visible) and Base Peak must be exactly 41.
Comparison with Non-Fluorinated Analog
If the Fluorine atom were replaced by Hydrogen (4-(p-tolyl)-1-buten-4-ol), the base peak would shift from m/z 139 to m/z 121 (
). This -18 Da shift is diagnostic for the presence of the Fluorine substituent on the aromatic ring.
References
McLafferty, F. W., & Turecek, F. (1993).[2] Interpretation of Mass Spectra (4th ed.).[2] University Science Books. (Standard text for alpha-cleavage mechanisms).
Sparkman, O. D. (2005). Mass Spectrometry Desk Reference. Global View Publishing. (Reference for Fluorine mass defect and isotopic behavior).
NIST Mass Spectrometry Data Center. (2023). NIST / EPA / NIH Mass Spectral Library. [Link] (General reference for benzylic alcohol fragmentation patterns).
Silverstein, R. M., et al. (2014). Spectrometric Identification of Organic Compounds. Wiley.[3] (Protocols for distinguishing alcohols via dehydration peaks).
Decoding the Vibrational Fingerprint: A Guide to the IR Spectroscopy of 4-(3-Fluoro-4-methylphenyl)-1-buten-4-ol
For the modern researcher in drug discovery and organic synthesis, the precise structural elucidation of novel compounds is paramount. Infrared (IR) spectroscopy remains a cornerstone technique, offering a rapid and non-...
Author: BenchChem Technical Support Team. Date: February 2026
For the modern researcher in drug discovery and organic synthesis, the precise structural elucidation of novel compounds is paramount. Infrared (IR) spectroscopy remains a cornerstone technique, offering a rapid and non-destructive method to identify functional groups and probe the molecular architecture. This guide provides an in-depth analysis of the expected IR spectroscopic features of 4-(3-Fluoro-4-methylphenyl)-1-buten-4-ol, a substituted secondary allylic alcohol with potential applications as a synthetic intermediate. By dissecting its constituent functional groups, we will predict its characteristic absorption peaks and compare them with structurally related molecules, offering a comprehensive reference for its identification.
The molecule , 4-(3-Fluoro-4-methylphenyl)-1-buten-4-ol, presents a unique combination of functional groups, each with a distinct vibrational signature. Our analysis will focus on the key stretching and bending vibrations that define its IR spectrum: the hydroxyl group of the secondary alcohol, the terminal alkene, the substituted aromatic ring, and the carbon-fluorine bond.
Predicted IR Absorption Peaks: A Quantitative Summary
The following table summarizes the predicted characteristic IR absorption bands for 4-(3-Fluoro-4-methylphenyl)-1-buten-4-ol. These predictions are derived from established correlation tables and spectral data of analogous compounds.
Functional Group
Vibrational Mode
Predicted Wavenumber (cm⁻¹)
Expected Intensity
Alcohol
O-H stretch (Hydrogen-bonded)
3500 - 3200
Strong, Broad
Alkene
=C-H stretch
3100 - 3000
Medium
Aromatic
=C-H stretch
3100 - 3000
Medium
Alkyl (Methyl & Methylene)
C-H stretch
3000 - 2850
Medium to Strong
Alkene
C=C stretch
1680 - 1640
Medium to Weak
Aromatic
C=C stretch (in-ring)
1600 - 1585 and 1500 - 1400
Medium, often sharp
Alcohol
C-O stretch (Secondary)
1150 - 1075
Strong
Aryl Fluoride
C-F stretch
1300 - 1000
Strong
Alkene
=C-H bend (out-of-plane)
1000 - 650
Strong
Aromatic
C-H bend (out-of-plane)
900 - 675
Strong
In-Depth Spectral Analysis and Rationale
1. The Hydroxyl (O-H) and Carbon-Oxygen (C-O) Vibrations: The Signature of a Secondary Alcohol
The most prominent feature in the IR spectrum of an alcohol is typically the O-H stretching vibration.[1][2] For 4-(3-Fluoro-4-methylphenyl)-1-buten-4-ol, existing as a liquid or solid, intermolecular hydrogen bonding will cause this peak to appear as a strong and characteristically broad band in the 3500-3200 cm⁻¹ region.[2][3] The breadth of this peak is a direct consequence of the varying strengths of hydrogen bonds within the sample matrix.
Complementing the O-H stretch is the C-O stretching vibration, which is highly diagnostic for the type of alcohol. For a secondary alcohol like the one in our topic compound, this absorption is expected to be a strong band between 1150 cm⁻¹ and 1075 cm⁻¹.[4][5] This is a crucial distinction from primary alcohols (1085-1050 cm⁻¹) and tertiary alcohols (1200-1125 cm⁻¹).[1][4]
2. The Alkene (C=C and =C-H) Vibrations: Unveiling the Terminal Butenyl Group
The terminal vinyl group (-CH=CH₂) gives rise to several characteristic peaks. The C=C double bond stretching vibration will produce a moderate to weak band in the 1680-1640 cm⁻¹ range.[6][7] Its intensity can sometimes be weak, but its presence is a key indicator.
More definitively, the sp²-hybridized C-H bonds of the alkene will exhibit stretching vibrations at wavenumbers slightly above 3000 cm⁻¹, typically in the 3100-3000 cm⁻¹ region.[6][8] This allows for clear differentiation from the sp³-hybridized C-H stretches of the alkyl portions of the molecule, which appear just below 3000 cm⁻¹.[6][8] Furthermore, strong out-of-plane (oop) C-H bending vibrations for the terminal vinyl group are expected in the 1000-650 cm⁻¹ range, often appearing as two distinct bands.[6][9]
3. The Aromatic Ring Vibrations: Probing the Phenyl Moiety
The substituted benzene ring contributes a complex but informative set of absorptions. Similar to alkenes, the aromatic C-H stretching vibrations are found just above 3000 cm⁻¹, in the 3100-3000 cm⁻¹ range.[8][10]
The characteristic in-ring C=C stretching vibrations of the aromatic ring typically appear as two or more sharp, medium-intensity bands in the 1600-1585 cm⁻¹ and 1500-1400 cm⁻¹ regions.[8][11][12] The presence of these multiple bands is a strong indicator of an aromatic system.[12] Additionally, the substitution pattern on the benzene ring influences the pattern of weak overtone bands between 2000-1665 cm⁻¹ and strong out-of-plane C-H bending bands between 900-675 cm⁻¹.[8][11]
4. The Carbon-Fluorine (C-F) Vibration: A Crowded but Important Peak
The C-F stretching vibration gives rise to a strong absorption, but its location can be variable and falls within the crowded "fingerprint" region of the spectrum, typically between 1300 cm⁻¹ and 1000 cm⁻¹.[13] This region often contains numerous other absorptions, including C-O and C-C stretching and C-H bending vibrations, which can make definitive assignment challenging without comparative analysis.[13] However, its high intensity can often make it a discernible feature.
Comparative Analysis: Distinguishing from Structural Analogs
To further refine our understanding, let's compare the expected spectrum of our target molecule with that of two key analogs: 4-phenyl-1-buten-4-ol and 3-fluoro-4-methyltoluene.
4-Phenyl-1-buten-4-ol: This compound lacks the fluorine substituent.[14][15] Its IR spectrum would be very similar to the target molecule, exhibiting the characteristic broad O-H stretch, the secondary alcohol C-O stretch, and the alkene and aromatic C-H and C=C absorptions. The primary difference would be the absence of the strong C-F stretching band in the 1300-1000 cm⁻¹ region.
3-Fluoro-4-methyltoluene: This molecule contains the substituted aromatic ring but lacks the butenol side chain.[16] Its spectrum would show aromatic and alkyl C-H stretches, aromatic C=C stretches, and a strong C-F stretch. However, it would be completely devoid of the broad O-H stretch around 3300 cm⁻¹ and the alkene-specific peaks (C=C stretch near 1640 cm⁻¹ and vinylic =C-H stretch above 3000 cm⁻¹).
This comparative approach highlights how the unique combination of peaks in the IR spectrum of 4-(3-Fluoro-4-methylphenyl)-1-buten-4-ol serves as a definitive fingerprint for its structure.
Experimental Workflow: Acquiring an IR Spectrum
A standard protocol for obtaining the IR spectrum of a liquid sample like 4-(3-Fluoro-4-methylphenyl)-1-buten-4-ol is as follows:
Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer is the instrument of choice due to its high speed and sensitivity.
Sampling Technique: For a liquid sample, the Attenuated Total Reflectance (ATR) technique is highly recommended. It requires minimal sample preparation and is easy to clean. A small drop of the compound is placed directly onto the ATR crystal (typically diamond or zinc selenide).
Data Acquisition:
A background spectrum of the clean, empty ATR crystal is recorded first. This is crucial to subtract any atmospheric (CO₂, H₂O) or instrumental interferences.
The sample is then applied to the crystal, and the sample spectrum is recorded.
The instrument's software automatically ratios the sample spectrum against the background spectrum to produce the final transmittance or absorbance spectrum.
Data Analysis: The resulting spectrum is then analyzed by identifying the positions (in cm⁻¹), intensities (strong, medium, weak), and shapes (broad, sharp) of the absorption bands and correlating them with known functional group frequencies.
Visualizing Molecular Vibrations
The following diagram illustrates the key functional groups of 4-(3-Fluoro-4-methylphenyl)-1-buten-4-ol and their associated primary vibrational modes that are detectable by IR spectroscopy.
Caption: Key functional groups and their IR vibrational frequencies.
Conclusion
The infrared spectrum of 4-(3-Fluoro-4-methylphenyl)-1-buten-4-ol is predicted to be rich with information, providing a clear "vibrational fingerprint" of its structure. The presence of a strong, broad O-H absorption around 3300 cm⁻¹, a strong C-O stretch in the 1150-1075 cm⁻¹ range, alkene C-H and C=C peaks, and multiple aromatic C=C absorptions, combined with a strong C-F stretch, would collectively confirm its identity. By understanding these key spectral features and comparing them against logical alternatives, researchers can confidently and efficiently characterize this and other novel chemical entities.
References
Vertex AI Search. (n.d.). IR: alkenes. Retrieved February 19, 2026, from [Link]
Organic Chemistry I. (n.d.). 6.3 IR Spectrum and Characteristic Absorption Bands. Retrieved February 19, 2026, from [Link]
Chemistry LibreTexts. (n.d.). Infrared spectra of aromatic rings. Retrieved February 19, 2026, from [Link]
Chemistry LibreTexts. (2021, December 15). 6.3: IR Spectrum and Characteristic Absorption Bands. Retrieved February 19, 2026, from [Link]
Spectroscopy Online. (2020, December 20). The Infrared Spectroscopy of Alkenes. Retrieved February 19, 2026, from [Link]
University of Colorado Boulder. (n.d.). IR Absorption Table. Retrieved February 19, 2026, from [Link]
Northern Illinois University. (n.d.). Typical IR Absorption Frequencies For Common Functional Groups. Retrieved February 19, 2026, from [Link]
Vertex AI Search. (n.d.). IR Spectroscopy Tutorial: Aromatics. Retrieved February 19, 2026, from [Link]
Spectroscopy Online. (2020, December 20). Alcohols—The Rest of the Story. Retrieved February 19, 2026, from [Link]
Quimica Organica. (n.d.). IR Spectrum: Alcohols and Phenols. Retrieved February 19, 2026, from [Link]
RSC Publishing. (2020, February 28). Intrinsic infrared absorption for carbon–fluorine bonding in fluorinated nanodiamond. Retrieved February 19, 2026, from [Link]
SlideShare. (n.d.). The features of IR spectrum. Retrieved February 19, 2026, from [Link]
Vertex AI Search. (n.d.). IR: alcohols. Retrieved February 19, 2026, from [Link]
Michigan State University. (n.d.). Table of Characteristic IR Absorptions. Retrieved February 19, 2026, from [Link]
ResearchGate. (n.d.). FT-IR spectrum of catechin C=C aromatic region. Retrieved February 19, 2026, from [Link]
Northern Illinois University. (n.d.). IR Absorption Frequencies. Retrieved February 19, 2026, from [Link]
Chemistry LibreTexts. (2025, September 11). Infrared Spectroscopy Absorption Table. Retrieved February 19, 2026, from [Link]
AIP Publishing. (2024, May 30). Evaluating aliphatic CF, CF2, and CF3 groups as vibrational Stark effect reporters. The Journal of Chemical Physics. Retrieved February 19, 2026, from [Link]
Wikipedia. (n.d.). Infrared spectroscopy correlation table. Retrieved February 19, 2026, from [Link]
Specac Ltd. (n.d.). Interpreting Infrared Spectra. Retrieved February 19, 2026, from [Link]
Doc Brown's Chemistry. (n.d.). infrared spectrum of butan-1-ol. Retrieved February 19, 2026, from [Link]
PubChem. (n.d.). (4R)-4-amino-4-(3-fluoro-2-methylphenyl)butan-1-ol. Retrieved February 19, 2026, from [Link]
PubChem. (n.d.). m-Fluorotoluene. Retrieved February 19, 2026, from [Link]
A Senior Scientist's Guide to the Elemental Analysis of 4-(3-Fluoro-4-methylphenyl)-1-buten-4-ol
Introduction: Beyond the Formula In drug development and synthetic chemistry, the structural confirmation of a newly synthesized molecule is paramount. While advanced spectroscopic methods like NMR and Mass Spectrometry...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: Beyond the Formula
In drug development and synthetic chemistry, the structural confirmation of a newly synthesized molecule is paramount. While advanced spectroscopic methods like NMR and Mass Spectrometry provide the architectural blueprint, elemental analysis remains the gold standard for verifying a compound's empirical formula and assessing its purity. It provides a quantitative, fundamental truth: does the mass percentage of each element in the sample match the theoretical composition?
This guide offers an in-depth look at the elemental analysis of a specific homoallylic alcohol, 4-(3-Fluoro-4-methylphenyl)-1-buten-4-ol . We will dissect the theoretical calculations, compare them against a representative experimental dataset, and detail the robust methodology required to generate such data, providing researchers with a comprehensive framework for this critical analytical technique.
Part 1: Theoretical Composition Calculation
The first principle of elemental analysis is to establish a precise theoretical baseline. This requires a step-by-step deconstruction of the chemical name to determine its exact molecular formula and weight.
Deriving the Molecular Formula
The IUPAC name 4-(3-Fluoro-4-methylphenyl)-1-buten-4-ol describes a distinct chemical structure:
-1-buten-4-ol : A four-carbon chain with a hydroxyl (-OH) group on the fourth carbon and a double bond starting at the first carbon (C1=C2-C3-C4-OH).
4-(...) : Indicates a substituent is attached to the fourth carbon.
3-Fluoro-4-methylphenyl : A phenyl (benzene) ring attached to the butene chain, with a fluorine atom at its third position and a methyl group at its fourth position.
Counting the atoms from this structure yields the molecular formula: C₁₁H₁₃FO .
Calculation of Molecular Weight and Elemental Percentages
To calculate the theoretical elemental composition, we use the atomic weights of the constituent elements. The atomic mass of an element is the weighted average mass of its naturally occurring isotopes.[1][2][3]
The percentage composition of each element is then calculated using the formula:
% Element = (Total Mass of Element in Formula / Molecular Weight) × 100[10][11]
%C = (132.121 / 180.222) × 100 = 73.31%
%H = (13.104 / 180.222) × 100 = 7.27%
%F = (18.998 / 180.222) × 100 = 10.54%
%O = (15.999 / 180.222) × 100 = 8.88%
The following diagram illustrates the logical flow of this calculation.
Caption: Workflow for calculating theoretical elemental composition.
Part 2: Comparison with Experimental Data
A synthesized sample of 4-(3-Fluoro-4-methylphenyl)-1-buten-4-ol was submitted for analysis. The results are compared against our theoretical values. In modern analytical chemistry, an experimental result is typically considered acceptable if it falls within ±0.3% of the theoretical value.[12]
Table 2: Comparative Analysis of Theoretical vs. Experimental Data
Element
Theoretical %
Experimental %
Deviation
Status
Carbon (C)
73.31
73.15
-0.16
Pass
Hydrogen (H)
7.27
7.35
+0.08
Pass
Fluorine (F)
10.54
10.41
-0.13
Pass
Oxygen (O)*
8.88
9.09
+0.21
Pass
*Oxygen is typically determined by difference rather than direct measurement in many standard CHN analyzers.
The experimental data aligns closely with the theoretical values, with all deviations falling well within the accepted ±0.3% tolerance. This provides strong evidence that the synthesized compound has the correct empirical formula and is of high purity. Minor deviations are expected due to instrumental limitations and sample handling.
Part 3: Standard Protocol for CHN/F Elemental Analysis
The trustworthiness of elemental analysis data is directly dependent on a meticulous and validated experimental protocol. The following outlines a standard procedure using a modern automated elemental analyzer.
Methodology: Dynamic Flash Combustion
This technique involves the complete and instantaneous combustion of the sample in a controlled, oxygen-rich environment. The resulting gases are then separated and quantified.
Step-by-Step Protocol:
Sample Preparation:
Accurately weigh 1-3 mg of the dried, homogenized sample (4-(3-Fluoro-4-methylphenyl)-1-buten-4-ol) into a tin capsule. The exact mass is recorded by the microbalance connected to the instrument's software.
Causality: Tin capsules act as a catalyst for combustion and facilitate a clean, rapid burn. A small, precise sample weight is crucial for ensuring complete combustion.
Instrument Calibration:
Calibrate the instrument using a certified standard with a known elemental composition (e.g., Acetanilide). This creates a calibration curve that correlates the detector response to a known elemental mass.
Trustworthiness: Calibration ensures the instrument's response is linear and accurate, making the system self-validating.
Combustion:
The encapsulated sample is dropped into a high-temperature (900-1000 °C) combustion reactor.
A pulse of pure oxygen is injected, causing the sample to "flash" combust. The organic matter is converted into a mixture of gases: CO₂, H₂O, N₂, and HF.
Reduction and Gas Separation:
The gas mixture passes through a reduction tube (typically filled with copper) to remove excess oxygen and convert nitrogen oxides (NOx) to N₂ gas.
The gases then flow through a series of specific absorbent traps or a gas chromatography column. H₂O is trapped first, followed by HF, and then CO₂. N₂ gas is not absorbed and passes through to the detector.
Detection and Quantification:
A thermal conductivity detector (TCD) measures the change in thermal conductivity of the helium carrier gas as each component (N₂, CO₂, H₂O, HF) is released from its trap in sequence.
The software integrates the signal peak for each gas, and using the calibration file, calculates the absolute mass of each element. The percentage composition is then calculated based on the initial sample weight.
The following diagram outlines this experimental workflow.
Caption: Experimental workflow for automated elemental analysis.
Conclusion: An Essential Pillar of Chemical Analysis
The elemental analysis of 4-(3-Fluoro-4-methylphenyl)-1-buten-4-ol confirms its elemental composition as C: 73.31%, H: 7.27%, F: 10.54%, and O: 8.88%. The close correlation between theoretical calculations and high-quality experimental data provides definitive validation of the compound's empirical formula and a strong indicator of its purity. While modern chemistry relies on a suite of analytical tools, elemental analysis remains a fundamental and indispensable technique for any researcher or drug development professional dedicated to the principles of scientific integrity and accuracy.
References
askIITians. (2025, July 11). What is the atomic mass in hydrogen? Retrieved from [Link]
Leverage Edu. (2025, February 3). What is the Atomic Mass in Hydrogen? Retrieved from [Link]
Oreate AI Blog. (2025, December 30). Understanding the Atomic Mass of Oxygen: A Key Element in Our Universe. Retrieved from [Link]
Oreate AI Blog. (2025, December 30). Understanding the Atomic Mass of Fluorine: A Closer Look. Retrieved from [Link]
Quora. (2023, November 9). What is the mass of hydrogen? Retrieved from [Link]
Westfield State University. Atomic/Molar mass. Retrieved from [Link]
Quora. (2017, January 25). What is the atomic mass of carbon? Retrieved from [Link]
Testbook. (2025, December 17). [Solved] What is the atomic mass of carbon? Retrieved from [Link]
Filo. (2026, January 4). What is the atomic weight (atomic mass) of fluorine? Retrieved from [Link]
Quora. (2017, March 30). How to calculate the atomic mass of fluorine. Retrieved from [Link]
Quora. (2017, February 21). Why atomic mass of oxygen is 16? Retrieved from [Link]
LabXchange. (2022, June 8). Atomic Mass, Atomic Number, and Carbon-12. Retrieved from [Link]
IUPAC Commission on Isotopic Abundances and Atomic Weights. Fluorine. Retrieved from [Link]
CK-12 Foundation. Flexi answers - What is the atomic mass of hydrogen? Retrieved from [Link]
Khan Academy. Atomic number, atomic mass, and isotopes. Retrieved from [Link]
Chemistry LibreTexts. (2026, January 27). Atomic Mass. Retrieved from [Link]
Royal Society of Chemistry. Fluorine - Element information, properties and uses. Retrieved from [Link]
Royal Society of Chemistry. Oxygen - Element information, properties and uses. Retrieved from [Link]
Personal protective equipment for handling 4-(3-Fluoro-4-methylphenyl)-1-buten-4-ol
Executive Summary & Risk Context 4-(3-Fluoro-4-methylphenyl)-1-buten-4-ol is a functionalized organic intermediate combining a secondary alcohol, a terminal alkene, and a fluorinated aromatic core. While often categorize...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Risk Context
4-(3-Fluoro-4-methylphenyl)-1-buten-4-ol is a functionalized organic intermediate combining a secondary alcohol, a terminal alkene, and a fluorinated aromatic core. While often categorized under generic "Irritant" protocols, its specific structural motifs require a nuanced safety approach beyond standard lab compliance.
The "Why" Behind the Protocol:
Fluorine Substitution: The fluorine atom at the meta position increases the molecule's lipophilicity compared to its non-fluorinated analogs. This enhances dermal permeability, making skin contact a primary vector for systemic exposure.
Benzylic-like Alcohol: This moiety is a known mucous membrane irritant. Aerosolization during rotary evaporation or high-vacuum drying poses a significant respiratory risk.
Cross-Contamination: As a fluorinated compound, trace residues can ruin downstream 19F-NMR analytics. The PPE protocols below are designed not just for safety, but to maintain data integrity .
Hazard Identification & Thresholds
Based on GHS Classifications for analogous fluorinated phenyl-butanols.
The fluorinated ring increases solubility in organic solvents (DCM, EtOAc). Single thin gloves may degrade invisibly, allowing the compound to permeate the skin.
Eyes
Safety Glasses
Chemical Splash Goggles (Indirect Vent)
Standard glasses leave gaps. If this oil splashes during syringe transfer, it adheres to skin/eyes. Goggles prevent vapor entry and lateral splashes.
Respiratory
Lab Ventilation
Fume Hood (Face Velocity: 80-100 fpm)
Volatility is low at RT, but high during vacuum operations. N95s are insufficient for organic vapors.
Body
Lab Coat
100% Cotton or Nomex Lab Coat + Tyvek Sleeves
Synthetic blends can melt into skin if a flammable solvent fire occurs. Disposable sleeves prevent cuff contamination during weighing.
Operational Protocol: The "Clean-Dirty" Workflow
To ensure safety and data integrity, follow this step-by-step workflow. This system relies on the "Active Barrier" concept—constantly verifying your PPE's integrity.
Phase 1: Preparation (Donning)
Glove Inspection: Perform a "pneumatic test" (inflate with air) on the outer gloves before use to check for pinholes.
Sleeve Seal: Tuck lab coat cuffs into the gloves or tape the gap. This prevents the "wrist gap" exposure common when reaching into fume hoods.
Phase 2: Synthesis & Handling
Weighing: Use a static-free spatula. Fluorinated solids/oils can be static-prone.
Solvent Handling: If dissolving in Dichloromethane (DCM) or Chloroform, change outer gloves immediately after any splash. Halogenated solvents strip nitrile protection in <2 minutes, carrying the fluorinated solute with them.
Reaction Monitoring: When taking TLC aliquots, assume the capillary tube is coated with the compound. Dispose of it in a dedicated sharps container inside the hood.
Phase 3: Decontamination & Doffing
Solvent Wash: Rinse outer gloves with Acetone before removing them (if heavily soiled), then dry with a paper towel.
Wash hands with soap and cool water (warm water opens pores, increasing absorption risk).
Visualization: Safety & Logic Flowchart
The following diagram illustrates the decision-making process for handling this compound, integrating safety checks with experimental steps.
Figure 1: Operational workflow emphasizing the critical decision path for solvent selection, which dictates glove change frequency.
Waste Disposal & Emergency Response
Disposal Protocol
Classification:Halogenated Organic Waste .
Crucial Separation: Do not mix with non-halogenated solvents (e.g., Acetone/Hexanes waste) if your facility separates them. The fluorine content requires high-temperature incineration to prevent the formation of toxic byproducts.
Labeling: Clearly mark the tag with "Contains Fluorinated Organics."
Emergency Scenarios
Eye Contact: Flush immediately at an eyewash station for 15 minutes . Hold eyelids open. Note: Fluorinated compounds can cause delayed pain; do not stop flushing early even if pain subsides.
Skin Contact: Wash with soap and water.[2][3][4][5] Do not use ethanol or acetone to wash skin; these solvents can act as vehicles, driving the chemical deeper into the dermis.
Clean surface with soap and water, not bleach (potential reactivity).
References
National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. [Link]
PubChem. (n.d.). Compound Summary: 4-Phenyl-1-butanol (Analogous Hazard Profile).[4] National Library of Medicine. [Link]
Occupational Safety and Health Administration (OSHA). (n.d.). Occupational Safety and Health Standards: Toxic and Hazardous Substances (1910.1450). [Link]
American Chemical Society. (2023). Identifying and Evaluating Hazards in Research Laboratories. [Link]
